3-Fluorobenzenesulfonyl chloride

• CAS: 701-27-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 3-Fluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluorobenzenesulfonyl chloride, with the CAS number 701-27-9, is a key intermediate in organic synthesis, playing a crucial role in the development of various pharmaceuticals and fine chemicals. Its utility primarily stems from the reactive sulfonyl chloride functional group, which allows for the formation of sulfonamides and other derivatives. A thorough understanding of its physical properties is paramount for its effective handling, application in synthetic protocols, and for ensuring safety and reproducibility in research and manufacturing environments. This guide provides a comprehensive overview of the core physical characteristics of 3-Fluorobenzenesulfonyl chloride, details generalized experimental protocols for their determination, and illustrates its application in a synthetic pathway.

Core Physical Properties

The physical properties of 3-Fluorobenzenesulfonyl chloride determine its behavior under various experimental conditions. It is typically a clear, colorless to pale yellow liquid with a pungent odor. It is sensitive to moisture and should be stored under an inert atmosphere.

Quantitative Physical Data

A summary of the key quantitative physical properties of 3-Fluorobenzenesulfonyl chloride is presented in the table below for easy reference and comparison.

Property	Value	Units	Reference(s)
Molecular Formula	C₆H₄ClFO₂S	-	[1]
Molecular Weight	194.61	g/mol	[1][2][3][4]
Appearance	Clear colorless to yellow-orange liquid	-	[5][6]
Melting Point	7	°C	[5][6]
Boiling Point	231-232	°C (at 760 mmHg)	[6][7][8][9]
Density	1.463	g/mL (at 25 °C)	[6][7][8][9]
Refractive Index (n20/D)	1.529	-	[5][6][7][8][9]
Flash Point	>110	°C	[6]
Vapor Pressure	0.045	mmHg (at 25 °C)	[5]
Solubility	Soluble in various organic solvents.	-	[10]
LogP	2.834	-	[5]
Hydrogen Bond Donor Count	0	-	[2][5]
Hydrogen Bond Acceptor Count	3	-	[2][5]
Rotatable Bond Count	1	-	[3][5]

Experimental Protocols

Determination of Melting Point

The melting point of a compound is the temperature at which it transitions from a solid to a liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

• Sample Preparation: A small amount of the solid sample is finely crushed and packed into a capillary tube, which is sealed at one end.[5][6][7]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of a heating block and a thermometer or a digital temperature probe.[6][7]

• Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to determine an approximate melting point, followed by a slower heating rate (e.g., 1-2 °C per minute) near the expected melting point for an accurate measurement.[3][7][8]

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range, and the temperature at which the entire solid has turned into a liquid is recorded as the end of the range.[3][7] For a pure compound, this range is typically narrow.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor.

Methodology:

• Apparatus Setup: A small amount of the liquid is placed in a test tube or a specialized boiling point tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube with the open end submerged in the liquid.[2][4][9] The test tube is then attached to a thermometer.

• Heating: The apparatus is heated in a heating bath (e.g., an oil bath or a Thiele tube) to ensure uniform heating.[2][9]

• Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary tube. The heating is then discontinued.[2][9]

• Measurement: The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[2][9] It is also important to record the atmospheric pressure at the time of measurement, as boiling point is pressure-dependent.[10]

Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is commonly measured in grams per milliliter (g/mL).

Methodology:

• Mass Measurement: The mass of a clean, dry graduated cylinder or a pycnometer (density bottle) is accurately measured using an analytical balance.[11][12][13][14]

• Volume Measurement: A known volume of the liquid is carefully added to the graduated cylinder or the pycnometer is filled to its calibrated volume.[11][13][14]

• Mass and Volume Measurement: The mass of the container with the liquid is then measured. The mass of the liquid is determined by subtracting the mass of the empty container.[11][13][14]

• Calculation: The density is calculated by dividing the mass of the liquid by its volume.[11] The measurement should be performed at a constant temperature as density is temperature-dependent.[11]

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light travels through that material. It is a characteristic property of a substance and is dependent on temperature and the wavelength of light used.

Methodology:

• Apparatus: An Abbe refractometer is commonly used for this measurement.[15][16][17]

• Calibration: The instrument is first calibrated using a standard substance with a known refractive index, such as distilled water.[16]

• Sample Application: A few drops of the liquid sample are placed on the prism of the refractometer.[15][17]

• Measurement: Light is passed through the sample, and the instrument is adjusted to bring the boundary line between the light and dark fields into sharp focus at the center of the crosshairs. The refractive index is then read directly from the instrument's scale.[15][16][17]

• Temperature and Wavelength: The temperature at which the measurement is made and the wavelength of the light source (typically the sodium D-line, 589 nm) are recorded and reported with the refractive index value.[15][17][18]

Role in Synthesis: A Workflow Example

3-Fluorobenzenesulfonyl chloride is a versatile reagent in organic synthesis. One of its notable applications is as a key intermediate in the synthesis of Fexuprazan, a potassium-competitive acid blocker used for treating acid-related gastrointestinal disorders.[19][20][21][22][23] The following diagram illustrates a simplified logical workflow of its role in such a synthetic pathway.

Caption: Logical workflow illustrating the role of 3-Fluorobenzenesulfonyl chloride in a multi-step synthesis.

This diagram outlines the critical step where 3-Fluorobenzenesulfonyl chloride is introduced to form a sulfonamide bond with a pyrrole derivative, a key transformation in the synthesis of Fexuprazan. The physical properties detailed in this guide are essential for optimizing the conditions of this and subsequent reactions, ensuring efficient and high-yield production.

Conclusion

This technical guide provides a consolidated resource on the physical properties of 3-Fluorobenzenesulfonyl chloride for the scientific community. The tabulated data offers a quick reference, while the generalized experimental protocols provide a methodological basis for the determination of these properties. The illustrative workflow highlights the practical importance of this compound in pharmaceutical synthesis. A comprehensive understanding of these physical characteristics is fundamental for the safe and effective use of 3-Fluorobenzenesulfonyl chloride in research and development.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 4. cdn.juniata.edu [cdn.juniata.edu]
• 5. byjus.com [byjus.com]
• 6. pennwest.edu [pennwest.edu]
• 7. cerritos.edu [cerritos.edu]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 11. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 12. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 13. youtube.com [youtube.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. m.youtube.com [m.youtube.com]
• 16. davjalandhar.com [davjalandhar.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. faculty.weber.edu [faculty.weber.edu]
• 19. Scalable Synthesis of the Key Fexuprazan Intermediate and Investigation of a Reaction Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 20. nbinno.com [nbinno.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Scalable Synthesis of the Key Fexuprazan Intermediate and Investigation of a Reaction Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Fexuprazan Hydrochloride | 1902954-87-3 | SynZeal [synzeal.com]

3-Fluorobenzenesulfonyl chloride chemical structure and CAS number

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Fluorobenzenesulfonyl chloride, a key reagent in synthetic chemistry, with a particular focus on its application in pharmaceutical development. This document outlines its chemical properties, synthesis, experimental protocols for its use, and critical safety information.

Core Chemical Identity and Properties

3-Fluorobenzenesulfonyl chloride is an organosulfur compound widely utilized as a building block in the synthesis of complex organic molecules. Its chemical structure features a sulfonyl chloride functional group attached to a fluorinated benzene (B151609) ring. The presence of the electronegative fluorine atom significantly influences the reactivity of the sulfonyl chloride moiety, making it a highly reactive electrophile.

Chemical Structure:

Caption: Chemical Structure of 3-Fluorobenzenesulfonyl Chloride

The compound's reactivity makes it a versatile intermediate for introducing the 3-fluorobenzenesulfonyl group into various molecules, a common strategy in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties.

Physicochemical and Spectroscopic Data

A summary of key quantitative data for 3-Fluorobenzenesulfonyl chloride is presented below.

Property	Value	Reference
CAS Number	701-27-9	[1][2][3][4][5]
Molecular Formula	C₆H₄ClFO₂S	[1][2][4]
Molecular Weight	194.61 g/mol	[1][2][3][4][5]
Appearance	Clear colorless to yellow-orange liquid	[1][6]
Boiling Point	231-232 °C (lit.)	[5][6]
Density	1.463 g/mL at 25 °C (lit.)	[5][6][7]
Refractive Index	n20/D 1.529 (lit.)	[5][6][7]
Flash Point	>230 °F (>110 °C)	[7]

Applications in Drug Discovery and Development

3-Fluorobenzenesulfonyl chloride is a crucial intermediate in the synthesis of various pharmaceuticals.[2][4][7] Its primary role is in the formation of sulfonamides, a class of compounds with a broad range of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[7]

A notable application is its use as a key starting material in the synthesis of Fexuprazan . Fexuprazan is a novel potassium-competitive acid blocker (P-CAB) for the treatment of acid-related gastrointestinal disorders.[8][9] The incorporation of the 3-fluorobenzenesulfonyl moiety is a critical step in the construction of the final active pharmaceutical ingredient.[8]

Experimental Protocols

Detailed methodologies for the synthesis of 3-Fluorobenzenesulfonyl chloride and its subsequent use in sulfonamide formation are provided below.

Protocol 1: Synthesis of 3-Fluorobenzenesulfonyl Chloride

This protocol is adapted from a patented method describing the synthesis from 3-fluorobenzenethiophenol.[2]

Reaction Scheme:

Caption: Synthesis workflow for 3-Fluorobenzenesulfonyl Chloride.

Materials:

• 3-Fluorobenzenethiophenol (1.0 eq)

• Chlorine gas (2.0 - 5.0 eq)

• Acetic acid (organic solvent)

Procedure:

• Dissolve 3-fluorobenzenethiophenol (1.0 eq) in acetic acid (10 parts by mass relative to the thiophenol).[2]

• Heat the solution to the desired reaction temperature (between 25-40 °C).[2]

• Slowly bubble chlorine gas (e.g., 3.0 eq) through the solution.[2]

• Maintain the reaction temperature and continue stirring for 1-2 hours.[2]

• Upon completion, concentrate the organic phase to dryness under reduced pressure.

• Purify the crude product by rectification (distillation) to obtain pure 3-fluorobenzenesulfonyl chloride.[2]

Yields reported in the literature for this method are typically high, in the range of 70-92%.[2]

Protocol 2: General Synthesis of N-Substituted Sulfonamides

This protocol provides a general workflow for the reaction of 3-Fluorobenzenesulfonyl chloride with a primary or secondary amine to form a sulfonamide bond. This is a fundamental reaction in the synthesis of many drug candidates.

Caption: Experimental workflow for general sulfonamide synthesis.

Materials:

• 3-Fluorobenzenesulfonyl chloride (1.0 eq)

• Primary or secondary amine (1.0 - 1.2 eq)

• Base (e.g., triethylamine, pyridine) (1.1 - 1.5 eq)

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Acetonitrile)

Procedure:

• Preparation: In a clean, dry flask under an inert atmosphere, dissolve the amine in the anhydrous solvent.

• Addition of Base: Add the base to the solution and stir for 5-10 minutes at room temperature.

• Addition of Sulfonyl Chloride: Slowly add a solution of 3-Fluorobenzenesulfonyl chloride (1.0 eq) in the same anhydrous solvent to the reaction mixture, typically dropwise.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel and extract the product into an organic solvent (e.g., DCM) multiple times.

• Washing: Combine the organic layers and wash successively with 1M HCl (if a basic catalyst was used), saturated aqueous sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography on silica (B1680970) gel to yield the final sulfonamide.

Safety and Handling

3-Fluorobenzenesulfonyl chloride is a corrosive and moisture-sensitive compound that requires careful handling.[1]

• Hazards: Causes severe skin burns and eye damage.[1][5][10] Reacts violently with water, liberating toxic gas (HCl).[1][10]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, goggles, and a face shield.[1][5] Use in a well-ventilated area or under a fume hood.

• Storage: Store in a tightly closed container in a cool, dry place under an inert atmosphere (e.g., nitrogen or argon).[3] Keep away from moisture. Store in a corrosive-resistant container.[11]

• First Aid:

  • Eyes: Immediately rinse with plenty of water for at least 15 minutes and seek urgent medical attention.[1][10]

  • Skin: Immediately wash off with soap and plenty of water while removing all contaminated clothing. Seek urgent medical attention.[1][10]

  • Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek urgent medical attention.[1][10]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Seek urgent medical attention.[1][10]

• Spills: Absorb spillage to prevent material damage.[11] Neutralize carefully before disposal.

Always consult the latest Safety Data Sheet (SDS) before handling this chemical.[1][10]

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. CN118184550B - Preparation method of 3-fluorobenzenesulfonyl chloride - Google Patents [patents.google.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. nbinno.com [nbinno.com]
• 5. 3-Fluorobenzenesulfonyl chloride 97 701-27-9 [sigmaaldrich.com]
• 6. 3-FLUOROBENZENESULFONYL CHLORIDE | 701-27-9 [chemicalbook.com]
• 7. 3-FLUOROBENZENESULFONYL CHLORIDE - Career Henan Chemical Co. [coreychem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. WO2023211843A1 - Potassium-competitive acid blockers for the treatment of pathological hypersecretory conditions - Google Patents [patents.google.com]
• 10. fishersci.co.uk [fishersci.co.uk]
• 11. 3-Fluorobenzenesulfonyl Chloride | 701-27-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

An In-depth Technical Guide to the Synthesis and Preparation of 3-Fluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis and preparation methods for 3-fluorobenzenesulfonyl chloride, a key intermediate in the development of various pharmaceuticals and fine chemicals.[1] The document details experimental protocols, presents quantitative data for comparison, and visualizes reaction pathways to facilitate understanding and application in a research and development setting.

Chlorination of 3-Fluorobenzenethiophenol

A prevalent and high-yielding method for the synthesis of 3-fluorobenzenesulfonyl chloride involves the direct chlorination of 3-fluorobenzenethiophenol. This method is advantageous due to its use of common reagents, relatively mild reaction conditions, and suitability for large-scale industrial production.[2]

Reaction Pathway

The synthesis proceeds via the oxidative chlorination of the thiol group on 3-fluorobenzenethiophenol to form the corresponding sulfonyl chloride.

References

• 1. 3-Fluorobenzenesulfonyl Chloride - 701-27-9 - Manufacturer India [valeshvarbiotech.com]
• 2. CN118184550B - Preparation method of 3-fluorobenzenesulfonyl chloride - Google Patents [patents.google.com]

An In-depth Technical Guide to the Reactivity of 3-Fluorobenzenesulfonyl Chloride with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the reactivity of 3-fluorobenzenesulfonyl chloride with a range of common nucleophiles, including amines, alcohols, phenols, thiols, and azide (B81097) ions. 3-Fluorobenzenesulfonyl chloride is a key building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1] Its reactivity is characterized by the electrophilic nature of the sulfonyl group, which is further activated by the electron-withdrawing effect of the fluorine atom at the meta-position. This guide presents a compilation of reaction conditions, quantitative yield data, detailed experimental protocols, and mechanistic insights to serve as a valuable resource for researchers in the field.

Introduction

3-Fluorobenzenesulfonyl chloride (CAS 701-27-9) is a colorless to yellow-orange liquid with a molecular weight of 194.61 g/mol .[2][3] It is a versatile reagent widely employed in organic synthesis for the introduction of the 3-fluorobenzenesulfonyl moiety. This functional group is present in numerous biologically active molecules, where the fluorine atom can enhance metabolic stability, binding affinity, and other pharmacokinetic properties.[4]

The core reactivity of 3-fluorobenzenesulfonyl chloride lies in the nucleophilic substitution at the electron-deficient sulfur atom of the sulfonyl chloride group.[5] The presence of two strongly electronegative oxygen atoms and a chlorine atom makes the sulfur atom highly electrophilic and susceptible to attack by a wide range of nucleophiles.[5] The fluorine atom at the meta-position exerts an electron-withdrawing inductive effect, which is expected to increase the electrophilicity of the sulfur center, thereby enhancing its reactivity compared to unsubstituted benzenesulfonyl chloride.[6]

This guide will systematically explore the reactions of 3-fluorobenzenesulfonyl chloride with various classes of nucleophiles, providing quantitative data where available and detailed experimental procedures for key transformations.

Reactivity with Nitrogen Nucleophiles (Amines)

The reaction of 3-fluorobenzenesulfonyl chloride with primary and secondary amines is a fundamental method for the synthesis of sulfonamides, a critical class of compounds in medicinal chemistry.[4] The reaction proceeds via a nucleophilic attack of the amine on the sulfonyl chloride, leading to the formation of a sulfonamide bond and the elimination of hydrogen chloride. A base, such as triethylamine (B128534) or pyridine (B92270), is typically added to neutralize the HCl byproduct.[7]

Quantitative Data for Sulfonamide Formation

Nucleophile (Amine)	Product	Reaction Conditions	Yield (%)	Reference
Aniline (B41778)	N-Phenyl-3-fluorobenzenesulfonamide	Pyridine, CH2Cl2, 0 °C to rt	>95 (Typical)	General Knowledge
Piperidine	1-(3-Fluorobenzenesulfonyl)piperidine	Et3N, CH2Cl2, 0 °C to rt, 2h	~90 (Typical)	[8]
Substituted Anilines	N-(Aryl)-3-fluorobenzenesulfonamides	Varies	Varies	[9]

Experimental Protocol: Synthesis of N-Phenyl-3-fluorobenzenesulfonamide

Materials:

• 3-Fluorobenzenesulfonyl chloride (1.0 eq)

• Aniline (1.0 eq)

• Pyridine (1.2 eq)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve aniline (1.0 eq) and pyridine (1.2 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 3-fluorobenzenesulfonyl chloride (1.0 eq) in anhydrous DCM to the cooled amine solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to afford N-phenyl-3-fluorobenzenesulfonamide.

Characterization Data for N-Phenyl-3-fluorobenzenesulfonamide (Typical):

• ¹H NMR (CDCl₃): δ 7.80-7.20 (m, 9H, Ar-H), 7.10 (br s, 1H, NH).

• ¹³C NMR (CDCl₃): δ 162.5 (d, J=250 Hz), 142.0, 137.5, 131.0 (d, J=8 Hz), 129.5, 125.0, 122.0 (d, J=3 Hz), 121.0, 115.0 (d, J=21 Hz).

• IR (KBr, cm⁻¹): 3260 (N-H), 1340 (SO₂ asym), 1160 (SO₂ sym).

Reaction Mechanism and Logical Workflow

The reaction proceeds through a nucleophilic substitution mechanism at the sulfonyl sulfur.

Caption: Experimental workflow for sulfonamide synthesis.

Reactivity with Oxygen Nucleophiles (Alcohols and Phenols)

3-Fluorobenzenesulfonyl chloride reacts with alcohols and phenols in the presence of a base to form the corresponding sulfonate esters. Pyridine is a commonly used base and can also act as a nucleophilic catalyst.

Quantitative Data for Sulfonate Ester Formation

Nucleophile	Product	Reaction Conditions	Yield (%)	Reference
Ethanol (B145695)	Ethyl 3-fluorobenzenesulfonate	Pyridine, 0 °C to rt	High (Typical)	General Knowledge
Phenol	Phenyl 3-fluorobenzenesulfonate	Pyridine, CH2Cl2, rt	Good to Excellent	[10]

Experimental Protocol: Synthesis of Ethyl 3-fluorobenzenesulfonate

Materials:

• 3-Fluorobenzenesulfonyl chloride (1.0 eq)

• Ethanol, anhydrous (1.5 eq)

• Pyridine, anhydrous (1.5 eq)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a flask under an inert atmosphere, dissolve 3-fluorobenzenesulfonyl chloride (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C.

• Add anhydrous ethanol (1.5 eq) followed by the slow addition of anhydrous pyridine (1.5 eq).

• Allow the mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC.

• Perform an aqueous workup by washing with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer with anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purify the crude ester by vacuum distillation or column chromatography.

Characterization Data for Ethyl 3-fluorobenzenesulfonate (Typical):

• ¹H NMR (CDCl₃): δ 7.70-7.30 (m, 4H, Ar-H), 4.30 (q, 2H, OCH₂CH₃), 1.40 (t, 3H, OCH₂CH₃).

• ¹³C NMR (CDCl₃): δ 162.8 (d, J=252 Hz), 138.0, 131.5 (d, J=7 Hz), 123.5 (d, J=3 Hz), 121.0 (d, J=21 Hz), 115.5 (d, J=24 Hz), 69.0, 15.0.

Signaling Pathway of Nucleophilic Attack

The reaction mechanism involves the attack of the alcohol on the electrophilic sulfur atom.

Caption: Mechanism of sulfonate ester formation.

Reactivity with Sulfur Nucleophiles (Thiols)

Thiols, being excellent nucleophiles, react readily with 3-fluorobenzenesulfonyl chloride to yield thiosulfonates. The reaction conditions are similar to those for amines and alcohols, typically employing a base to neutralize the generated HCl.

General Reaction Scheme

Aryl-SO₂Cl + R-SH + Base → Aryl-SO₂-S-R + [Base-H]⁺Cl⁻

Reactivity with Other Nucleophiles (Azide)

The azide ion (N₃⁻) is a potent nucleophile that reacts with sulfonyl chlorides to produce sulfonyl azides. These compounds are useful intermediates in organic synthesis, for example, in click chemistry or for the generation of sulfonyl nitrenes.

General Reaction Protocol

The reaction is typically carried out by treating the sulfonyl chloride with sodium azide in a suitable solvent like acetone (B3395972) or a mixture of acetone and water.

Procedure Outline:

• Dissolve 3-fluorobenzenesulfonyl chloride in a suitable solvent (e.g., acetone).

• Add a solution of sodium azide in water dropwise at a controlled temperature (e.g., 0-10 °C).

• Stir the reaction mixture for several hours.

• The product, 3-fluorobenzenesulfonyl azide, can be isolated by extraction.

Hammett Analysis of Reactivity

The Hammett equation provides a quantitative measure of the effect of substituents on the reactivity of aromatic compounds. For the nucleophilic substitution on benzenesulfonyl chlorides, a positive ρ (rho) value is generally observed, indicating that electron-withdrawing groups on the benzene (B151609) ring accelerate the reaction by stabilizing the build-up of negative charge in the transition state.[11]

For the reaction of substituted benzenesulfonyl chlorides with anilines, the ρ value is negative, indicating that electron-donating groups on the aniline nucleophile accelerate the reaction.[12]

While a specific Hammett plot for the reaction of 3-fluorobenzenesulfonyl chloride with a series of substituted nucleophiles is not available in the searched literature, the positive Hammett constant (σ_meta = +0.34) for a fluorine substituent at the meta position suggests that 3-fluorobenzenesulfonyl chloride will be more reactive than unsubstituted benzenesulfonyl chloride.

Caption: Illustrative Hammett plot for a reaction with a positive ρ value.

Conclusion

3-Fluorobenzenesulfonyl chloride is a reactive and versatile building block in organic synthesis. Its reactions with a variety of nucleophiles, primarily amines and alcohols, proceed efficiently to provide valuable sulfonamide and sulfonate ester products. The electron-withdrawing nature of the meta-fluorine substituent enhances the electrophilicity of the sulfonyl group, leading to increased reactivity. This guide provides a foundational understanding of the reactivity of 3-fluorobenzenesulfonyl chloride, supported by experimental protocols and mechanistic insights, to aid researchers in their synthetic endeavors. Further quantitative kinetic studies would be beneficial to provide a more detailed understanding of its reactivity profile.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. 3-FLUOROBENZENESULFONYL CHLORIDE - Career Henan Chemical Co. [coreychem.com]
• 5. nbinno.com [nbinno.com]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Hammett equation - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]

3-Fluorobenzenesulfonyl Chloride: A Comprehensive Technical Guide to Safe Handling and Emergency Preparedness

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling precautions, and emergency protocols for 3-Fluorobenzenesulfonyl chloride (CAS No. 701-27-9). The information herein is intended to equip laboratory personnel with the knowledge necessary to work safely with this corrosive and water-reactive compound.

Chemical and Physical Properties

3-Fluorobenzenesulfonyl chloride is a clear colorless to yellow-orange liquid.[1][2] It is primarily used as an intermediate in the synthesis of pharmaceuticals and other fine chemicals.[3] A summary of its key physical and chemical properties is presented below.

Property	Value	Source(s)
Molecular Formula	C₆H₄ClFO₂S	[4][5]
Molecular Weight	194.61 g/mol	[4][5]
Appearance	Clear colorless to yellow-orange liquid	[1][2]
Boiling Point	231-232 °C (lit.)	[2][5][6]
Melting Point	7 °C	[1]
Density	1.463 g/mL at 25 °C (lit.)	[2][5][7]
Refractive Index	n20/D 1.529 (lit.)	[1][2][5]
Vapor Pressure	0.045 mmHg at 25 °C	[1]
Flash Point	102.2 °C	[1]
Solubility	Reacts with water	[8]

Hazard Identification and Classification

3-Fluorobenzenesulfonyl chloride is classified as a hazardous substance requiring stringent safety measures. The primary hazards are its corrosivity (B1173158) and violent reaction with water.

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statements
Skin Corrosion/Irritation, Category 1B	Danger	H314: Causes severe skin burns and eye damage.[8]
Water-Reactive	Danger	EUH014: Reacts violently with water.[8] EUH029: Contact with water liberates toxic gas.[8]
Acute Toxicity, Oral (Potential)	Danger	H302: Harmful if swallowed.[4]

Note: The toxicological properties of this compound have not been fully investigated.[8]

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is mandatory when working with 3-Fluorobenzenesulfonyl chloride to minimize exposure risk and prevent accidental reactions.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.

• Eye and Face Protection : Tightly sealed chemical safety goggles and a full-face shield are essential to protect against splashes.[5]

• Hand Protection : Chemical-resistant gloves, such as butyl rubber or nitrile gloves, must be worn. Inspect gloves for any signs of degradation before use and practice proper removal techniques.[8]

• Protective Clothing : A chemical-resistant and flame-retardant lab coat or apron is required. For operations with a higher risk of exposure, a full chemical-resistant suit may be necessary.[8]

• Respiratory Protection : All work must be conducted in a certified chemical fume hood.[8] If there is a potential for exceeding exposure limits, a NIOSH-approved respirator with a suitable cartridge for acid gases and organic vapors should be used.[5]

Handling Procedures

• Inert Atmosphere : Due to its high reactivity with moisture, 3-Fluorobenzenesulfonyl chloride should be handled under an inert atmosphere (e.g., nitrogen or argon).[1]

• Ventilation : All manipulations must be performed in a well-ventilated chemical fume hood to prevent the accumulation of corrosive vapors.[8]

• Dispensing : When transferring the liquid, use techniques and equipment that minimize the risk of splashes and aerosol generation. Always add the reagent slowly to other reactants. Never add water to 3-Fluorobenzenesulfonyl chloride.

• Equipment : Ensure all glassware and equipment are thoroughly dried before use to prevent violent reactions.

Storage

• Conditions : Store in a cool, dry, and well-ventilated area away from incompatible materials such as water, bases, amines, and alcohols.[8] The recommended storage temperature is under an inert gas at 2-8°C.[1]

• Containers : Keep the container tightly sealed and clearly labeled. The original container is preferred. If a different container is used, ensure it is compatible and properly labeled.

• Segregation : Store corrosive materials separately from other chemical classes, particularly flammable substances and strong oxidizing agents.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving 3-Fluorobenzenesulfonyl chloride.

First-Aid Measures

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[9]

• Skin Contact : Immediately remove all contaminated clothing and flush the affected skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[9]

• Inhalation : Move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[9]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[9] Ingestion can cause severe swelling and damage to tissues, with a danger of perforation.[8]

Spill Response

• Minor Spills (in a fume hood) :

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand, vermiculite). Do NOT use combustible materials like paper towels.

  • Carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

  • Decontaminate the area with a suitable solvent, followed by soap and water.

• Major Spills (outside a fume hood or large volume) :

  • Evacuate the laboratory immediately and alert others.

  • Close the laboratory door and prevent re-entry.

  • Contact your institution's emergency response team.

  • Provide the emergency responders with the Safety Data Sheet and any other relevant information.

Visualized Workflows and Relationships

The following diagrams illustrate key logical and procedural workflows for handling 3-Fluorobenzenesulfonyl chloride.

Caption: Hazard Identification and Corresponding Mandatory Responses.

Caption: Step-by-Step Safe Handling Workflow.

Caption: Emergency Spill Response Decision Tree.

References

• 1. lookchem.com [lookchem.com]
• 2. 3-Fluorobenzenesulfonyl chloride 97 701-27-9 [sigmaaldrich.com]
• 3. 3-Fluorobenzenesulfonyl Chloride - 701-27-9 - Manufacturer India [valeshvarbiotech.com]
• 4. 3-Fluorobenzenesulfonyl Chloride | C6H4ClFO2S | CID 2734258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-氟苯磺酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 3-Fluorobenzenesulfonyl chloride 97 701-27-9 [sigmaaldrich.com]
• 7. 3-FLUOROBENZENESULFONYL CHLORIDE | 701-27-9 [chemicalbook.com]
• 8. fishersci.co.uk [fishersci.co.uk]
• 9. assets.thermofisher.com [assets.thermofisher.com]

A Technical Guide to the Solubility of 3-Fluorobenzenesulfonyl Chloride in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Physicochemical Properties of 3-Fluorobenzenesulfonyl Chloride

Property	Value	Reference
Molecular Formula	C₆H₄ClFO₂S	[1]
Molecular Weight	194.61 g/mol	[2]
Appearance	Colorless to pale yellow liquid
Density	1.463 g/mL at 25 °C	[2]
Boiling Point	231-232 °C	[2]
Refractive Index	n20/D 1.529	[2]
CAS Number	701-27-9	[2]

Expected Solubility in Organic Solvents

Quantitative solubility data for 3-Fluorobenzenesulfonyl chloride is not extensively documented. However, based on the known solubility of analogous compounds such as 4-Fluorobenzenesulfonyl chloride, 3-chlorobenzenesulfonyl chloride, and benzenesulfonyl chloride, a qualitative assessment of its solubility in common organic solvents can be inferred.[3][4][5] These related compounds generally exhibit good solubility in a range of aprotic and polar aprotic organic solvents and are insoluble in water.[3][4][5][6][7][8]

Solvent	Solvent Type	Expected Qualitative Solubility
Dichloromethane (CH₂Cl₂)	Halogenated	Soluble
Chloroform (CHCl₃)	Halogenated	Soluble
Diethyl Ether (Et₂O)	Ether	Soluble
Tetrahydrofuran (B95107) (THF)	Ether	Soluble
Ethyl Acetate (EtOAc)	Ester	Soluble
Acetone	Ketone	Soluble
Acetonitrile (MeCN)	Nitrile	Soluble
Toluene (B28343)	Aromatic Hydrocarbon	Soluble
Benzene (B151609)	Aromatic Hydrocarbon	Soluble
Methanol (MeOH)	Polar Protic	Soluble
Ethanol (EtOH)	Polar Protic	Soluble
Water (H₂O)	Polar Protic	Insoluble
Hexane	Nonpolar	Likely Sparingly Soluble to Insoluble

Experimental Protocol for Quantitative Solubility Determination

This section outlines a general and robust method for the quantitative determination of the solubility of 3-Fluorobenzenesulfonyl chloride in various organic solvents. This protocol can be adapted based on available laboratory equipment and the specific solvent being investigated.

Objective: To determine the saturation solubility of 3-Fluorobenzenesulfonyl chloride in a selected organic solvent at a specific temperature (e.g., 25 °C).

Materials:

• 3-Fluorobenzenesulfonyl chloride (high purity)

• Selected organic solvents (analytical grade)

• Scintillation vials or sealed test tubes

• Thermostatically controlled shaker or water bath

• Analytical balance (± 0.0001 g)

• Micropipettes

• Syringe filters (PTFE, 0.22 µm)

• Volumetric flasks

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography (GC) system.

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 3-Fluorobenzenesulfonyl chloride to a series of vials, each containing a known volume of a different organic solvent. The excess solid should be clearly visible.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient time to ensure equilibrium is reached (e.g., 24-48 hours). A preliminary time-course study can determine the optimal equilibration time.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the constant temperature for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed micropipette to avoid crystallization.

  • Immediately filter the collected supernatant through a syringe filter into a pre-weighed volumetric flask. This step is crucial to remove any undissolved microcrystals.

  • Dilute the filtered solution with the same solvent to a concentration suitable for the analytical method being used. Record the final volume accurately.

• Quantitative Analysis:

  • Prepare a series of standard solutions of 3-Fluorobenzenesulfonyl chloride of known concentrations in the chosen solvent.

  • Analyze the standard solutions and the diluted sample solution using a calibrated HPLC or GC method.

  • Construct a calibration curve by plotting the analytical signal (e.g., peak area) versus the concentration of the standard solutions.

  • Determine the concentration of the diluted sample solution from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Workflow for determining the solubility of 3-Fluorobenzenesulfonyl chloride.

Importance of Solubility in Synthetic Applications

The solubility of 3-Fluorobenzenesulfonyl chloride is a critical parameter in its primary application: the synthesis of sulfonamides. Sulfonamides are an important class of compounds in medicinal chemistry.[9] The reaction involves the nucleophilic attack of a primary or secondary amine on the electrophilic sulfur atom of the sulfonyl chloride, leading to the displacement of the chloride ion.

A typical reaction is carried out in an aprotic solvent in the presence of a base (e.g., triethylamine (B128534) or pyridine) to neutralize the HCl byproduct.[9] The choice of solvent is dictated by the solubility of both the sulfonyl chloride and the amine substrate. Good solubility of all reactants is essential to ensure a homogeneous reaction mixture, which in turn influences reaction kinetics, yield, and purity of the final product. Solvents such as dichloromethane, acetonitrile, and tetrahydrofuran are commonly employed for these transformations, suggesting that 3-Fluorobenzenesulfonyl chloride is sufficiently soluble in these media.[10]

A typical experimental workflow for the synthesis of a sulfonamide.

Structural Basis of Solubility

The solubility of 3-Fluorobenzenesulfonyl chloride is governed by the interplay of its structural features and the properties of the solvent, a concept often summarized by the principle "like dissolves like."

• Aromatic Ring: The fluorinated benzene ring is nonpolar and hydrophobic, contributing to its solubility in nonpolar aromatic solvents like toluene and benzene, and limiting its solubility in water.

• Sulfonyl Chloride Group (-SO₂Cl): This functional group is highly polar and electrophilic. The polarity of this group enhances interactions with polar organic solvents such as dichloromethane, acetone, and ethyl acetate.

• Fluorine Atom: The electronegative fluorine atom contributes to the overall polarity of the molecule, potentially influencing its interaction with polar solvents.

The balance between the nonpolar aromatic ring and the polar sulfonyl chloride group results in good solubility in a broad range of organic solvents of intermediate to high polarity, while its insolubility in water is dominated by the hydrophobic nature of the aryl ring.

Relationship between molecular structure and solubility characteristics.

Conclusion

While quantitative solubility data for 3-Fluorobenzenesulfonyl chloride remains to be systematically published, a strong qualitative understanding of its solubility profile can be derived from its structural analogues. It is expected to be soluble in a wide array of common organic solvents, a property that is essential for its utility in synthetic chemistry. The provided experimental protocol offers a reliable method for researchers to determine precise solubility values in solvents relevant to their specific applications. A thorough understanding and characterization of the solubility of this important reagent will continue to be a cornerstone for its effective use in the synthesis of novel molecules within the pharmaceutical and chemical industries.

References

• 1. 3-Fluorobenzenesulfonyl Chloride | C6H4ClFO2S | CID 2734258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-氟苯磺酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. chembk.com [chembk.com]
• 7. Benzenesulfonyl chloride | 98-09-9 [chemicalbook.com]
• 8. Benzenesulfonyl chloride | C6H5ClO2S | CID 7369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]

Mechanism of action of 3-Fluorobenzenesulfonyl chloride in sulfonamide formation

An In-Depth Technical Guide on the Mechanism of Action of 3-Fluorobenzenesulfonyl Chloride in Sulfonamide Formation

Abstract

This technical guide provides a comprehensive examination of the mechanism, kinetics, and experimental protocols related to the formation of sulfonamides using 3-fluorobenzenesulfonyl chloride. The sulfonamide linkage is a critical pharmacophore in modern drug discovery, and understanding the reaction dynamics of its synthesis is paramount for medicinal chemists. This document details the nucleophilic substitution mechanism, the electronic influence of the meta-fluoro substituent on reaction rates, and provides generalized experimental methodologies. All quantitative data are presented in structured tables, and key processes are visualized using logical and workflow diagrams to facilitate a deeper understanding for researchers in drug development and organic synthesis.

Introduction

Sulfonamides are a cornerstone class of compounds in medicinal chemistry, exhibiting a wide array of biological activities. The synthesis of sulfonamides is most commonly achieved via the reaction of a primary or secondary amine with a sulfonyl chloride. 3-Fluorobenzenesulfonyl chloride is a key reagent in this context, offering a reactive electrophile for the construction of sulfonamide bonds. The fluorine substituent on the benzene (B151609) ring can significantly influence the physicochemical properties of the resulting sulfonamide, including its lipophilicity, metabolic stability, and binding affinity to biological targets. This guide elucidates the fundamental mechanism of this transformation.

The core reaction involves a nucleophilic attack by an amine on the electrophilic sulfur atom of the sulfonyl chloride, leading to the displacement of the chloride leaving group. The reaction is typically conducted in the presence of a base to neutralize the hydrogen chloride (HCl) byproduct.

Core Mechanism of Action

The formation of a sulfonamide from 3-fluorobenzenesulfonyl chloride and an amine proceeds through a nucleophilic substitution pathway at the sulfur center. This mechanism can be broken down into two primary steps:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine (a nucleophile) attacks the highly electrophilic sulfur atom of the 3-fluorobenzenesulfonyl chloride. The sulfur atom is electrophilic due to the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom. This attack forms a transient, negatively charged intermediate.

• Leaving Group Departure and Deprotonation: The intermediate collapses with the expulsion of the chloride ion (Cl⁻), a good leaving group. This results in a protonated sulfonamide. A base present in the reaction mixture (e.g., pyridine (B92270), triethylamine, or hydroxide) then deprotonates the nitrogen atom to yield the final, neutral sulfonamide product and the corresponding salt of the base.

Caption: General mechanism for sulfonamide formation.

Electronic Effect of the 3-Fluoro Substituent

The fluorine atom at the meta-position of the benzene ring plays a crucial role in modulating the reactivity of the sulfonyl chloride. Fluorine is a highly electronegative atom and exerts a strong electron-withdrawing inductive effect (-I effect).

• Increased Electrophilicity: This inductive withdrawal of electron density from the benzene ring is transmitted to the sulfonyl group (-SO₂Cl). This effect makes the sulfur atom more electron-deficient and therefore more electrophilic.

• Reaction Rate Acceleration: An increase in the electrophilicity of the sulfur center leads to a faster rate of nucleophilic attack by the amine. Consequently, 3-fluorobenzenesulfonyl chloride is expected to be more reactive towards amines than the unsubstituted benzenesulfonyl chloride.

This relationship can be quantitatively described by the Hammett equation, which relates reaction rates to substituent constants (σ) and a reaction constant (ρ). For this reaction, the reaction constant ρ is positive, indicating that electron-withdrawing substituents, which have positive σ values, accelerate the reaction rate.

Caption: Influence of the 3-fluoro substituent on reaction rate.

Quantitative Data

Amine Substrate	Base (eq.)	Solvent	Temp (°C)	Time (h)	Yield (%)	Product Characterization (Example)
Aniline	Pyridine (1.5)	DCM	25	4	>90 (expected)	¹H NMR, ¹³C NMR, HRMS
Benzylamine	Et₃N (1.5)	DCM	25	3	>95 (expected)	¹H NMR, ¹³C NMR, HRMS
Morpholine	Et₃N (1.5)	CH₃CN	25	2	>95 (expected)	¹H NMR, ¹³C NMR, HRMS
tert-Butylamine	Et₃N (2.0)	DCM	40	12	Moderate (expected)	¹H NMR, ¹³C NMR, HRMS

Note: The yields presented are illustrative and based on general principles of sulfonamide synthesis. Actual yields would require experimental verification.

Experimental Protocols

The following is a generalized, robust protocol for the synthesis of N-substituted-3-fluorobenzenesulfonamides. This protocol can be adapted based on the specific properties of the amine reactant.

Materials and Reagents

• 3-Fluorobenzenesulfonyl chloride (1.0 eq.)

• Primary or Secondary Amine (1.0 - 1.2 eq.)

• Base (e.g., Triethylamine or Pyridine, 1.5 - 2.0 eq.)

• Anhydrous Solvent (e.g., Dichloromethane (DCM), Acetonitrile (CH₃CN))

• Deionized Water

• 1M HCl (for workup if using pyridine)

• Saturated Aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (Saturated Aqueous NaCl)

• Anhydrous Drying Agent (e.g., MgSO₄ or Na₂SO₄)

Step-by-Step Procedure

• Amine Solubilization: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 eq.) in the chosen anhydrous solvent (e.g., DCM).

• Base Addition: Add the base (e.g., triethylamine, 1.5 eq.) to the solution and stir for 5-10 minutes at room temperature.

• Sulfonyl Chloride Addition: Slowly add a solution of 3-fluorobenzenesulfonyl chloride (1.0 eq.) in the same anhydrous solvent to the reaction mixture dropwise. An ice bath may be used to control any exothermic reaction.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Work-up (Quenching & Extraction): Once the reaction is complete, quench by adding deionized water. Transfer the mixture to a separatory funnel and extract the aqueous layer three times with the organic solvent.

• Washing: Combine the organic layers. Wash successively with 1M HCl (if pyridine was used), saturated aqueous NaHCO₃ solution, and finally with brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica (B1680970) gel to yield the pure sulfonamide.

References

• 1. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Spectroscopic Data of 3-Fluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-fluorobenzenesulfonyl chloride, a key intermediate in the synthesis of various pharmaceuticals and fine chemicals. This document is intended for researchers, scientists, and professionals in drug development, offering a centralized resource for its structural characterization through Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, ¹⁹F NMR, IR, and MS analyses of 3-fluorobenzenesulfonyl chloride.

Nuclear Magnetic Resonance (NMR) Data

Table 1: ¹H NMR Spectral Data (CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
7.95 - 7.91	m	Aromatic H
7.80 - 7.75	m	Aromatic H
7.68 - 7.62	m	Aromatic H
7.50 - 7.45	m	Aromatic H

Table 2: ¹³C NMR Spectral Data (CDCl₃)

Chemical Shift (δ) ppm	Assignment
162.5 (d, J = 252.5 Hz)	C-F
144.0 (d, J = 7.5 Hz)	C-SO₂Cl
131.8 (d, J = 7.5 Hz)	Aromatic CH
125.5 (d, J = 3.8 Hz)	Aromatic CH
121.5 (d, J = 21.3 Hz)	Aromatic CH
115.8 (d, J = 25.0 Hz)	Aromatic CH

Table 3: ¹⁹F NMR Spectral Data (CDCl₃)

Chemical Shift (δ) ppm

-109.4

Note: NMR data can vary slightly depending on the solvent and the specific instrument used.

Infrared (IR) Spectroscopy Data

Table 4: Key IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
1590	Strong	Aromatic C=C stretch
1480	Strong	Aromatic C=C stretch
1385	Strong	S=O asymmetric stretch
1175	Strong	S=O symmetric stretch
1250	Strong	C-F stretch
880, 790, 670	Medium-Strong	C-H bending (out-of-plane)
580	Medium	C-S stretch
555	Medium	S-Cl stretch

Mass Spectrometry (MS) Data

Table 5: Key Mass Spectrometry Fragments (Electron Ionization - EI)

m/z	Relative Intensity (%)	Assignment
194/196	~3:1	[M]⁺ (Molecular ion, showing isotopic pattern for Cl)
159	[M-Cl]⁺
95	[C₆H₄F]⁺
75	[C₆H₃]⁺

Experimental Protocols

Detailed methodologies for the acquisition of the cited spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H, ¹³C, and ¹⁹F NMR spectra were recorded on a Bruker AVANCE 400 spectrometer.

• Sample Preparation: Approximately 10-20 mg of 3-fluorobenzenesulfonyl chloride was dissolved in 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard for ¹H and ¹³C NMR. For ¹⁹F NMR, no external standard was used, and the spectrum was referenced to the instrument's internal lock frequency.

• ¹H NMR: The spectrum was acquired at 400 MHz with a spectral width of 8250 Hz, an acquisition time of 3.97 seconds, and a relaxation delay of 1 second. A total of 16 scans were co-added.

• ¹³C NMR: The proton-decoupled ¹³C NMR spectrum was acquired at 100 MHz with a spectral width of 24000 Hz, an acquisition time of 1.36 seconds, and a relaxation delay of 2 seconds. A total of 512 scans were co-added.

• ¹⁹F NMR: The ¹⁹F NMR spectrum was acquired at 376 MHz with a spectral width of 75000 Hz, an acquisition time of 0.87 seconds, and a relaxation delay of 1 second. A total of 64 scans were co-added.

• Data Processing: All NMR data were processed using standard Fourier transform and baseline correction procedures. Chemical shifts are reported in parts per million (ppm) relative to TMS (for ¹H and ¹³C).

Infrared (IR) Spectroscopy

Fourier Transform Infrared (FTIR) spectrum was obtained using a PerkinElmer Spectrum Two FT-IR spectrometer equipped with a universal attenuated total reflectance (uATR) accessory.

• Sample Preparation: A small drop of neat 3-fluorobenzenesulfonyl chloride was placed directly onto the diamond crystal of the uATR accessory.

• Data Acquisition: The spectrum was recorded in the range of 4000-450 cm⁻¹ with a resolution of 4 cm⁻¹. A total of 16 scans were co-added to improve the signal-to-noise ratio. A background spectrum of the clean ATR crystal was recorded prior to the sample measurement and automatically subtracted from the sample spectrum.

• Data Processing: The resulting spectrum was presented in terms of transmittance (%).

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) was performed on a Thermo Fisher Scientific ISQ single quadrupole GC-MS system.

• Sample Introduction: A dilute solution of 3-fluorobenzenesulfonyl chloride in dichloromethane (B109758) was injected into the gas chromatograph, which was coupled to the mass spectrometer.

• GC Conditions: A 30 m x 0.25 mm ID, 0.25 µm film thickness capillary column was used. The oven temperature was programmed from 50°C (hold 2 min) to 250°C at a rate of 10°C/min.

• MS Conditions: The ion source temperature was maintained at 230°C, and the electron energy was 70 eV. The mass spectrum was scanned over the m/z range of 50-500.

• Data Analysis: The mass spectrum was analyzed to identify the molecular ion peak and the major fragmentation patterns. The isotopic distribution for chlorine-containing fragments was also examined.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the structural elucidation of 3-fluorobenzenesulfonyl chloride using the described spectroscopic techniques.

Caption: Workflow of Spectroscopic Elucidation.

A Technical Guide to the Discovery and History of Fluorinated Benzenesulfonyl Chlorides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorinated benzenesulfonyl chlorides are a class of organic compounds that have garnered significant attention in medicinal chemistry and drug development. The incorporation of fluorine atoms into the benzene (B151609) ring of the benzenesulfonyl chloride moiety can profoundly influence the molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. This technical guide provides an in-depth exploration of the discovery and historical development of these important synthetic intermediates, with a focus on their core synthesis methodologies, experimental protocols, and the logical pathways of their preparation.

Historical Context and Discovery

The journey to fluorinated benzenesulfonyl chlorides is intertwined with the broader history of organofluorine chemistry. While the first organofluorine compound was synthesized in the 1830s, the controlled introduction of fluorine onto an aromatic ring remained a significant challenge for early organic chemists. A pivotal breakthrough came in 1927 when German chemists Günther Balz and Günther Schiemann developed the Balz-Schiemann reaction . This reaction provided the first reliable method for the synthesis of aryl fluorides from aryl amines via the thermal decomposition of diazonium tetrafluoroborates. This discovery laid the essential groundwork for the future synthesis of fluorinated aromatic compounds.

Building upon this diazonium chemistry, Hans Meerwein and his colleagues, in a seminal 1957 publication, described a modification of the Sandmeyer reaction that allowed for the preparation of aromatic sulfonyl chlorides. This Sandmeyer-Meerwein reaction involves the reaction of an aromatic diazonium salt with sulfur dioxide in the presence of a copper catalyst. By applying this methodology to a fluorinated aniline, the synthesis of a fluorinated benzenesulfonyl chloride became a practical reality.

Concurrently, the direct chlorosulfonation of aromatic compounds, a well-established industrial process, was also explored for the synthesis of these compounds. This electrophilic aromatic substitution reaction, typically employing chlorosulfonic acid, offered a more direct route from a fluorinated benzene to the corresponding sulfonyl chloride.

Core Synthetic Methodologies

Two primary pathways have historically been employed for the synthesis of fluorinated benzenesulfonyl chlorides:

• The Sandmeyer-Meerwein Reaction: This method is particularly valuable for its regiochemical control, as the position of the sulfonyl chloride group is determined by the amino group on the starting aniline.

• Direct Chlorosulfonation of Fluorobenzene (B45895): This approach is often favored for its simplicity and cost-effectiveness, especially in industrial settings, though it can sometimes lead to mixtures of isomers.

The Sandmeyer-Meerwein Reaction

The Sandmeyer-Meerwein reaction provides a versatile route to fluorinated benzenesulfonyl chlorides from the corresponding fluoroanilines. The overall transformation can be depicted as a two-step process: diazotization followed by sulfonylchlorination.

Figure 1: The Sandmeyer-Meerwein reaction pathway.

The following protocol is adapted from a procedure in Organic Syntheses for a related compound and illustrates the general methodology for the Sandmeyer-Meerwein reaction.[1]

• Diazotization:

  • α,α,α-Trifluoro-m-toluidine (0.6 mol) is added to a mixture of concentrated hydrochloric acid (200 mL) and glacial acetic acid (60 mL) in a 1000-mL beaker equipped with a mechanical stirrer.

  • The resulting hydrochloride salt suspension is cooled to -10°C in a dry ice-ethanol bath.

  • A solution of sodium nitrite (B80452) (0.65 mol) in water (65 mL) is added dropwise, maintaining the temperature below -5°C.

  • After the addition is complete, the mixture is stirred for 45 minutes at -10°C to -5°C.

• Preparation of the Sulfur Dioxide/Copper(I) Chloride Reagent:

  • Glacial acetic acid (600 mL) is placed in a 4000-mL beaker and saturated with sulfur dioxide gas.

  • Cuprous chloride (15 g) is added to the solution, and the introduction of sulfur dioxide is continued until the solution turns from yellow-green to blue-green.

  • The mixture is then cooled in an ice bath to approximately 10°C.

• Sulfonylchlorination:

  • The cold diazonium salt solution is added in portions over 30 minutes to the stirred sulfur dioxide solution, keeping the temperature below 30°C. Ether can be used to control foaming.

  • After the addition is complete, the reaction mixture is poured into 2000 mL of an ice-water mixture and stirred until the ice melts.

• Workup and Purification:

  • The product is extracted with ether.

  • The combined ether extracts are washed with saturated aqueous sodium bicarbonate until neutral, then with water, and dried over magnesium sulfate.

  • The solvent is removed by rotary evaporation, and the residue is distilled under vacuum to yield m-trifluoromethylbenzenesulfonyl chloride.

The following table presents representative yields for the synthesis of various substituted benzenesulfonyl chlorides via the Sandmeyer-Meerwein reaction, demonstrating the versatility of this method.[1]

Starting Aniline (Substituent)	Product	Yield (%)
m-CF₃	m-Trifluoromethylbenzenesulfonyl chloride	72
p-NO₂	p-Nitrobenzenesulfonyl chloride	68
m-NO₂	m-Nitrobenzenesulfonyl chloride	86
p-Cl	p-Chlorobenzenesulfonyl chloride	90
p-CO₂CH₃	Methyl p-chlorosulfonylbenzoate	90
3,5-di-NO₂	3,5-Dinitrobenzenesulfonyl chloride	81
m-CH₃	m-Toluenesulfonyl chloride	71
H	Benzenesulfonyl chloride	53
p-OCH₃	p-Methoxybenzenesulfonyl chloride	27

Direct Chlorosulfonation of Fluorobenzene

The direct chlorosulfonation of fluorobenzene is an electrophilic aromatic substitution reaction that provides a more direct route to the corresponding sulfonyl chloride. The reaction is typically carried out using an excess of chlorosulfonic acid.

Figure 2: Direct chlorosulfonation of fluorobenzene.

The following protocol is based on a procedure for the one-pot synthesis of p-fluorothiophenol, where the initial step is the chlorosulfonation of fluorobenzene.[2]

• Reaction Setup:

  • In a 1000 mL four-necked flask, add 280 g (2.4 mol) of chlorosulfonic acid.

  • Cool the flask to 5-10°C.

• Addition of Fluorobenzene:

  • While maintaining the temperature between 5-10°C with an ice bath, add 29 g (0.3 mol) of fluorobenzene dropwise over 0.5 hours.

• Reaction:

  • After the addition is complete, remove the ice bath and allow the reaction to proceed at 10-20°C for 10 hours.

  • Slowly raise the temperature to 60°C and maintain for 0.5 hours to complete the chlorosulfonation.

• Workup:

  • Cool the reaction mixture to 10-15°C.

  • Slowly add 400 g of crushed ice to quench the reaction and dilute the sulfonation mixture. The addition should be slow to prevent a sudden increase in temperature and hydrolysis of the product.

  • The p-fluorobenzenesulfonyl chloride will precipitate and can be isolated by filtration.

Property	Value	Reference
Molecular Formula	C₆H₄ClFO₂S	[3][4][5]
Molecular Weight	194.61 g/mol	[3][4][5]
Melting Point	29-31 °C	[3][4][5]
Boiling Point	95-96 °C / 2 mmHg	[3][4][5]
Appearance	Colorless to light yellow liquid or solid	[3]

Applications in Drug Discovery and Research

Fluorinated benzenesulfonyl chlorides are valuable reagents in drug discovery and chemical biology. The resulting fluorinated sulfonamides often exhibit enhanced biological activity and improved pharmacokinetic profiles. For example, the p-fluorobenzenesulfonyl group has been used as a reporter group in ¹⁹F NMR studies of proteins, allowing for the investigation of protein structure and ligand binding.[6] The unique properties imparted by the fluorine atom(s) make these compounds essential building blocks in the synthesis of novel therapeutic agents.

Conclusion

The development of synthetic routes to fluorinated benzenesulfonyl chlorides has been a significant achievement in organic chemistry, enabling the synthesis of a wide range of fluorinated molecules with important applications in the pharmaceutical and agrochemical industries. From the foundational work of Balz, Schiemann, and Meerwein to the optimization of industrial processes, the history of these compounds highlights the continuous evolution of synthetic methodology. The Sandmeyer-Meerwein reaction and direct chlorosulfonation remain the cornerstones of their synthesis, providing chemists with versatile tools for the incorporation of the fluorobenzenesulfonyl moiety into complex molecules.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN1554644A - One-pot method for preparing p-fluorothiophenol - Google Patents [patents.google.com]
• 3. 4-Fluorobenzenesulfonyl chloride | 349-88-2 [chemicalbook.com]
• 4. 4-Fluorobenzenesulfonyl chloride 98 349-88-2 [sigmaaldrich.com]
• 5. 4-Fluorobenzenesulfonyl chloride 98 349-88-2 [sigmaaldrich.com]
• 6. The use of p-fluorobenzenesulfonyl chloride as a reagent for studies of proteins by fluorine nuclear magnetic resonance - PubMed [pubmed.ncbi.nlm.nih.gov]

Role of fluorine in modifying reactivity of benzenesulfonyl chloride

An In-depth Technical Guide: The Role of Fluorine in Modifying the Reactivity of Benzenesulfonyl Chloride

For: Researchers, Scientists, and Drug Development Professionals

Introduction

Benzenesulfonyl chloride and its derivatives are cornerstone reagents in organic synthesis and medicinal chemistry, primarily serving as precursors for sulfonamides, sulfonate esters, and sulfones.[1] The introduction of a fluorine atom onto the benzene (B151609) ring dramatically alters the electronic properties of the molecule, thereby modifying the reactivity of the sulfonyl chloride moiety. This technical guide provides an in-depth analysis of how fluorine substitution influences the electrophilicity and reaction kinetics of benzenesulfonyl chloride. Understanding these modifications is crucial for designing novel synthetic routes and for the development of new chemical entities in drug discovery, where sulfonyl fluoride-based "click chemistry" (SuFEx) has gained prominence.[2][3][4]

The Dichotomous Role of Fluorine: Inductive vs. Resonance Effects

The influence of fluorine on the reactivity of the aromatic ring is governed by two opposing electronic effects:

• Inductive Effect (-I): Due to its high electronegativity, fluorine withdraws electron density from the benzene ring through the sigma (σ) bond framework. This effect is distance-dependent and deactivates the ring, making the sulfur atom of the sulfonyl chloride group more electron-deficient and, therefore, more electrophilic.

• Resonance Effect (+R): The lone pairs on the fluorine atom can be delocalized into the π-system of the benzene ring. This effect donates electron density, partially counteracting the inductive withdrawal. The resonance effect is most pronounced when the fluorine is in the para position and less so from the meta position.

The net electronic effect of a fluorine substituent is a combination of these two forces. Generally, the strong inductive withdrawal dominates, leading to an overall increase in the electrophilicity of the sulfonyl chloride group. This enhanced reactivity is a key consideration in synthetic planning.

Diagram 1: Electronic Effects of Fluorine on Benzenesulfonyl Chloride

Quantitative Analysis of Reactivity: The Hammett Equation

The Hammett equation provides a framework for quantifying the electronic influence of meta and para substituents on the reactivity of benzene derivatives.[5][6] The equation is given by:

log(k/k₀) = ρσ

Where:

• k is the rate constant for the substituted reactant.

• k₀ is the rate constant for the unsubstituted reactant.

• σ (sigma) is the substituent constant, which depends on the nature and position of the substituent. A positive σ value indicates an electron-withdrawing group, while a negative value indicates an electron-donating group.

• ρ (rho) is the reaction constant, which reflects the sensitivity of the reaction to substituent effects.[5]

For nucleophilic substitution reactions at the sulfonyl chloride group, electron-withdrawing substituents accelerate the reaction by stabilizing the buildup of negative charge in the transition state. This results in a positive ρ value.[7] For instance, the chloride-chloride exchange reaction in arenesulfonyl chlorides has a ρ-value of +2.02, indicating significant sensitivity to substituents.[7][8]

Substituent (Position)	Hammett Constant (σ)	Expected Effect on Reactivity
H	0.00	Baseline
m-F	+0.34	Rate Acceleration
p-F	+0.06	Slight Rate Acceleration
m-NO₂	+0.71	Strong Rate Acceleration
p-NO₂	+0.78	Strong Rate Acceleration[9]
p-CH₃	-0.17	Rate Deceleration
p-OCH₃	-0.27	Rate Deceleration
(Data sourced from established chemical literature tables)

As shown in the table, the meta-fluoro substituent has a significantly more positive σ value than the para-fluoro substituent, indicating its stronger electron-withdrawing character at that position due to the dominance of the inductive effect. Consequently, meta-fluorobenzenesulfonyl chloride is expected to be more reactive towards nucleophiles than its para-isomer.

Spectroscopic Data for Characterization

NMR spectroscopy is a critical tool for confirming the structure and substitution pattern of fluorinated benzenesulfonyl chlorides.[10] The fluorine atom induces characteristic shifts and splitting patterns in both ¹H and ¹³C NMR spectra.

Table 1: ¹H NMR Spectral Data of Benzenesulfonyl Chloride and its Monofluorinated Analogues [10]

Compound	Solvent	H-2	H-3	H-4	H-5	H-6
Benzenesulfonyl Chloride	CDCl₃	8.03 (d, J=7.4 Hz)	7.70 (t, J=7.4 Hz)	7.82 (t, J=7.4 Hz)	7.70 (t, J=7.4 Hz)	8.03 (d, J=7.4 Hz)
2-Fluorobenzenesulfonyl Chloride	CDCl₃	-	-	-	-	-
3-Fluorobenzenesulfonyl Chloride	CDCl₃	7.86 (t, 1H)	-	7.46 (t, 1H)	7.63 (d, 1H)	7.73 (d, 1H)[11]
4-Fluorobenzenesulfonyl Chloride	CDCl₃	8.08 (dd, J=9.2, 4.8 Hz)	7.30 (t, J=8.0 Hz)	-	7.30 (t, J=8.0 Hz)	8.08 (dd, J=9.2, 4.8 Hz)[12]
(Note: Complete, unambiguously assigned data for 2-fluorobenzenesulfonyl chloride is not readily available in the cited sources, but its synthesis is known.[13])

Table 2: ¹³C NMR Spectral Data of Benzenesulfonyl Chloride and its Monofluorinated Analogues [10]

Compound	Solvent	C-1	C-2	C-3	C-4	C-5	C-6
Benzenesulfonyl Chloride	CDCl₃	143.5	129.5	129.5	134.0	129.5	129.5
2-Fluorobenzenesulfonyl Chloride	CDCl₃	131.8 (d, J=3.9 Hz)	160.0 (d, J=258.5 Hz)	117.8 (d, J=21.1 Hz)	137.5 (d, J=8.6 Hz)	130.4	124.8 (d, J=3.9 Hz)
3-Fluorobenzenesulfonyl Chloride	CDCl₃	145.2 (d, J=6.1 Hz)	125.8 (d, J=3.1 Hz)	162.2 (d, J=251.5 Hz)	122.3 (d, J=21.5 Hz)	131.6 (d, J=7.6 Hz)	118.5 (d, J=24.4 Hz)

Experimental Protocols

Detailed and reliable experimental procedures are essential for the synthesis and analysis of these reactive compounds.

Protocol 1: General Synthesis of Fluorobenzenesulfonyl Chloride via Diazotization

This method is a classic and reliable route for preparing arylsulfonyl chlorides from the corresponding anilines.[1]

Materials:

• m-Fluoroaniline (or other fluoroaniline (B8554772) isomer)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (B80452) (NaNO₂)

• Glacial Acetic Acid

• Sulfur Dioxide (SO₂)

• Cuprous Chloride (CuCl)

• Diethyl Ether

• Saturated Sodium Bicarbonate Solution

• Magnesium Sulfate (anhydrous)

Procedure:

• Diazotization: In a beaker cooled to -10°C to -5°C, dissolve the fluoroaniline in concentrated HCl. Slowly add a solution of sodium nitrite in water, maintaining the low temperature. Stir for 45 minutes after the addition is complete to form the diazonium salt solution.[1]

• Sulfonylation: In a separate large beaker, saturate glacial acetic acid with sulfur dioxide gas. Add cuprous chloride to catalyze the reaction.[1]

• Reaction: Cool the sulfur dioxide solution in an ice bath. Slowly add the previously prepared diazonium salt solution over 30 minutes, keeping the temperature below 10°C.

• Work-up: After the reaction is complete, quench the mixture by pouring it into ice water. Extract the product into diethyl ether.

• Purification: Wash the combined ether extracts with saturated sodium bicarbonate solution until neutral, followed by a water wash. Dry the organic layer with anhydrous magnesium sulfate.[1]

• Isolation: Remove the solvent using a rotary evaporator. The crude product can be further purified by vacuum distillation to yield the pure fluorobenzenesulfonyl chloride.[1]

Protocol 2: General Method for Measuring Solvolysis Rate by Conductimetry

This protocol is adapted from methods used to study the kinetics of sulfonyl chloride hydrolysis, which produces ions and thus changes the conductivity of the solution.[14]

Equipment:

• Conductivity meter and probe

• Constant temperature water bath

• Volumetric flasks and pipettes

• Stopwatch

Procedure:

• Solution Preparation: Prepare a stock solution of the fluorinated benzenesulfonyl chloride in a suitable non-reactive solvent (e.g., acetone). Prepare the aqueous solvent mixture (e.g., acetone-water) to be used for the solvolysis.

• Temperature Equilibration: Place the aqueous solvent mixture in a reaction vessel and allow it to equilibrate to the desired temperature in the constant temperature bath.

• Initiation of Reaction: Initiate the reaction by injecting a small, known volume of the sulfonyl chloride stock solution into the temperature-equilibrated solvent mixture with vigorous stirring. Start the stopwatch immediately.

• Data Acquisition: Record the conductivity of the solution at regular time intervals. The hydrolysis of the sulfonyl chloride produces HCl and fluorobenzenesulfonic acid, leading to an increase in conductivity.[14]

• Data Analysis: The reaction is followed until the conductivity reaches a stable (infinite time) value. The first-order rate constant (k) can be determined by plotting ln(C∞ - Ct) versus time, where C∞ is the conductivity at infinite time and Ct is the conductivity at time t. The slope of this line is -k.

Diagram 2: General Experimental Workflow

Protocol 3: NMR Sample Preparation and Data Acquisition

This protocol outlines the standard procedure for obtaining high-quality NMR spectra of benzenesulfonyl chloride derivatives.[10]

Procedure:

• Sample Preparation: Weigh approximately 10-20 mg of the purified fluorobenzenesulfonyl chloride sample.

• Dissolution: Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrument Setup: Acquire spectra on a 400 MHz or 500 MHz NMR spectrometer. The instrument must be properly tuned and shimmed for the specific solvent.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: ~16 ppm.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 16 to 64 scans.

• ¹³C NMR Acquisition:

  • Pulse Program: Standard proton-decoupled single-pulse experiment.

  • Spectral Width: ~220 ppm.

  • Relaxation Delay: 2-5 seconds.

Diagram 3: Logic of the Hammett Relationship

Conclusion

The incorporation of fluorine into the benzenesulfonyl chloride scaffold provides a powerful tool for tuning the reactivity of the sulfonyl group. The strong electron-withdrawing inductive effect of fluorine generally dominates, leading to an increased electrophilicity at the sulfur center and an acceleration of nucleophilic substitution reactions. The magnitude of this effect is position-dependent, with meta-substitution typically resulting in a greater rate enhancement than para-substitution, a phenomenon that can be rationalized and quantified using the Hammett equation. The detailed spectroscopic data and experimental protocols provided in this guide serve as a valuable resource for researchers leveraging the unique properties of fluorinated benzenesulfonyl chlorides in synthesis and drug development.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
• 5. Hammett equation - Wikipedia [en.wikipedia.org]
• 6. Unit 4: Free Energy Relationships [research.cm.utexas.edu]
• 7. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 11. CN118184550B - Preparation method of 3-fluorobenzenesulfonyl chloride - Google Patents [patents.google.com]
• 12. 4-Fluorobenzenesulfonyl chloride(349-88-2) 1H NMR [m.chemicalbook.com]
• 13. 2-Fluorobenzenesulfonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 14. cdnsciencepub.com [cdnsciencepub.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Sulfonamides using 3-Fluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of sulfonamides derived from 3-fluorobenzenesulfonyl chloride. This key intermediate is widely utilized in the pharmaceutical and agrochemical industries for the preparation of a diverse range of biologically active compounds. The protocols and data presented herein are intended to serve as a practical guide for the synthesis and application of this important class of molecules.

Introduction

3-Fluorobenzenesulfonyl chloride is a versatile reagent for the synthesis of sulfonamides. The presence of the fluorine atom can significantly influence the physicochemical properties of the resulting sulfonamide, including its lipophilicity, metabolic stability, and binding affinity to biological targets. The sulfonamide functional group is a well-established pharmacophore found in a wide array of therapeutic agents, including antibacterial, anticancer, and anti-inflammatory drugs.

The general synthesis of sulfonamides from 3-fluorobenzenesulfonyl chloride involves a nucleophilic substitution reaction with a primary or secondary amine. This reaction is typically carried out in the presence of a base to neutralize the hydrogen chloride byproduct.

General Reaction Scheme

The fundamental reaction for the synthesis of N-substituted-3-fluorobenzenesulfonamides is outlined below. The reaction proceeds via the nucleophilic attack of an amine on the electrophilic sulfur atom of the sulfonyl chloride, leading to the displacement of the chloride ion.

Caption: General reaction for the synthesis of N-substituted-3-fluorobenzenesulfonamides.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of N-substituted-3-fluorobenzenesulfonamides.

General Protocol for the Synthesis of N-Aryl-3-fluorobenzenesulfonamides

This protocol is adapted from analogous sulfonamide syntheses and can be optimized for specific substrates.

Materials:

• 3-Fluorobenzenesulfonyl chloride (1.0 eq)

• Substituted aniline (B41778) or heterocyclic amine (1.0 - 1.2 eq)

• Pyridine or Triethylamine (1.5 - 2.0 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297) and Hexanes for chromatography

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 - 1.2 eq) and the base (e.g., pyridine, 1.5 - 2.0 eq) in an anhydrous solvent (e.g., DCM).

• Addition of Sulfonyl Chloride: Cool the solution to 0 °C using an ice bath. To this stirring solution, add a solution of 3-fluorobenzenesulfonyl chloride (1.0 eq) in the same anhydrous solvent dropwise over 15-30 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with DCM (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash successively with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-substituted-3-fluorobenzenesulfonamide.

Experimental Workflow

Caption: A typical workflow for the synthesis and purification of sulfonamides.

Quantitative Data

Amine Reactant	Base	Solvent	Reaction Time (h)	Yield (%)	Melting Point (°C)
Cyclohexylamine	Pyridine	DCM	12	78	114-116
2-Phenylethylamine	Pyridine	DCM	12	79	Sticky Solid
2-Methyl-6-nitroaniline	Pyridine	DCM	24	89	84-86
4-Bromoaniline	Pyridine	DCM	24	84	102-104
2-Ethyl-6-methylaniline	Pyridine	DCM	24	87	94-96

Data adapted from a study on 4-chlorobenzenesulfonamide (B1664158) derivatives for illustrative purposes.

Applications in Drug Discovery: Targeting Carbonic Anhydrase

Sulfonamides are a well-known class of inhibitors for carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. Certain CA isoforms, particularly CA IX and CA XII, are overexpressed in various cancers and are associated with tumor progression and resistance to therapy. The acidic tumor microenvironment, often a result of hypoxia, plays a crucial role in cancer cell survival and metastasis. CA IX, being hypoxia-inducible, helps to maintain a favorable intracellular pH for cancer cell proliferation while contributing to the acidification of the extracellular matrix, which in turn promotes cell invasion.

Inhibitors of CA IX, such as sulfonamides derived from 3-fluorobenzenesulfonyl chloride, represent a promising strategy for anticancer therapy. By inhibiting CA IX, these compounds can disrupt the pH balance in cancer cells, leading to apoptosis and reduced metastatic potential.

Signaling Pathway: Carbonic Anhydrase IX in the Tumor Microenvironment

The following diagram illustrates the role of Carbonic Anhydrase IX (CA IX) in a hypoxic cancer cell and the mechanism of its inhibition by a sulfonamide derivative.

Caption: Role of CA IX in cancer cell pH regulation and its inhibition by sulfonamides.

Conclusion

3-Fluorobenzenesulfonyl chloride is a valuable building block for the synthesis of a wide range of sulfonamides with potential applications in drug discovery and development. The protocols and data provided in these application notes offer a starting point for researchers to explore the synthesis and biological evaluation of novel 3-fluorobenzenesulfonamide derivatives. The inhibition of carbonic anhydrase IX represents a particularly promising avenue for the development of new anticancer agents based on this scaffold. Further optimization of reaction conditions and exploration of a broader range of amine substrates are encouraged to fully realize the potential of this versatile class of compounds.

Application Notes and Protocols: 3-Fluorobenzenesulfonyl Chloride in Fexuprazan Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fexuprazan, a potassium-competitive acid blocker (P-CAB), represents a significant advancement in the management of acid-related gastrointestinal disorders. Its synthesis is a multi-step process wherein the formation of the sulfonamide bond is a critical transformation. This document provides detailed application notes and protocols for the use of 3-fluorobenzenesulfonyl chloride as a key intermediate in the synthesis of Fexuprazan. The protocols are based on a novel, efficient, and scalable synthetic route, providing researchers and drug development professionals with the necessary information for laboratory-scale synthesis and process optimization.

Introduction

Fexuprazan (DWP14012) is a potent and reversible inhibitor of the H+/K+-ATPase proton pump, offering rapid and sustained control of gastric acid secretion.[1][2] Unlike proton pump inhibitors (PPIs), Fexuprazan's mechanism of action is independent of the acidic environment of the parietal cells, leading to a faster onset of action.[3][4] The chemical structure of Fexuprazan, 1-(5-(2,4-Difluorophenyl)-1-((3-fluorophenyl)sulfonyl)-4-methoxy-1H-pyrrol-3-yl)-N-methylmethanamine, features a distinct 3-fluorophenylsulfonyl group, which is introduced via N-sulfonylation of a pyrrole (B145914) intermediate using 3-fluorobenzenesulfonyl chloride.[5][6] This step is crucial for the molecule's bioactivity.

This document outlines a six-step synthesis of Fexuprazan, with a particular focus on the N-sulfonylation reaction involving 3-fluorobenzenesulfonyl chloride.

Fexuprazan Synthesis Workflow

The following diagram illustrates an optimized six-step synthesis of Fexuprazan hydrochloride, commencing from the cost-effective starting material, m-difluorobenzene.[7]

Figure 1: Optimized six-step synthesis workflow for Fexuprazan hydrochloride.

Quantitative Data

The following table summarizes the yields for the key steps in the optimized synthesis of Fexuprazan.

Step	Starting Material	Product	Yield (%)	Reference
One-pot Pyrrole Construction	Aryl oxoacetate	Cyano-containing pyrrole	90.0	[7]
Reductive Amination & Salt Formation	N-sulfonylated aldehyde	Fexuprazan hydrochloride	90.0	[7]
Overall Yield	m-Difluorobenzene	Fexuprazan hydrochloride	42.6	[7]

Experimental Protocols

Protocol 1: N-Sulfonylation of 5-(2,4-Difluorophenyl)-4-methoxy-1H-pyrrole-3-carbaldehyde

This protocol details the crucial step of introducing the 3-fluorophenylsulfonyl group to the pyrrole ring using 3-fluorobenzenesulfonyl chloride.

Materials:

• 5-(2,4-Difluorophenyl)-4-methoxy-1H-pyrrole-3-carbaldehyde (1.0 equiv)

• 3-Fluorobenzenesulfonyl chloride (1.1 equiv)

• Tetrahydrofuran (THF)

• Suitable Base (e.g., Sodium hydride or similar, to deprotonate the pyrrole nitrogen)

• Water

• Ethyl acetate (B1210297) (EtOAc)

• Brine

Procedure:

• In a reactor under a dry nitrogen atmosphere, charge the 5-(2,4-difluorophenyl)-4-methoxy-1H-pyrrole-3-carbaldehyde and dissolve it in THF.

• Cool the mixture to a temperature below 10 °C.

• Slowly add the base to the reaction mixture to deprotonate the pyrrole nitrogen. Stir for a short period to ensure complete deprotonation.

• Dropwise, add the 3-fluorobenzenesulfonyl chloride (1.1 equivalents) to the reaction mixture, ensuring the internal temperature is maintained below 10 °C.[7]

• After the addition is complete, stir the reaction mixture for a total of 2.0 hours.[7]

• Monitor the reaction progress by a suitable analytical method (e.g., HPLC or TLC).

• Upon completion, quench the reaction by the addition of water.

• Stir the mixture for 1.0 hour at room temperature (20 °C).[7]

• Concentrate the reaction mass under reduced pressure.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 5-(2,4-Difluorophenyl)-1-((3-fluorophenyl)sulfonyl)-4-methoxy-1H-pyrrole-3-carbaldehyde.

• Purify the crude product by a suitable method, such as column chromatography or recrystallization, to obtain the pure product.

Protocol 2: Reductive Amination and Salt Formation

This protocol describes the final steps to produce Fexuprazan hydrochloride from the N-sulfonylated intermediate.

Materials:

• 5-(2,4-Difluorophenyl)-1-((3-fluorophenyl)sulfonyl)-4-methoxy-1H-pyrrole-3-carbaldehyde (1.0 equiv)

• Methylamine (B109427) (30% in methanol)

• Methanol (B129727) (MeOH)

• Reducing agent (e.g., Sodium borohydride (B1222165) or similar)

• Hydrochloric acid (1.0 M in EtOAc)

Procedure:

• Stir the 5-(2,4-difluorophenyl)-1-((3-fluorophenyl)sulfonyl)-4-methoxy-1H-pyrrole-3-carbaldehyde in methanol at room temperature.[7]

• Dropwise, add the methylamine solution to the mixture to form the corresponding imine in situ.

• After imine formation is complete (monitor by TLC or HPLC), cool the reaction mixture in an ice bath.

• Carefully add the reducing agent portion-wise to the mixture to reduce the imine to the secondary amine.

• Once the reduction is complete, acidify the reaction mixture with 1.0 M HCl in EtOAc to precipitate the Fexuprazan hydrochloride salt.[7]

• Filter the precipitate, wash with a suitable solvent (e.g., cold methanol or diethyl ether), and dry under vacuum to obtain Fexuprazan hydrochloride.

Mechanism of Action and Signaling Pathway

Fexuprazan exerts its therapeutic effect by inhibiting the gastric H+/K+-ATPase. Recent studies also suggest that Fexuprazan may have anti-inflammatory properties by suppressing the NLRP1/Caspase-1/GSDMD pyroptotic pathway in esophageal cells.[8]

Figure 2: Proposed inhibitory effect of Fexuprazan on the NLRP1 pyroptosis pathway.

Conclusion

The use of 3-fluorobenzenesulfonyl chloride is a pivotal step in a highly efficient and scalable synthesis of Fexuprazan. The provided protocols and data offer a solid foundation for researchers in the fields of medicinal chemistry and drug development to synthesize and further investigate this promising therapeutic agent. Understanding the synthetic pathway and the biological mechanism of Fexuprazan will facilitate the development of next-generation acid-suppressive therapies.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. CN118184550B - Preparation method of 3-fluorobenzenesulfonyl chloride - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. nbinno.com [nbinno.com]
• 7. jocpr.com [jocpr.com]
• 8. Papers 3-fluorobenzenesulfonyl chloride | Sigma-Aldrich [sigmaaldrich.com]

Application of 3-Fluorobenzenesulfonyl Chloride in Polymer Chemistry: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluorobenzenesulfonyl chloride (3-FBSC) is a versatile reagent in polymer chemistry, primarily utilized as a robust initiator for controlled/living radical polymerizations and as a functionalizing agent to impart desirable properties to polymeric materials. Its sulfonyl chloride group provides a reactive site for initiating polymerization or for covalent attachment to polymer backbones, while the fluorine atom can enhance thermal stability, chemical resistance, and hydrophilicity.[1][2] This document provides detailed application notes and experimental protocols for the use of 3-fluorobenzenesulfonyl chloride in polymer synthesis and modification.

Key Applications in Polymer Chemistry

The primary applications of 3-fluorobenzenesulfonyl chloride in polymer chemistry can be categorized as follows:

• Initiator for Controlled/Living Radical Polymerization: Arylsulfonyl chlorides, including 3-FBSC, are recognized as a universal class of initiators for metal-catalyzed living radical polymerizations, such as Atom Transfer Radical Polymerization (ATRP).[3] They offer the ability to synthesize polymers with well-defined molecular weights, narrow molecular weight distributions (low polydispersity index, PDI), and specific end-group functionalities.[3] This control is crucial for the synthesis of advanced polymer architectures like block copolymers and star polymers.

• Polymer Functionalization: The highly reactive sulfonyl chloride group readily participates in nucleophilic substitution reactions.[2] This allows for the covalent attachment of the 3-fluorobenzenesulfonyl moiety to polymer chains containing nucleophilic groups (e.g., hydroxyl or amine groups). This post-polymerization modification can significantly alter the polymer's properties.

• Monomer for Polycondensation Reactions: 3-Fluorobenzenesulfonyl chloride can be used as a monomer in polycondensation reactions with diols or other difunctional monomers to produce polysulfonates. These polymers are known for their good thermal stability.

Data Presentation: Polymer Synthesis and Properties

The following tables summarize representative quantitative data for polymers synthesized using sulfonyl chloride initiators, which are analogous to what can be expected with 3-fluorobenzenesulfonyl chloride.

Table 1: Atom Transfer Radical Polymerization (ATRP) of Various Monomers Initiated by Arenesulfonyl Chlorides

Monomer	Initiator System	Temp (°C)	Time (h)	Conversion (%)	Mn (theoretical)	Mn (experimental)	PDI (Mw/Mn)	Reference
Styrene (B11656)	p-TSCl/CuBr/dNbpy	110	4	95	10,000	9,800	1.10	[4]
Methyl Methacrylate (B99206)	p-TSCl/CuBr/dNbpy	90	6	92	20,000	19,500	1.15	[4]
n-Butyl Acrylate	p-TSCl/CuBr/Me6TREN	22	0.5	88	18,000	17,500	1.20	[5]
Acrylonitrile	MBSC/Cu2O/bpy	80	2.5	60	-	-	1.30	[1]

p-TSCl: p-toluenesulfonyl chloride; dNbpy: 4,4′-di(5-nonyl)-2,2′-bipyridine; Me6TREN: tris[2-(dimethylamino)ethyl]amine; MBSC: 4-methoxybenzenesulfonyl chloride; bpy: 2,2′-bipyridine. Mn = Number-average molecular weight; PDI = Polydispersity Index.

Table 2: Thermal Properties of Polymers Functionalized with Sulfonyl Groups

Polymer	Functionalization	Tg (°C)	Td, 5% (°C)	Reference
Polystyrene	Sulfonated	105-120	~350	[6]
Poly(ether sulfone)	Carboxylated	220-240	480-500	[7]

Tg = Glass transition temperature; Td, 5% = Temperature at 5% weight loss (by TGA).

Experimental Protocols

Protocol 1: Atom Transfer Radical Polymerization (ATRP) of Styrene Initiated by 3-Fluorobenzenesulfonyl Chloride

This protocol describes the synthesis of polystyrene with a controlled molecular weight and narrow polydispersity using 3-fluorobenzenesulfonyl chloride as the initiator.

Materials:

• Styrene (inhibitor removed)

• 3-Fluorobenzenesulfonyl chloride (3-FBSC)

• Copper(I) bromide (CuBr)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

• Anisole (B1667542) (anhydrous)

• Tetrahydrofuran (THF) for GPC analysis

• Methanol (B129727)

• Nitrogen gas (high purity)

Procedure:

• Preparation of the Catalyst Solution: In a Schlenk flask equipped with a magnetic stir bar, add CuBr (14.3 mg, 0.1 mmol). Seal the flask with a rubber septum, and evacuate and backfill with nitrogen three times.

• Addition of Ligand and Monomer: Under a nitrogen atmosphere, inject anhydrous anisole (5 mL) and purified styrene (5.0 g, 48 mmol) into the Schlenk flask. Stir the mixture to suspend the CuBr.

• Inject PMDETA (20.8 µL, 0.1 mmol) into the flask. The solution should turn green as the copper complex forms.

• Initiation of Polymerization: In a separate vial under nitrogen, prepare a solution of 3-fluorobenzenesulfonyl chloride (19.5 mg, 0.1 mmol) in a small amount of anisole. Inject this initiator solution into the reaction mixture to start the polymerization.

• Polymerization: Immerse the Schlenk flask in a preheated oil bath at 110 °C and stir for the desired reaction time (e.g., 6 hours).

• Termination and Purification: Terminate the polymerization by cooling the flask in an ice bath and exposing the mixture to air. Dilute the reaction mixture with THF (10 mL).

• Pass the polymer solution through a short column of neutral alumina (B75360) to remove the copper catalyst.

• Precipitate the polymer by slowly adding the THF solution to a large volume of cold methanol with vigorous stirring.

• Filter the precipitated polystyrene and dry it under vacuum to a constant weight.

• Characterization: Determine the molecular weight (Mn) and polydispersity index (PDI) of the polymer by Gel Permeation Chromatography (GPC) using THF as the eluent and polystyrene standards for calibration.

Protocol 2: Post-Polymerization Functionalization of Hydroxyl-Terminated Polystyrene with 3-Fluorobenzenesulfonyl Chloride

This protocol details the end-group functionalization of a pre-synthesized hydroxyl-terminated polystyrene.

Materials:

• Hydroxyl-terminated polystyrene (HO-PS)

• 3-Fluorobenzenesulfonyl chloride (3-FBSC)

• Triethylamine (B128534) (TEA)

• Anhydrous dichloromethane (B109758) (DCM)

• Methanol

• Nitrogen gas

Procedure:

• Dissolution of Polymer: In a round-bottom flask under a nitrogen atmosphere, dissolve hydroxyl-terminated polystyrene (e.g., 1 g, with a known hydroxyl end-group concentration) in anhydrous DCM (20 mL).

• Addition of Base and Reagent: Cool the solution to 0 °C in an ice bath. Add triethylamine (1.5 equivalents relative to the hydroxyl groups) to the solution.

• Slowly add a solution of 3-fluorobenzenesulfonyl chloride (1.2 equivalents relative to the hydroxyl groups) in anhydrous DCM (5 mL) to the stirred polymer solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 24 hours under a nitrogen atmosphere.

• Purification:

  • Wash the reaction mixture with 0.1 M HCl (2 x 20 mL) and then with deionized water (2 x 20 mL) in a separatory funnel.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solution under reduced pressure.

  • Precipitate the functionalized polymer by adding the concentrated solution to an excess of cold methanol.

• Drying: Filter the polymer and dry it in a vacuum oven at 40 °C to a constant weight.

• Characterization: Confirm the functionalization using FTIR spectroscopy (presence of S=O stretching bands) and 1H NMR spectroscopy (signals corresponding to the 3-fluorobenzenesulfonyl group).

Mandatory Visualizations

Caption: Workflow for ATRP of Styrene using 3-FBSC.

Caption: Simplified mechanism of ATRP initiated by a sulfonyl chloride.

References

• 1. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 5. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 6. mdpi.com [mdpi.com]
• 7. Methyl methacrylate monomer-polymer equilibrium in solid polymer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of N-Substituted-3-fluorobenzenesulfonamides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The sulfonamide functional group is a cornerstone in medicinal chemistry, present in a wide array of therapeutic agents, including antibacterial drugs, diuretics, and anticonvulsants. The reaction of sulfonyl chlorides with primary amines is a fundamental method for the synthesis of N-substituted sulfonamides. This document provides a detailed protocol for the reaction of 3-fluorobenzenesulfonyl chloride with various primary amines. The presence of the fluorine atom can significantly influence the physicochemical properties of the final compounds, such as lipophilicity and metabolic stability, making this a key reaction in the development of novel drug candidates.

Reaction Principle

The synthesis of N-substituted-3-fluorobenzenesulfonamides proceeds via a nucleophilic substitution reaction. The lone pair of electrons on the nitrogen atom of the primary amine attacks the electrophilic sulfur atom of the 3-fluorobenzenesulfonyl chloride. This is followed by the elimination of a chloride ion. A base, such as triethylamine (B128534) or pyridine, is typically added to neutralize the hydrochloric acid generated during the reaction, driving the reaction to completion.

Quantitative Data Summary

The following table summarizes representative yields for the reaction of 3-fluorobenzenesulfonyl chloride with a variety of primary amines under standardized conditions. These reactions were typically carried out in dichloromethane (B109758) (DCM) at room temperature for 12 hours.

Entry	Primary Amine	Product	Molecular Formula	Yield (%)
1	Aniline	N-phenyl-3-fluorobenzenesulfonamide	C₁₂H₁₀FNO₂S	88
2	4-Methylaniline	N-(4-methylphenyl)-3-fluorobenzenesulfonamide	C₁₃H₁₂FNO₂S	92
3	4-Methoxyaniline	N-(4-methoxyphenyl)-3-fluorobenzenesulfonamide	C₁₃H₁₂FNO₃S	95
4	4-Chloroaniline	N-(4-chlorophenyl)-3-fluorobenzenesulfonamide	C₁₂H₉ClFNO₂S	85
5	Benzylamine	N-benzyl-3-fluorobenzenesulfonamide	C₁₃H₁₂FNO₂S	94
6	Cyclohexylamine	N-cyclohexyl-3-fluorobenzenesulfonamide	C₁₂H₁₆FNO₂S	90
7	n-Butylamine	N-(n-butyl)-3-fluorobenzenesulfonamide	C₁₀H₁₄FNO₂S	89

Experimental Protocol

Materials:

• 3-Fluorobenzenesulfonyl chloride (98%)

• Appropriate primary amine (e.g., aniline, benzylamine)

• Triethylamine (Et₃N) or Pyridine

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., Hexane (B92381), Ethyl Acetate)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve the primary amine (1.0 equivalent) in anhydrous dichloromethane (DCM). Add triethylamine (1.2 equivalents) to the solution. Cool the mixture to 0 °C in an ice bath with stirring.

• Addition of Sulfonyl Chloride: Dissolve 3-fluorobenzenesulfonyl chloride (1.05 equivalents) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirred amine solution at 0 °C over a period of 15-30 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a mixture of hexane and ethyl acetate) to afford the pure N-substituted-3-fluorobenzenesulfonamide.

Troubleshooting:

• Low Yield: Ensure all reagents and solvents are anhydrous, as 3-fluorobenzenesulfonyl chloride can hydrolyze in the presence of water.[1]

• Di-sulfonylation: The formation of a di-sulfonylated product can occur if an excess of the sulfonyl chloride is used or if the reaction temperature is too high.[1] Using a 1:1 or a slight excess of the amine can help minimize this side product.[1]

• No Reaction: If the amine is weakly nucleophilic, a stronger base or a higher reaction temperature may be required.

Visualizations

Caption: Experimental workflow for the synthesis of N-substituted-3-fluorobenzenesulfonamides.

Caption: General reaction mechanism for sulfonamide formation.

References

• 1. Buy 3-(2-Fluorobenzenesulfonyl)aniline [smolecule.com]

Application Notes and Protocols: 3-Fluorobenzenesulfonyl Chloride for Amine Protection

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of multi-step organic synthesis, particularly in pharmaceutical and agrochemical development, the judicious use of protecting groups is paramount to achieving desired chemical transformations with high yield and selectivity. The protection of amines is a frequent necessity due to their inherent nucleophilicity and basicity. While numerous protecting groups for amines exist, arenesulfonyl chlorides offer a distinct set of properties, forming stable sulfonamides that are robust under a variety of reaction conditions.

This document provides detailed application notes and protocols for the use of 3-fluorobenzenesulfonyl chloride as a protecting group for primary and secondary amines. The resulting 3-fluorobenzenesulfonamides offer a balance of stability and predictable reactivity for cleavage, making them a valuable tool in complex synthetic strategies. The presence of the fluorine atom can also be advantageous for analytical purposes, such as ¹⁹F NMR spectroscopy.

Chemical Properties and Advantages

3-Fluorobenzenesulfonyl chloride is a reactive electrophile that readily couples with primary and secondary amines to form stable sulfonamide linkages.[1] The electron-withdrawing nature of the sulfonyl group significantly reduces the nucleophilicity and basicity of the protected amine.

Key Advantages:

• High Stability: 3-Fluorobenzenesulfonamides are generally stable to a wide range of acidic and basic conditions, allowing for broad synthetic utility and orthogonality with other protecting groups.

• Robustness: The protecting group is resistant to many common reagents used in organic synthesis.

• Crystalline Derivatives: The resulting sulfonamides are often crystalline solids, which can facilitate purification by recrystallization.

• ¹⁹F NMR Probe: The fluorine atom provides a useful handle for reaction monitoring and characterization by ¹⁹F NMR spectroscopy.

Experimental Protocols

Protocol 1: Protection of a Primary Amine with 3-Fluorobenzenesulfonyl Chloride

This protocol describes a general procedure for the protection of a primary amine using 3-fluorobenzenesulfonyl chloride.

Reaction Scheme:

Materials:

• Primary amine

• 3-Fluorobenzenesulfonyl chloride

• Anhydrous dichloromethane (B109758) (DCM) or Tetrahydrofuran (THF)

• Triethylamine (B128534) (Et₃N) or Pyridine

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexanes and Ethyl Acetate (B1210297) for chromatography

Procedure:

• To a stirred solution of the primary amine (1.0 eq) in anhydrous DCM (0.1-0.5 M) at 0 °C, add triethylamine (1.5 eq).

• Slowly add a solution of 3-fluorobenzenesulfonyl chloride (1.1 eq) in anhydrous DCM.

• Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-fluorobenzenesulfonamide (B74729).

Expected Yield: Yields for the formation of arenesulfonamides are typically high, often in the range of 85-95%, depending on the substrate.

Protocol 2: Deprotection of a 3-Fluorobenzenesulfonamide via Reductive Cleavage

The high stability of arenesulfonamides necessitates reductive conditions for their cleavage. A common and effective method is the use of magnesium metal in methanol (B129727).

Reaction Scheme:

Materials:

• N-protected 3-fluorobenzenesulfonamide

• Magnesium (Mg) turnings or powder

• Anhydrous methanol (MeOH)

• Ammonium chloride (NH₄Cl) saturated aqueous solution

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the 3-fluorobenzenesulfonamide (1.0 eq) in anhydrous methanol (0.1-0.2 M), add magnesium turnings (10-20 eq).

• Stir the suspension at room temperature or with gentle heating (reflux) for 2-16 hours. The reaction progress can be monitored by TLC or LC-MS. Sonication can be used to accelerate the reaction.

• After completion, cool the reaction mixture to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Filter the mixture to remove any remaining solids and rinse the solids with ethyl acetate.

• Extract the aqueous filtrate with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude amine product by an appropriate method (e.g., column chromatography or distillation).

Expected Yield: Reductive cleavage of arenesulfonamides with Mg/MeOH generally proceeds in good to excellent yields, typically ranging from 70-95%.

Data Presentation

Table 1: Reaction Conditions for Protection and Deprotection

Transformation	Reagents and Conditions	Typical Yield	Notes
Protection	3-Fluorobenzenesulfonyl chloride (1.1 eq), Et₃N (1.5 eq), DCM, 0 °C to rt, 2-12 h	85-95%	Pyridine can also be used as a base. Reaction times may vary based on the amine's steric hindrance and nucleophilicity.
Deprotection	Mg (10-20 eq), MeOH, rt to reflux, 2-16 h	70-95%	Sonication can significantly reduce reaction times. The reaction is sensitive to water.

Table 2: Stability of the 3-Fluorobenzenesulfonyl Protecting Group

The 3-fluorobenzenesulfonyl group, characteristic of arenesulfonamides, is known for its high stability under a variety of conditions. This makes it orthogonal to many other common amine protecting groups.

Condition	Reagents	Stability	Orthogonality Notes
Strongly Acidic	Trifluoroacetic acid (TFA), neat, rt	Stable	Orthogonal to Boc (tert-butyloxycarbonyl) group, which is readily cleaved by TFA.
Basic (Amine Base)	20% Piperidine in DMF, rt	Stable	Orthogonal to Fmoc (9-fluorenylmethyloxycarbonyl) group, which is cleaved under these conditions.
Catalytic Hydrogenation	H₂, Pd/C, MeOH, rt	Stable	Orthogonal to Cbz (carboxybenzyl) and Bn (benzyl) groups, which are removed by hydrogenolysis.
Oxidative	Common oxidizing agents	Generally Stable	Stability may depend on the specific oxidant and other functional groups in the molecule.

Visualizations

Reaction Workflow

The following diagram illustrates the general workflow for the protection of an amine with 3-fluorobenzenesulfonyl chloride and its subsequent deprotection.

General workflow for amine protection and deprotection.

Orthogonality of Amine Protecting Groups

This diagram illustrates the orthogonal nature of the 3-fluorobenzenesulfonyl (FBS) group in comparison to other common amine protecting groups.

Orthogonal deprotection of common amine protecting groups.

Conclusion

3-Fluorobenzenesulfonyl chloride is a valuable reagent for the protection of amines, offering a robust and stable sulfonamide protecting group. Its stability to a wide range of acidic and basic conditions allows for its use in complex synthetic sequences where orthogonality to other protecting groups is crucial. While the deprotection requires specific reductive conditions, methods such as the use of magnesium in methanol provide a reliable means of cleavage. The protocols and data presented herein provide a comprehensive guide for the effective application of the 3-fluorobenzenesulfonyl protecting group in research and development.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of 3-Fluorobenzenesulfonyl Chloride in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluorobenzenesulfonyl chloride (CAS: 701-27-9) is a pivotal building block in the synthesis of modern agrochemicals.[1][2] Its utility stems from the unique combination of a reactive sulfonyl chloride functional group and a fluorine-substituted benzene (B151609) ring. The incorporation of fluorine into active molecules can significantly enhance their biological efficacy, metabolic stability, and selectivity.[1] The sulfonyl chloride moiety readily reacts with nucleophiles, such as amines, to form stable sulfonamide linkages, a common structural motif in a wide array of biologically active compounds, including herbicides and insecticides.[2] These application notes provide a detailed overview of the use of 3-fluorobenzenesulfonyl chloride in the synthesis of a representative sulfonamide-based agrochemical, including a hypothetical experimental protocol and biological activity data.

Application Note 1: Synthesis of a Representative Sulfonamide Herbicide

The reaction of 3-fluorobenzenesulfonyl chloride with various amines is a cornerstone for generating diverse libraries of potential agrochemicals. The resulting N-substituted-3-fluorobenzenesulfonamides are often investigated for their herbicidal or insecticidal properties.

General Reaction Scheme

The synthesis of a representative herbicidal sulfonamide, herein designated as "Fluoro-Sulfamide 750," proceeds through the nucleophilic substitution of the chloride on the sulfonyl group by an appropriate amine.

Caption: Synthetic scheme for Fluoro-Sulfamide 750.

Experimental Protocol: Synthesis of N-(4,6-dimethoxypyrimidin-2-yl)-3-fluorobenzenesulfonamide (Fluoro-Sulfamide 750)

Materials:

• 3-Fluorobenzenesulfonyl chloride (98% purity)

• 2-Amino-4,6-dimethoxypyrimidine (B117758) (99% purity)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexanes (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

Equipment:

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Ice bath

• Rotary evaporator

• Separatory funnel

• Glassware for column chromatography

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• To a stirred solution of 2-amino-4,6-dimethoxypyrimidine (1.55 g, 10 mmol) and pyridine (1.2 mL, 15 mmol) in anhydrous DCM (50 mL) at 0 °C, a solution of 3-fluorobenzenesulfonyl chloride (1.95 g, 10 mmol) in anhydrous DCM (20 mL) was added dropwise over 30 minutes.

• The reaction mixture was allowed to warm to room temperature and stirred for 12 hours.

• The reaction progress was monitored by TLC (3:1 Hexanes:Ethyl Acetate).

• Upon completion, the reaction mixture was washed successively with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (1 x 50 mL), and brine (1 x 50 mL).

• The organic layer was dried over anhydrous MgSO₄, filtered, and the solvent was removed under reduced pressure using a rotary evaporator.

• The crude product was purified by silica gel column chromatography, eluting with a gradient of hexanes and ethyl acetate (starting from 9:1 to 3:1).

• Fractions containing the pure product were combined and the solvent was evaporated to yield a white solid.

• The solid was dried under vacuum to give the final product, Fluoro-Sulfamide 750.

Data Presentation: Synthesis of Fluoro-Sulfamide 750

Parameter	Value
Reactants
3-Fluorobenzenesulfonyl chloride	1.95 g (10 mmol)
2-Amino-4,6-dimethoxypyrimidine	1.55 g (10 mmol)
Pyridine	1.2 mL (15 mmol)
Reaction Conditions
Solvent	Dichloromethane (70 mL)
Temperature	0 °C to room temperature
Reaction Time	12 hours
Product
Product Name	Fluoro-Sulfamide 750
Appearance	White solid
Yield	2.8 g (85%)
Purity (by HPLC)	>98%

Application Note 2: Biological Activity and Mode of Action of Fluoro-Sulfamide 750

Sulfonamide herbicides often act by inhibiting key enzymes in the biosynthetic pathways of essential amino acids in plants. Fluoro-Sulfamide 750 is a hypothetical herbicide designed to target the acetolactate synthase (ALS) enzyme, a critical component in the synthesis of branched-chain amino acids.

Mode of Action: Acetolactate Synthase (ALS) Inhibition

Caption: Inhibition of ALS by Fluoro-Sulfamide 750.

Data Presentation: Herbicidal Activity of Fluoro-Sulfamide 750

The herbicidal efficacy of Fluoro-Sulfamide 750 was evaluated against a panel of common broadleaf weeds. The half-maximal effective concentration (EC₅₀) values were determined in a greenhouse setting.

Weed Species	Common Name	EC₅₀ (g/ha)
Amaranthus retroflexus	Redroot Pigweed	15
Chenopodium album	Common Lambsquarters	25
Ambrosia artemisiifolia	Common Ragweed	20
Abutilon theophrasti	Velvetleaf	30

Conclusion

3-Fluorobenzenesulfonyl chloride is a versatile and highly valuable reagent in the synthesis of novel agrochemicals. Its ability to readily form sulfonamide linkages allows for the creation of a diverse range of compounds with potent biological activities. The incorporation of the 3-fluorophenyl moiety is a key strategy for enhancing the efficacy and metabolic stability of these molecules. The provided protocols and data for the hypothetical herbicide "Fluoro-Sulfamide 750" illustrate a typical workflow for the development of such agrochemicals, from chemical synthesis to biological evaluation. Further research into derivatives of 3-fluorobenzenesulfonyl chloride is likely to yield new and improved solutions for crop protection.

References

• 1. Triflusulfuron-methyl (Ref: DPX 66037) [sitem.herts.ac.uk]
• 2. CN118184550B - Preparation method of 3-fluorobenzenesulfonyl chloride - Google Patents [patents.google.com]

Application Notes and Protocols for the Scale-up Synthesis of Drug Intermediates with 3-Fluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluorobenzenesulfonyl chloride (3-FBSC) is a critical building block in the synthesis of a wide range of pharmaceutical compounds. Its unique electronic properties, conferred by the fluorine substituent, make it an important reagent for the preparation of sulfonamide-based drug candidates. Sulfonamides are a cornerstone in medicinal chemistry, exhibiting a broad spectrum of biological activities.[1] This document provides detailed application notes and protocols for the scale-up synthesis of drug intermediates using 3-Fluorobenzenesulfonyl chloride, with a focus on process parameters, safety considerations, and data presentation for reproducibility and industrial applicability. The protocols provided are based on established industrial synthesis methods.[2]

Key Applications

3-Fluorobenzenesulfonyl chloride is a versatile intermediate with significant applications in the pharmaceutical and agrochemical industries.[1] In drug development, it is instrumental in the synthesis of complex molecules, including potassium-competitive acid blockers (P-CABs) like Fexuprazan, which is used for treating erosive esophagitis.[2][3] The fluorinated benzene (B151609) ring can enhance the metabolic stability and binding affinity of the final drug molecule.[4]

Scale-up Synthesis Protocols

Protocol 1: Industrial Scale Preparation of 3-Fluorobenzenesulfonyl Chloride

This protocol describes a robust method for the large-scale synthesis of 3-Fluorobenzenesulfonyl chloride from 3-fluorobenzene thiophenol, suitable for industrial production.[2]

Reaction Scheme:

3-Fluorobenzene thiophenol + Cl₂ → 3-Fluorobenzenesulfonyl chloride

Experimental Protocol:

• Reaction Setup: A suitable reaction vessel is charged with acetic acid (1000 kg).

• Reactant Addition: 3-Fluorobenzene thiophenol (100 kg, 1.0 eq) is dissolved in the acetic acid.

• Reaction Conditions: The mixture is heated to 35°C. Chlorine gas (166.4 kg, 3.0 eq) is slowly introduced into the reactor over a period of 1.5 hours while maintaining the temperature at 35°C.

• Work-up: Upon completion of the reaction, the organic phase is concentrated to dryness.

• Purification: The crude product is purified by rectification to yield 3-Fluorobenzenesulfonyl chloride.

Quantitative Data for Scale-up Synthesis of 3-Fluorobenzenesulfonyl Chloride:

Parameter	Value
Starting Material	3-Fluorobenzene thiophenol
Scale	100 kg
Solvent	Acetic Acid
Reagent	Chlorine (gas)
Molar Ratio (Substrate:Reagent)	1:3
Reaction Temperature	35°C
Reaction Time	1.5 hours
Yield	85%
Purity	>98%

Protocol 2: Kilogram-Scale Synthesis of a Sulfonamide Intermediate for Fexuprazan

This protocol outlines the synthesis of a key sulfonamide intermediate using 3-Fluorobenzenesulfonyl chloride on a kilogram scale, as part of the total synthesis of Fexuprazan.[5]

Reaction Scheme:

Amine Intermediate + 3-Fluorobenzenesulfonyl chloride → Sulfonamide Intermediate

Experimental Protocol:

• Reaction Setup: A suitable reactor is charged with the amine intermediate and a suitable solvent.

• Reactant Addition: 3-Fluorobenzenesulfonyl chloride (0.9 kg, 4.6 mol, 1.1 equiv) is added dropwise to the solution of the amine intermediate.

• Reaction Conditions: The internal temperature of the reaction mixture is maintained below 10°C during the addition. The mixture is stirred for a total of 2.0 hours.

• Work-up: Water (4.0 kg) is added to the reaction mixture, which is then stirred for 1.0 hour at room temperature (20°C). The reaction mass is concentrated under reduced pressure.

• Extraction and Isolation: The product is extracted with EtOAc (3 x 5.0 L). The combined organic layers are processed to isolate the sulfonamide intermediate.

Quantitative Data for Scale-up Synthesis of a Sulfonamide Intermediate:

Parameter	Value
Starting Material	Amine Intermediate
Reagent	3-Fluorobenzenesulfonyl chloride
Scale	0.9 kg of 3-FBSC
Molar Equivalents (3-FBSC)	1.1
Reaction Temperature	< 10°C
Reaction Time	2.0 hours
Quenching Agent	Water
Extraction Solvent	Ethyl Acetate (EtOAc)
Yield	Up to 90%
Purity	High (as per HPLC)

Safety and Handling

3-Fluorobenzenesulfonyl chloride is a corrosive and moisture-sensitive compound.[4] It reacts violently with water and liberates toxic gas. All handling should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn.[4] Ensure that all equipment is dry and the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon).

Visualizations

Caption: Workflow for the industrial preparation of 3-Fluorobenzenesulfonyl chloride.

Caption: Workflow for the kilogram-scale synthesis of a sulfonamide drug intermediate.

References

• 1. nbinno.com [nbinno.com]
• 2. CN118184550B - Preparation method of 3-fluorobenzenesulfonyl chloride - Google Patents [patents.google.com]
• 3. 3-Fluorobenzenesulfonyl Chloride - 701-27-9 - Manufacturer India [valeshvarbiotech.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Reaction of 3-Fluorobenzenesulfonyl Chloride with Anilines and Aliphatic Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluorobenzenesulfonyl chloride is a valuable reagent in organic synthesis, particularly in the construction of sulfonamide moieties. The sulfonamide functional group is a key pharmacophore found in a wide array of therapeutic agents, including antibacterial drugs, diuretics, anticonvulsants, and protease inhibitors. The incorporation of a fluorine atom on the phenyl ring can significantly enhance the metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates.[1] This document provides detailed protocols for the reaction of 3-fluorobenzenesulfonyl chloride with various anilines and aliphatic amines, along with expected outcomes and characterization data.

The reaction proceeds via a nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride, leading to the formation of a stable sulfonamide bond and the elimination of hydrochloric acid. A base is typically required to neutralize the HCl byproduct and drive the reaction to completion.

Reaction Mechanism and Workflow

The general mechanism involves the nucleophilic amine attacking the sulfonyl chloride, followed by deprotonation of the nitrogen to form the sulfonamide. The overall workflow for the synthesis and purification is also depicted below.

Caption: General reaction mechanism and experimental workflow.

Data Presentation: Expected Yields

The following table summarizes representative yields for the reaction of 3-fluorobenzenesulfonyl chloride with various anilines and aliphatic amines based on literature precedents for similar reactions. Actual yields may vary depending on the specific substrate and reaction conditions.

Amine Type	Amine Name	Base	Solvent	Typical Yield (%)
Aniline (B41778) (Electron-donating group)	4-Methoxyaniline	Pyridine (B92270)	Dichloromethane (DCM)	85-95
Aniline (Electron-neutral)	Aniline	Pyridine	Dichloromethane (DCM)	80-90
Aniline (Electron-withdrawing group)	4-Chloroaniline	Pyridine	Dichloromethane (DCM)	70-85
Primary Aliphatic Amine	Benzylamine	Triethylamine (B128534) (TEA)	Dichloromethane (DCM)	90-98
Primary Aliphatic Amine	Cyclohexylamine	Triethylamine (TEA)	Dichloromethane (DCM)	88-96
Secondary Aliphatic Amine	Piperidine	Triethylamine (TEA)	Dichloromethane (DCM)	85-95
Secondary Aliphatic Amine	N-Methylbenzylamine	Triethylamine (TEA)	Dichloromethane (DCM)	80-90

Experimental Protocols

Safety Precautions: 3-Fluorobenzenesulfonyl chloride is a corrosive and moisture-sensitive compound. All manipulations should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.

Protocol 1: Reaction with Anilines

This protocol describes a general procedure for the synthesis of N-aryl-3-fluorobenzenesulfonamides.

Materials:

• 3-Fluorobenzenesulfonyl chloride

• Substituted aniline (e.g., aniline, 4-methoxyaniline, 4-chloroaniline)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the aniline (1.0 eq.) and pyridine (1.2 eq.) in anhydrous DCM (approx. 10 mL per mmol of aniline).

• Addition of Sulfonyl Chloride: In a separate flask, dissolve 3-fluorobenzenesulfonyl chloride (1.1 eq.) in anhydrous DCM. Add this solution dropwise to the stirring aniline solution at 0 °C (ice bath).

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting aniline is consumed.

• Work-up:

  • Quench the reaction by adding 1 M HCl solution and transfer the mixture to a separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica (B1680970) gel.

Protocol 2: Reaction with Aliphatic Amines

This protocol provides a general method for the synthesis of N-alkyl-3-fluorobenzenesulfonamides.

Materials:

• 3-Fluorobenzenesulfonyl chloride

• Aliphatic amine (e.g., benzylamine, piperidine)

• Triethylamine (TEA, anhydrous)

• Dichloromethane (DCM, anhydrous)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel

Procedure:

• Reaction Setup: In a dry round-bottom flask, dissolve the aliphatic amine (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous DCM (approx. 10 mL per mmol of amine).

• Addition of Sulfonyl Chloride: Prepare a solution of 3-fluorobenzenesulfonyl chloride (1.2 eq.) in anhydrous DCM and add it dropwise to the amine solution at 0 °C.

• Reaction: Allow the reaction to stir at room temperature for 1-3 hours.

• Monitoring: Check for the completion of the reaction using TLC.

• Work-up:

  • Wash the reaction mixture with deionized water.

  • Transfer to a separatory funnel and wash the organic layer with brine.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification: Purify the crude product by recrystallization or column chromatography as needed.

Logical Relationships in Synthesis and Purification

The following diagram illustrates the decision-making process during the synthesis and purification stages.

Caption: Decision tree for synthesis and purification.

References

• 1. Buy 3-(2-Fluorobenzenesulfonyl)aniline [smolecule.com]

Application Notes and Protocols for the Functionalization of Polymers with 3-Fluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the functionalization of polymers with 3-fluorobenzenesulfonyl chloride, a versatile reagent for introducing fluorinated sulfonyl groups onto polymeric backbones. This modification strategy is employed to enhance the physicochemical properties of polymers for a range of applications, particularly in the development of advanced materials and drug delivery systems.[1][2]

Introduction

3-Fluorobenzenesulfonyl chloride is a reactive organic compound that readily participates in nucleophilic substitution reactions, primarily with amines, to form stable sulfonamide bonds.[1][2] The incorporation of the 3-fluorobenzenesulfonyl moiety into a polymer can significantly alter its characteristics, including:

• Enhanced Thermal Stability: The introduction of aromatic sulfonyl groups can increase the thermal resistance of the polymer.[1][2]

• Improved Chemical Resistance: The robust sulfonamide linkage and the inert nature of the fluorinated aromatic ring contribute to greater stability in various chemical environments.[1]

• Modified Hydrophilicity/Hydrophobicity: The polar sulfonyl group can increase the hydrophilicity of a polymer, which can be beneficial for biocompatibility and aqueous solubility. Conversely, the fluorinated benzene (B151609) ring can impart hydrophobic characteristics.[1][2]

• Drug Delivery Vehicle: Polymers functionalized with such moieties can be designed as carriers for therapeutic agents, with the potential for controlled release.

This document outlines a general protocol for the functionalization of amine-containing polymers with 3-fluorobenzenesulfonyl chloride, along with characterization methods and potential applications.

Reaction Principle

The fundamental reaction involves the nucleophilic attack of a primary or secondary amine group on the polymer backbone onto the electrophilic sulfur atom of the 3-fluorobenzenesulfonyl chloride. This results in the formation of a stable sulfonamide bond and the elimination of hydrogen chloride, which is typically neutralized by a base.

General Reaction Scheme

Caption: General reaction of an amine-containing polymer with 3-fluorobenzenesulfonyl chloride.

Experimental Protocol: Functionalization of Poly(allylamine)

This protocol describes a general procedure for the functionalization of poly(allylamine) with 3-fluorobenzenesulfonyl chloride. The reaction parameters may require optimization depending on the specific polymer and desired degree of functionalization.

Materials

Material	Grade	Supplier
Poly(allylamine) hydrochloride (PAH)	MW ~17,500	Sigma-Aldrich
3-Fluorobenzenesulfonyl chloride	97%	Sigma-Aldrich
Triethylamine (B128534) (TEA)	≥99.5%	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	Anhydrous, 99.8%	Sigma-Aldrich
Diethyl ether	Anhydrous	Sigma-Aldrich
Sodium Bicarbonate (NaHCO₃)	ACS reagent, ≥99.7%	Sigma-Aldrich
Deionized water

Equipment

• Round-bottom flask with magnetic stirrer

• Nitrogen or Argon inlet

• Addition funnel

• Ice bath

• Dialysis tubing (MWCO appropriate for the polymer)

• Freeze-dryer

• Standard laboratory glassware

Procedure

• Polymer Solution Preparation: Dissolve poly(allylamine) hydrochloride in deionized water. Add an excess of sodium bicarbonate to neutralize the hydrochloride and precipitate the free poly(allylamine). Filter and wash the polymer with deionized water and dry under vacuum.

• Dissolve the dried poly(allylamine) in anhydrous DMF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Setup: Cool the polymer solution in an ice bath.

• In a separate flask, dissolve 3-fluorobenzenesulfonyl chloride in a minimal amount of anhydrous DMF.

• Reagent Addition: Slowly add the 3-fluorobenzenesulfonyl chloride solution to the stirred polymer solution using an addition funnel over a period of 30-60 minutes.

• Add triethylamine to the reaction mixture to act as a base and neutralize the HCl byproduct. The molar ratio of triethylamine should be at least stoichiometric to the 3-fluorobenzenesulfonyl chloride.

• Reaction: Allow the reaction to proceed at 0°C for 2-4 hours, then let it warm to room temperature and stir for an additional 12-24 hours.

• Purification:

  • Precipitate the functionalized polymer by slowly adding the reaction mixture to a large excess of diethyl ether.

  • Collect the precipitate by filtration and wash with diethyl ether.

  • Redissolve the polymer in a suitable solvent (e.g., DMF or water, depending on the degree of functionalization).

  • Dialyze the polymer solution against deionized water for 2-3 days to remove unreacted reagents and byproducts.

  • Freeze-dry the purified polymer solution to obtain the final product as a powder.

Experimental Workflow

Caption: Workflow for the functionalization of poly(allylamine) with 3-fluorobenzenesulfonyl chloride.

Characterization

Quantitative Data Summary

Polymer	Reagent Molar Ratio (Polymer:Reagent:Base)	Reaction Time (h)	Yield (%)	Degree of Substitution (%)	Reference
Poly(allylamine)	1 : 0.5 : 1	24	85	45	Hypothetical Data
Poly(allylamine)	1 : 1 : 1.2	24	80	85	Hypothetical Data
Chitosan	1 : 1 : 1.5	48	75	60	Hypothetical Data
PAMAM Dendrimer (G4)	1 : 32 : 35	48	90	95	Hypothetical Data

Spectroscopic Analysis

• ¹H NMR Spectroscopy: Can be used to confirm the presence of the 3-fluorobenzenesulfonyl group by identifying the characteristic aromatic proton signals. The integration of these signals relative to the polymer backbone signals can be used to estimate the degree of functionalization.

• ¹⁹F NMR Spectroscopy: Provides a sensitive method for confirming the incorporation of the fluorine-containing group and can be used for quantification.[3][4]

• FTIR Spectroscopy: The formation of the sulfonamide bond can be confirmed by the appearance of characteristic S=O stretching bands (typically around 1350-1300 cm⁻¹ and 1160-1140 cm⁻¹) and the N-H stretching band of the sulfonamide.

Applications in Drug Development

The functionalization of biocompatible polymers with 3-fluorobenzenesulfonyl chloride opens up possibilities for their use as drug delivery vehicles. The modified polymer can form nanoparticles or micelles that encapsulate therapeutic agents.

Potential Drug Delivery Mechanism

Caption: A potential pathway for a drug delivery system utilizing a functionalized polymer.

The introduction of the 3-fluorobenzenesulfonyl group can influence the drug loading capacity and release kinetics. For instance, the aromatic moiety can engage in π-π stacking interactions with aromatic drug molecules, enhancing encapsulation efficiency. The overall hydrophilicity/hydrophobicity of the functionalized polymer will dictate its self-assembly behavior and interaction with biological environments.

Safety and Handling

3-Fluorobenzenesulfonyl chloride is a corrosive substance and should be handled with appropriate personal protective equipment, including gloves, safety glasses, and a lab coat. The reaction should be performed in a well-ventilated fume hood. It is also moisture-sensitive and should be stored under an inert atmosphere.

Conclusion

The functionalization of polymers with 3-fluorobenzenesulfonyl chloride provides a valuable method for tailoring polymer properties for specific applications in materials science and drug development. The protocol described herein offers a general guideline for this modification, and the characterization techniques mentioned are essential for confirming the success of the functionalization and quantifying the degree of modification. Further research into the biological interactions and drug release profiles of these modified polymers will be crucial for their advancement in biomedical applications.

References

• 1. nbinno.com [nbinno.com]
• 2. 3-FLUOROBENZENESULFONYL CHLORIDE - Career Henan Chemical Co. [coreychem.com]
• 3. petr-kral.com [petr-kral.com]
• 4. 19F-centred NMR analysis of mono-fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 3-Fluorobenzenesulfonyl Chloride Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during reactions with 3-fluorobenzenesulfonyl chloride. The information is tailored to assist in optimizing reaction outcomes and minimizing the formation of unwanted side products.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed in reactions with 3-fluorobenzenesulfonyl chloride?

A1: The two most prevalent side products in reactions involving 3-fluorobenzenesulfonyl chloride are:

• 3-Fluorobenzenesulfonic acid : This results from the hydrolysis of the sulfonyl chloride in the presence of water.[1][2]

• Bis(3-fluorobenzenesulfonyl)amine : This occurs when a primary amine reacts with two molecules of 3-fluorobenzenesulfonyl chloride, leading to a bis-sulfonated product.[3]

Q2: How can I minimize the hydrolysis of 3-fluorobenzenesulfonyl chloride during my reaction?

A2: Hydrolysis is a common issue due to the moisture sensitivity of sulfonyl chlorides.[2] To minimize the formation of 3-fluorobenzenesulfonic acid, the following precautions are recommended:

• Anhydrous Conditions : Ensure all glassware is thoroughly dried, and use anhydrous solvents. Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can also prevent the introduction of atmospheric moisture.[2]

• Quick Work-up : If an aqueous work-up is necessary, perform it rapidly and at low temperatures to reduce the contact time between the sulfonyl chloride and water.[1]

• Choice of Base : When reacting with amines, using a non-aqueous base like pyridine (B92270) or triethylamine (B128534) is preferable to aqueous bases, which can promote hydrolysis.

Q3: What reaction parameters are critical for preventing the formation of the bis-sulfonated side product with primary amines?

A3: The formation of the bis-sulfonated amine, R-N(SO₂C₆H₄F)₂, is a common side reaction.[3] Key parameters to control for selective mono-sulfonylation include:

• Stoichiometry : Use a slight excess of the primary amine relative to the 3-fluorobenzenesulfonyl chloride (e.g., 1.1 to 1.5 equivalents of the amine).[3]

• Slow Addition : Add the 3-fluorobenzenesulfonyl chloride solution dropwise to the amine solution over a prolonged period. This keeps the concentration of the sulfonyl chloride low, favoring reaction with the more abundant and nucleophilic primary amine.[3]

• Temperature Control : Perform the reaction at a low temperature (e.g., 0 °C) to control the reaction rate and minimize the over-reaction.[3]

• Base Selection : A weaker or sterically hindered base, such as pyridine or 2,6-lutidine, can be less effective at deprotonating the initially formed sulfonamide, thus reducing the likelihood of a second sulfonylation.[3]

Q4: How can I monitor the progress of my reaction and detect the formation of side products?

A4: Several analytical techniques can be employed to monitor the reaction and identify products:

• Thin-Layer Chromatography (TLC) : A quick and effective method to visualize the consumption of starting materials and the formation of the desired product and any major byproducts. The sulfonic acid byproduct will typically have a much lower Rf value.[1]

• High-Performance Liquid Chromatography (HPLC) : Provides quantitative information on the purity of the product and the relative amounts of side products.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : Can be used to confirm the structure of the desired product and identify characteristic signals of impurities. For instance, ¹⁹F NMR can be particularly useful for fluorine-containing compounds.[5][6]

• Liquid Chromatography-Mass Spectrometry (LC-MS) : Helps in identifying the molecular weights of the products and byproducts, confirming their identities.[1]

Troubleshooting Guides

Issue 1: Low Yield of the Desired Sulfonamide

Potential Cause	Troubleshooting Action
Hydrolysis of 3-Fluorobenzenesulfonyl Chloride	Ensure all reagents and solvents are anhydrous. Dry glassware thoroughly before use. Conduct the reaction under an inert atmosphere. If an aqueous work-up is required, perform it quickly at a low temperature.[1][2]
Poor Reactivity of the Amine	For less nucleophilic amines (e.g., electron-deficient anilines), consider increasing the reaction temperature or using a catalyst such as 4-dimethylaminopyridine (B28879) (DMAP).[3]
Formation of Bis-sulfonated Byproduct	Use a slight excess of the primary amine. Add the 3-fluorobenzenesulfonyl chloride slowly to the reaction mixture at a low temperature. Consider using a weaker or sterically hindered base.[3]
Degraded Starting Material	Ensure the 3-fluorobenzenesulfonyl chloride is of high purity and has been stored under appropriate conditions (cool, dry, and under an inert atmosphere) to prevent degradation.

Issue 2: Presence of Significant Amounts of 3-Fluorobenzenesulfonic Acid in the Product

Potential Cause	Troubleshooting Action
Moisture in the Reaction	Rigorously dry all solvents and glassware. Use freshly opened anhydrous solvents. Handle hygroscopic reagents in a glovebox or under a stream of inert gas.
Aqueous Work-up	Minimize the time the reaction mixture is in contact with water during extraction and washing steps. Use cold aqueous solutions for washing. Promptly separate the organic layer and dry it thoroughly with a drying agent like MgSO₄ or Na₂SO₄.[1]

Issue 3: Formation of Bis(3-fluorobenzenesulfonyl)amine

Potential Cause	Troubleshooting Action
Incorrect Stoichiometry	Carefully measure the reactants and use a slight excess (1.1-1.5 equivalents) of the primary amine.[3]
Rapid Addition of Sulfonyl Chloride	Prepare a solution of 3-fluorobenzenesulfonyl chloride and add it dropwise to the stirred amine solution over an extended period (e.g., 30-60 minutes).[3]
Reaction Temperature Too High	Maintain a low reaction temperature (e.g., 0 °C) during the addition of the sulfonyl chloride and allow the reaction to warm to room temperature slowly.[3]
Strong Base	Use a weaker base like pyridine or a sterically hindered base like 2,6-lutidine to reduce the deprotonation of the mono-sulfonated product.[3]

Data Presentation

Table 1: Common Side Products in 3-Fluorobenzenesulfonyl Chloride Reactions

Side Product	Chemical Structure	Formation Pathway	Method of Minimization
3-Fluorobenzenesulfonic Acid	C₆H₅FO₃S	Hydrolysis of 3-fluorobenzenesulfonyl chloride with water.	Use of anhydrous reaction conditions.[1][2]
Bis(3-fluorobenzenesulfonyl)amine	C₁₂H₈F₂NO₄S₂	Reaction of a primary amine with two equivalents of 3-fluorobenzenesulfonyl chloride.[3]	Control of stoichiometry, slow addition of sulfonyl chloride, and use of a weaker base.[3]

Experimental Protocols

Key Experiment: Synthesis of N-Benzyl-3-fluorobenzenesulfonamide

This protocol details the synthesis of a sulfonamide from 3-fluorobenzenesulfonyl chloride and a primary amine, with measures to minimize common side products.

Materials:

• 3-Fluorobenzenesulfonyl chloride

• Benzylamine (B48309)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve benzylamine (1.1 equivalents) in anhydrous DCM.

• Add anhydrous pyridine (1.2 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

• In a separate flask, dissolve 3-fluorobenzenesulfonyl chloride (1.0 equivalent) in anhydrous DCM.

• Slowly add the 3-fluorobenzenesulfonyl chloride solution dropwise to the cooled amine solution over 30 minutes with constant stirring.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for one hour, then let it warm to room temperature and stir for an additional 4-6 hours.

• Monitor the reaction progress by TLC (e.g., using a 3:1 hexanes:ethyl acetate (B1210297) eluent).

• Once the reaction is complete, quench the reaction by adding 1M HCl.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Signaling Pathway: Formation of Side Products

Caption: Formation pathways of common side products in 3-fluorobenzenesulfonyl chloride reactions.

Experimental Workflow: Sulfonamide Synthesis and Purification

References

• 1. cbijournal.com [cbijournal.com]
• 2. Benzenesulfonamide(98-10-2) 1H NMR [m.chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. CN118184550B - Preparation method of 3-fluorobenzenesulfonyl chloride - Google Patents [patents.google.com]
• 6. Oxidative β-C–H sulfonylation of cyclic amines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Fluorobenzenesulfonamides by Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of 3-fluorobenzenesulfonamide (B74729) and related compounds using chromatography. It is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic purification of 3-fluorobenzenesulfonamides.

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Separation of Product from Impurities	Inappropriate solvent system (polarity is too high or too low).	Optimize the mobile phase using Thin Layer Chromatography (TLC) to achieve a target Rf value of 0.2-0.3 for the 3-fluorobenzenesulfonamide.
Column overloading.	Reduce the amount of crude material loaded onto the column. A general guideline is a silica-to-sample ratio of 30-50:1 by weight for easy separations and up to 120:1 for more challenging ones.
Improperly packed column leading to channeling.	Ensure the column is packed uniformly without any air bubbles or cracks.
Product Elutes Too Quickly (High Rf)	The solvent system is too polar.	Decrease the polarity of the eluent by reducing the proportion of the more polar solvent (e.g., ethyl acetate) and increasing the proportion of the non-polar solvent (e.g., hexane).
Product Does Not Elute from the Column (Low or No Rf)	The solvent system is not polar enough.	Gradually increase the polarity of the mobile phase. For highly polar compounds, consider a more polar solvent system, such as methanol (B129727) in dichloromethane.
Strong interaction with the stationary phase.	Consider using a different stationary phase, such as alumina, or deactivating the silica (B1680970) gel by pre-flushing the column with a solvent system containing a small amount of a competing base like triethylamine (B128534) (0.5-1%).
Peak Tailing	The compound is interacting with acidic silanol (B1196071) groups on the silica gel.	Add a modifier to the eluent to suppress the acidic nature of the silica. For sulfonamides, adding a small amount of triethylamine (0.5-1%) can improve peak shape.[1]
The sample is overloaded.	Reduce the amount of sample loaded onto the column.
Product Decomposition on the Column	The compound is sensitive to the acidic nature of silica gel.	Deactivate the silica gel by flushing the column with a solvent system containing 0.5-1% triethylamine before loading the sample. Alternatively, use a less acidic stationary phase like neutral alumina.
Low Recovery of the Product	Incomplete elution from the column.	After collecting the main fractions, flush the column with a highly polar solvent (e.g., 10% methanol in dichloromethane) to elute any remaining product.
The compound is volatile.	Be cautious during the removal of the solvent from the collected fractions. Use a rotary evaporator at a moderate temperature and pressure.
Product decomposition.	See the solution for "Product Decomposition on the Column".

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the purification of 3-fluorobenzenesulfonamide on a silica gel column?

A1: A common starting point for the purification of sulfonamides is a mixture of a non-polar solvent like hexane (B92381) and a more polar solvent such as ethyl acetate (B1210297).[1] Begin with a low polarity mixture (e.g., 10% ethyl acetate in hexane) and gradually increase the polarity based on TLC analysis. The goal is to find a solvent system where the 3-fluorobenzenesulfonamide has an Rf value between 0.2 and 0.3.

Q2: My 3-fluorobenzenesulfonamide is streaking on the TLC plate and showing significant tailing during column chromatography. What can I do?

A2: Tailing is a common issue with sulfonamides due to the acidic nature of the N-H proton interacting with the silica gel.[1] To mitigate this, you can add a small amount of a modifier to your eluent. Adding 0.5-1% triethylamine to the mobile phase can help to improve the peak shape by neutralizing the acidic sites on the silica.[1]

Q3: I suspect my 3-fluorobenzenesulfonamide is degrading on the silica gel column. How can I confirm this and what are my options?

A3: To check for degradation, you can perform a simple stability test. Spot your compound on a TLC plate, let it sit for an hour or two, and then develop it. If you see new spots or streaking that was not present initially, your compound is likely degrading on the silica. To avoid this, you can either deactivate the silica gel with triethylamine or switch to a more inert stationary phase like neutral alumina.

Q4: Can I use reversed-phase chromatography to purify 3-fluorobenzenesulfonamide?

A4: Yes, reversed-phase chromatography is a viable option, especially if the compound is highly polar. A typical mobile phase for reversed-phase chromatography would be a mixture of water and acetonitrile (B52724) or methanol, often with a pH modifier like formic acid or trifluoroacetic acid to improve peak shape.

Q5: What is the expected yield and purity for the purification of 3-fluorobenzenesulfonamide by column chromatography?

A5: The yield and purity are highly dependent on the success of the preceding reaction and the complexity of the crude mixture. With an optimized chromatographic separation, it is reasonable to expect a purity of >95%. The recovery (yield) from the column should ideally be in the range of 80-95%, assuming no significant decomposition on the column.

Experimental Protocols

Protocol 1: Synthesis of 3-Fluorobenzenesulfonamide

This protocol describes a general method for the synthesis of 3-fluorobenzenesulfonamide from 3-fluorobenzenesulfonyl chloride.

• In a flask equipped with a magnetic stirrer, dissolve 3-fluorobenzenesulfonyl chloride in a suitable solvent such as tetrahydrofuran (B95107) (THF).

• Cool the solution in an ice bath.

• Slowly add an excess of concentrated ammonium (B1175870) hydroxide (B78521) solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction with water and extract the product with an organic solvent like ethyl acetate.

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 3-fluorobenzenesulfonamide.

Protocol 2: Purification by Flash Column Chromatography

This protocol provides a general procedure for the purification of crude 3-fluorobenzenesulfonamide using flash column chromatography.

• Solvent System Selection: Use TLC to determine a suitable mobile phase. A good starting point is a mixture of hexane and ethyl acetate. Adjust the ratio to achieve an Rf of ~0.25 for the 3-fluorobenzenesulfonamide.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity eluent. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude 3-fluorobenzenesulfonamide in a minimal amount of the eluent or a slightly more polar solvent. Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting with the low-polarity solvent system determined by TLC. Collect fractions and monitor their composition using TLC.

• Gradient Elution (if necessary): If the impurities are well-separated from the product, you can gradually increase the polarity of the eluent to speed up the elution of the 3-fluorobenzenesulfonamide.

• Fraction Analysis and Product Isolation: Combine the fractions containing the pure product, and remove the solvent under reduced pressure to obtain the purified 3-fluorobenzenesulfonamide.

Quantitative Data

The following table provides representative data for the purification of a substituted benzenesulfonamide (B165840) using column chromatography. Note that the optimal conditions for 3-fluorobenzenesulfonamide may vary.

Parameter	Value
Starting Material	Crude 3-fluorobenzenesulfonamide
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase (Eluent)	Gradient of 10% to 40% Ethyl Acetate in Hexane
Rf of Pure Compound	~0.25 in 30% Ethyl Acetate/Hexane
Typical Yield	85-95% recovery from the column
Purity (by HPLC)	>97%

Visualizations

Caption: General workflow for the synthesis and purification of 3-fluorobenzenesulfonamide.

Caption: Troubleshooting decision tree for chromatography of 3-fluorobenzenesulfonamides.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Optimization of Sulfonamide Synthesis

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during sulfonamide synthesis.

Troubleshooting Guide & FAQs

This section is designed to help you diagnose and resolve specific issues in your sulfonamide synthesis experiments.

Q1: I am observing a very low yield in my sulfonamide synthesis. What are the common causes and how can I improve it?

A1: Low yields are a frequent challenge in sulfonamide synthesis and can arise from several factors. Below are common causes and their respective solutions.[1]

• Poor Reactivity of Starting Materials:

  • Amine Nucleophilicity: The reactivity of the amine is crucial. Electron-deficient or sterically hindered amines are less nucleophilic and react more slowly.[1]

    • Solution: Consider increasing the reaction temperature or using a more forcing solvent. The addition of a catalyst like 4-dimethylaminopyridine (B28879) (DMAP) can also be beneficial.[1]

  • Stability of Sulfonylating Agent: Standard sulfonyl chlorides can degrade over time.

    • Solution: Using more stable sulfonyl fluorides can sometimes provide better yields, particularly with amines that have other functional groups.[1]

• Suboptimal Reaction Conditions:

  • Base Selection: The choice of base is critical. Pyridine (B92270), triethylamine (B128534) (TEA), and N,N-diisopropylethylamine (DIPEA) are commonly used.

    • Solution: Pyridine can act as both a base and a nucleophilic catalyst. For weakly nucleophilic anilines, pyridine is often required to facilitate the reaction.[1][2]

  • Temperature Control: Both excessively high and low temperatures can negatively impact your yield.

    • High Temperatures: Can lead to the degradation of reactants and products, as well as promote side reactions.[3]

    • Low Temperatures: May slow the reaction rate excessively, preventing it from reaching completion.[3]

    • Solution: Maintain the reaction within the optimal temperature range, which for many sulfonamide syntheses is between 0°C and 15°C.[3]

• Side Reactions:

  • Hydrolysis of Sulfonyl Chloride: Sulfonyl chlorides are susceptible to hydrolysis, which consumes the starting material.[1]

    • Solution: Ensure all glassware is thoroughly dried and use anhydrous solvents. If an aqueous workup is necessary, perform it quickly at a low temperature.[1]

  • Bis-sulfonylation of Primary Amines: Primary amines can react twice to form a bis-sulfonated product.

    • Solution: To avoid this, use a 1:1 stoichiometry of the amine to the sulfonyl chloride and add the sulfonylating agent slowly to the amine solution.[1]

Q2: My reaction is producing multiple side products. How can I minimize their formation?

A2: The formation of side products is a common issue. Here are some of the most frequent impurities and strategies to minimize them:

• Unreacted Starting Materials: Often, the most significant "impurities" are the starting amine and hydrolyzed sulfonyl chloride (sulfonic acid).[1]

  • Minimization: To drive the reaction to completion, you can try increasing the reaction time or temperature. Using a slight excess (1.1-1.2 equivalents) of the sulfonyl chloride can help to consume all of the amine.[1][4]

• Hydrolyzed Sulfonyl Chloride (Sulfonic Acid): This forms when the sulfonyl chloride reacts with any trace amounts of water.[1]

  • Minimization: As mentioned previously, maintaining anhydrous conditions is crucial. The resulting sulfonic acid can often be removed during the workup with a basic aqueous wash (e.g., with a sodium bicarbonate solution).[1]

• Di-sulfonylation of Primary Amines: This leads to the formation of a bis(sulfonyl)amine.

  • Minimization: Careful control of the stoichiometry of the sulfonyl chloride and its slow addition to the reaction mixture is key to avoiding this side reaction.[4]

Q3: My amine is very unreactive (e.g., sterically hindered or electron-deficient). What alternative methods can I try?

A3: For unreactive amines, standard sulfonylation conditions may not be effective. Consider the following alternative approaches:

• Catalysis:

  • Palladium-Catalyzed Cross-Coupling: This method allows for the preparation of sulfonamides under mild conditions and exhibits significant functional group tolerance.[2]

  • Copper-Catalyzed Reactions: Copper catalysis can be used in three-component reactions of aryldiazonium salts, a sulfur dioxide surrogate, and amines to yield sulfonamides.[5]

  • Photoredox and Copper Catalysis: A synergetic approach using photoredox and copper catalysis can synthesize sulfonamides from various aryl radical precursors and amines at room temperature.[6]

• Use of Protecting Groups:

  • Protecting the amine group can sometimes facilitate the reaction. Sulfonyl groups themselves are effective protecting groups for amines as they reduce their nucleophilicity and basicity.[7][8] Common sulfonyl protecting groups include methanesulfonyl (Ms), toluenesulfonyl (Ts), and nitrobenzenesulfonyl (Ns).[8]

Q4: I'm having difficulty purifying my sulfonamide product. What are the best methods?

A4: Sulfonamides are typically crystalline solids, but their purification can still be challenging.[1]

• Recrystallization: This is often the most effective method for purifying solid sulfonamides.

  • Solvent Selection: Common solvent systems include ethanol/water, ethyl acetate/hexanes, or isopropanol/water. The goal is to find a solvent or solvent pair in which the sulfonamide is soluble at high temperatures but poorly soluble at room temperature or below.[1]

• Silica (B1680970) Gel Column Chromatography: If recrystallization is not effective, column chromatography is a good alternative.

  • Tailing: Sulfonamides can sometimes exhibit "tailing" on silica gel due to the acidic nature of the N-H proton. Adding a small amount of a modifier to the eluent, such as 0.5-1% triethylamine or acetic acid, can often lead to better peak shapes.[1]

• Aqueous Wash: A standard workup procedure can remove many common impurities.

  • Acid Wash (e.g., 1M HCl): Removes unreacted amine and other basic byproducts.[1]

  • Base Wash (e.g., saturated NaHCO₃): Removes unreacted sulfonyl chloride (as sulfonic acid) and other acidic impurities.[1]

Q5: What are the key safety precautions I should take when working with sulfonyl chlorides?

A5: Sulfonyl chlorides are reactive and require careful handling.

• They are sensitive to moisture and can react with water to produce corrosive hydrochloric acid and the corresponding sulfonic acid.[4]

• All reactions should be conducted under anhydrous conditions in a well-ventilated fume hood.[4]

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4]

• In case of skin contact, wash the affected area immediately and thoroughly with soap and water.[4]

Data Presentation

Table 1: Effect of Temperature on Sulfonamide Synthesis Yield

Temperature (°C)	Reported Yield	Reference
0 - 15	93%	[3]
Not specified (higher temp)	80.26%	[3]
Elevated	Quality degrades	[3]

Table 2: Common Bases and Catalysts in Sulfonamide Synthesis

Reagent	Role	Typical Equivalents	Notes
Pyridine	Base/Catalyst	1.5 - 3.0	Often used for weakly nucleophilic amines.[1][2][4]
Triethylamine (TEA)	Base	1.5 - 2.0	Common non-nucleophilic base.[1][4]
N,N-Diisopropylethylamine (DIPEA)	Base	2.0	Used in one-pot sulfonamide formation.[9][10]
4-Dimethylaminopyridine (DMAP)	Catalyst	0.1	Enhances reaction rate by forming a reactive intermediate.[1]

Experimental Protocols

General Protocol for Sulfonamide Synthesis using a Sulfonyl Chloride

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 equivalent) in an anhydrous aprotic solvent such as dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF).[4]

• Cooling: Cool the solution to 0 °C using an ice bath.[4]

• Addition of Base: Add a suitable base, such as pyridine (1.5 equivalents) or triethylamine (1.5 equivalents). If using a catalytic amount of DMAP (0.1 equivalents), add it at this stage.[1]

• Addition of Sulfonyl Chloride: Dissolve the sulfonyl chloride (1.1 equivalents) in a minimal amount of the anhydrous solvent and add it dropwise to the stirred amine solution over 10-15 minutes.[1][4]

• Reaction: Allow the reaction to warm to room temperature and stir for the required time, monitoring the progress by TLC or LC-MS.[4]

• Workup:

  • Perform an aqueous wash. An acid wash (e.g., 1M HCl) will remove unreacted amine and basic byproducts. A base wash (e.g., saturated NaHCO₃) will remove unreacted sulfonyl chloride (as sulfonic acid) and other acidic impurities.[1]

• Purification: Purify the crude product by recrystallization or silica gel column chromatography.[1]

Visualizations

Caption: A typical experimental workflow for the synthesis of sulfonamides.

Caption: A decision tree for troubleshooting low yields in sulfonamide synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Sulfonyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 9. One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Hydrolysis of 3-Fluorobenzenesulfonyl chloride and prevention

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the handling and use of 3-fluorobenzenesulfonyl chloride, with a focus on preventing its hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of degradation for 3-fluorobenzenesulfonyl chloride?

The primary cause of degradation for 3-fluorobenzenesulfonyl chloride is hydrolysis. This compound is sensitive to moisture and will react with water to form 3-fluorobenzenesulfonic acid and hydrogen chloride (HCl).[1] This reaction is often the main reason for decreased purity and yield in synthetic applications.

Q2: How can I visually identify if my 3-fluorobenzenesulfonyl chloride has started to hydrolyze?

While the sulfonic acid byproduct is not easily visible, the presence of HCl can sometimes be detected by a sharp, acidic odor. The compound itself is a clear, colorless to yellow-orange liquid.[2][3] Significant darkening of the liquid may indicate decomposition, and for sensitive reactions, it is always recommended to use a fresh, colorless reagent.

Q3: What are the ideal storage conditions to prevent hydrolysis?

To minimize hydrolysis, 3-fluorobenzenesulfonyl chloride should be stored in a cool, dry environment under an inert atmosphere (e.g., nitrogen or argon).[1][4] The recommended storage temperature is between 2-8°C.[4] It is crucial to use tightly sealed, moisture-proof containers.[1][5]

Q4: I've finished my reaction. How should I safely quench the excess 3-fluorobenzenesulfonyl chloride?

Excess 3-fluorobenzenesulfonyl chloride must be neutralized carefully before disposal. A recommended method is the slow, dropwise addition of the reaction mixture to a stirred, cold solution of a weak base, such as aqueous sodium bicarbonate.[6] This procedure should always be performed in a chemical fume hood while wearing appropriate personal protective equipment (PPE).

Troubleshooting Guide: Hydrolysis During Reactions

Symptom	Potential Cause	Recommended Solution
Low yield of desired product (e.g., sulfonamide)	Hydrolysis of 3-fluorobenzenesulfonyl chloride is a common competitive side reaction that consumes the starting material.[6]	- Ensure all glassware is flame-dried or oven-dried before use.- Use anhydrous solvents.- Conduct the reaction under an inert atmosphere (nitrogen or argon).- If an aqueous workup is necessary, perform it quickly and at a low temperature.[6]
Formation of an acidic byproduct	The hydrolysis of 3-fluorobenzenesulfonyl chloride produces 3-fluorobenzenesulfonic acid and HCl.	- During workup, wash the organic layer with a saturated aqueous solution of a weak base like sodium bicarbonate to neutralize acidic byproducts.
Inconsistent reaction outcomes	The presence of varying amounts of water in the reaction mixture can lead to inconsistent levels of hydrolysis, affecting the stoichiometry and overall reaction efficiency.	- Standardize protocols to rigorously exclude moisture.- Use freshly opened anhydrous solvents for each reaction.
Difficulty in product purification	The presence of the polar 3-fluorobenzenesulfonic acid can complicate the purification of the desired, typically less polar, product.	- An aqueous basic wash during the workup will help remove the sulfonic acid by converting it to its more water-soluble salt.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a Sulfonamide with Prevention of Hydrolysis

This protocol describes the synthesis of a sulfonamide from 3-fluorobenzenesulfonyl chloride and a primary or secondary amine, incorporating measures to prevent hydrolysis.

Materials:

• 3-Fluorobenzenesulfonyl chloride

• Primary or secondary amine (1.0 equivalent)

• Anhydrous solvent (e.g., dichloromethane (B109758) (DCM), acetonitrile)

• Base (e.g., triethylamine, pyridine) (1.5 equivalents)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Deionized water

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride)

• 1M Hydrochloric acid solution

Procedure:

• Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), dissolve the amine (1.0 equivalent) in the anhydrous solvent.[6]

• Addition of Base: Add the base (1.5 equivalents) to the solution and cool the mixture to 0°C in an ice bath.[6]

• Addition of Sulfonyl Chloride: Dissolve 3-fluorobenzenesulfonyl chloride (1.1 equivalents) in a minimal amount of the anhydrous solvent and add it dropwise to the stirred amine solution over 10-15 minutes.[6]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[6]

• Workup:

  • Once the reaction is complete, dilute the mixture with the organic solvent.

  • Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.[6]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by recrystallization or column chromatography on silica (B1680970) gel.

Protocol 2: Monitoring the Hydrolysis of 3-Fluorobenzenesulfonyl Chloride

This protocol outlines a method to determine the rate of hydrolysis of 3-fluorobenzenesulfonyl chloride under specific conditions. The hydrolysis can be monitored by measuring the formation of HCl using a pH meter or by conductometric methods.[7]

Materials:

• 3-Fluorobenzenesulfonyl chloride

• Solvent (e.g., water, or a mixture of an organic solvent and water)

• pH meter or conductivity meter

• Constant temperature bath

Procedure:

• Equilibrate the chosen solvent in a reaction vessel to the desired temperature using a constant temperature bath.

• Calibrate the pH or conductivity meter.

• Prepare a stock solution of 3-fluorobenzenesulfonyl chloride in a dry, inert organic solvent (e.g., dioxane).

• Initiate the reaction by injecting a small, precise volume of the 3-fluorobenzenesulfonyl chloride stock solution into the temperature-equilibrated solvent while stirring.

• Immediately begin recording the pH or conductivity at regular time intervals.

• Continue recording until the reading stabilizes, indicating the completion of the reaction.

• The rate of hydrolysis can be calculated from the change in H+ concentration (from pH) or conductivity over time.

Hydrolysis Data for Benzenesulfonyl Chlorides

Compound	Solvent (v/v)	Temperature (°C)	Rate Constant, k (s⁻¹)
Benzenesulfonyl chloride	100% H₂O	15	3.14 x 10⁻³
Benzenesulfonyl chloride	90% Ethanol	35	1.36 x 10⁻⁴
Benzenesulfonyl chloride	100% Methanol	35	1.51 x 10⁻⁴
Benzenesulfonyl chloride	80% Acetone	35	3.64 x 10⁻⁵
p-Nitrobenzenesulfonyl chloride	100% H₂O	15	1.18 x 10⁻²
p-Nitrobenzenesulfonyl chloride	90% Ethanol	35	8.39 x 10⁻⁴
p-Nitrobenzenesulfonyl chloride	100% Methanol	35	2.18 x 10⁻⁴
p-Nitrobenzenesulfonyl chloride	80% Acetone	35	6.57 x 10⁻⁴

Data adapted from literature sources for illustrative purposes.[2][7]

Visualizing Reaction Pathways and Workflows

Caption: Reaction pathway for the hydrolysis of 3-fluorobenzenesulfonyl chloride.

Caption: Experimental workflow for sulfonamide synthesis with hydrolysis prevention.

References

• 1. Solvent Effects on Kinetics of the Hydrolysis of Benzenesulfonyi Chloride – Oriental Journal of Chemistry [orientjchem.org]
• 2. Correlation of the Rates of Solvolysis of Two Arenesulfonyl Chlorides and of trans-β-Styrenesulfonyl Chloride – Precursors in the Development of New Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-FLUOROBENZENESULFONYL CHLORIDE | 701-27-9 [chemicalbook.com]
• 4. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Anhydrous Conditions for 3-Fluorobenzenesulfonyl Chloride Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on using 3-Fluorobenzenesulfonyl chloride, with a focus on the critical importance of maintaining anhydrous conditions to ensure successful reactions.

Frequently Asked Questions (FAQs)

Q1: Why are anhydrous conditions so critical for reactions with 3-Fluorobenzenesulfonyl chloride?

A1: 3-Fluorobenzenesulfonyl chloride is highly sensitive to moisture.[1] Water acts as a nucleophile and will react with the sulfonyl chloride in a hydrolysis reaction. This process consumes your starting material and forms 3-fluorobenzenesulfonic acid as a byproduct, which can complicate the purification of your desired product and ultimately lower your overall yield.[1]

Q2: My reaction yield is significantly lower than expected. Could residual water be the culprit?

A2: Yes, low yield is a common issue when anhydrous conditions are not rigorously maintained. The competitive hydrolysis reaction can significantly reduce the amount of 3-Fluorobenzenesulfonyl chloride available to react with your intended nucleophile (e.g., an amine).[2]

Q3: What are the first steps I should take to ensure my reaction is anhydrous?

A3: To ensure anhydrous conditions, all glassware should be thoroughly dried, either in an oven or by flame-drying under a stream of inert gas (like nitrogen or argon). Use anhydrous solvents, which are commercially available or can be prepared by distillation over a suitable drying agent. Finally, handle 3-Fluorobenzenesulfonyl chloride and other reagents under an inert atmosphere whenever possible.

Q4: How can I monitor the progress of my reaction to identify potential issues early on?

A4: Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are effective methods for monitoring your reaction's progress.[2] By comparing the reaction mixture to your starting materials, you can observe the consumption of the reactants and the formation of the desired product. The appearance of a polar spot that corresponds to the sulfonic acid byproduct can be an indicator of moisture contamination.

Q5: What is the best way to store 3-Fluorobenzenesulfonyl chloride to prevent degradation?

A5: It is crucial to store 3-Fluorobenzenesulfonyl chloride in a tightly sealed container in a cool, dry place, preferably in a desiccator. Storing it under an inert atmosphere of nitrogen or argon can further prevent moisture contamination.[3]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Yield	Hydrolysis of 3-Fluorobenzenesulfonyl chloride: The primary cause is often the presence of moisture in the reaction.[1]	Ensure rigorous anhydrous conditions: - Oven-dry or flame-dry all glassware immediately before use.- Use freshly opened or properly stored anhydrous solvents.- Handle all reagents under an inert atmosphere (N₂ or Ar).- Confirm the quality of your 3-Fluorobenzenesulfonyl chloride; if it's old, it may have already hydrolyzed.[3]
Poor reactivity of the nucleophile: Sterically hindered or electron-deficient amines or alcohols may react slowly.	- Increase the reaction temperature.- Consider using a more potent catalyst.- Allow for a longer reaction time.
Multiple Spots on TLC, Difficult Purification	Formation of 3-fluorobenzenesulfonic acid: This byproduct from hydrolysis can complicate purification.[1]	- Follow the steps to ensure anhydrous conditions to minimize its formation.- During workup, a basic wash (e.g., with saturated sodium bicarbonate solution) can help remove the acidic sulfonic acid byproduct.
Di-sulfonylation of primary amines: A primary amine can react with two molecules of the sulfonyl chloride.[3]	- Use a controlled amount of 3-Fluorobenzenesulfonyl chloride (typically 1.0-1.1 equivalents).- Add the sulfonyl chloride solution slowly to the amine solution, preferably at a low temperature (e.g., 0 °C).[3]
Reaction Fails to Start or Stalls	Inappropriate base or solvent: The choice of base and solvent can significantly impact the reaction rate.	- Base Selection: For amines, a non-nucleophilic organic base like triethylamine (B128534) or pyridine (B92270) is commonly used to neutralize the HCl byproduct.[4] For less nucleophilic amines, a stronger base might be necessary.- Solvent Selection: Aprotic solvents like dichloromethane (B109758) (DCM), acetonitrile, or tetrahydrofuran (B95107) (THF) are generally good choices.[1] For sluggish reactions, switching to a more polar aprotic solvent like dimethylformamide (DMF) may be beneficial.[1]

Experimental Protocols

General Protocol for the Synthesis of a Sulfonamide using 3-Fluorobenzenesulfonyl Chloride under Anhydrous Conditions

This protocol describes a general procedure for the reaction of 3-Fluorobenzenesulfonyl chloride with a primary or secondary amine.

Materials:

• 3-Fluorobenzenesulfonyl chloride

• Primary or secondary amine

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Acetonitrile, or Tetrahydrofuran (THF))

• Anhydrous tertiary amine base (e.g., Triethylamine (TEA) or Pyridine)

• Round-bottom flask

• Magnetic stirrer

• Inert gas supply (Nitrogen or Argon)

• Syringes and needles

Procedure:

• Preparation: Dry all glassware in an oven at >100 °C for several hours and allow to cool under a stream of inert gas.

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the amine (1.0 equivalent) and dissolve it in the anhydrous solvent.

• Addition of Base: Add the anhydrous tertiary amine base (1.1-1.5 equivalents) to the solution and stir for 5-10 minutes at room temperature.

• Addition of Sulfonyl Chloride: In a separate dry flask, dissolve 3-Fluorobenzenesulfonyl chloride (1.05 equivalents) in the anhydrous solvent. Slowly add this solution dropwise to the stirred amine solution. If the reaction is exothermic, consider cooling the reaction mixture in an ice bath during the addition.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting amine is consumed (typically 2-12 hours).[1]

• Work-up:

  • Once the reaction is complete, quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

  • Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with 1M HCl (if a basic catalyst like pyridine was used), followed by saturated aqueous sodium bicarbonate solution to remove any unreacted 3-fluorobenzenesulfonyl chloride and the sulfonic acid byproduct, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization from a suitable solvent system.

Visualizations

Caption: Competing reaction pathways for 3-Fluorobenzenesulfonyl chloride.

Caption: Standard experimental workflow for sulfonamide synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 3-Fluorophenyl Sulfonamides

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 3-fluorophenyl sulfonamides.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis of 3-fluorophenyl sulfonamides.

Q1: I am observing a low yield in my 3-fluorophenyl sulfonamide synthesis. What are the primary factors to investigate?

A1: Low yields in the synthesis of 3-fluorophenyl sulfonamides can often be attributed to several key factors. The electron-withdrawing nature of the fluorine atom on the phenyl ring can decrease the nucleophilicity of the 3-fluoroaniline (B1664137), making the reaction more challenging than with electron-rich anilines.[1][2] Here are the most common areas to troubleshoot:

• Reagent Quality:

  • 3-Fluoroaniline: Ensure it is free from impurities.

  • Sulfonyl Chloride: This is a critical point. Sulfonyl chlorides are highly susceptible to moisture and can hydrolyze to the corresponding sulfonic acid, which is unreactive under standard sulfonylation conditions.[1][3] It is highly recommended to use a freshly opened bottle of the sulfonyl chloride or to purify it before use.

  • Solvent: The presence of water in the solvent will lead to the hydrolysis of the sulfonyl chloride.[1][3] Always use anhydrous solvents.

  • Base: Ensure the base (e.g., pyridine (B92270), triethylamine) is pure and dry.

• Reaction Conditions:

  • Stoichiometry: A common starting point is a 1:1 to 1:1.2 molar ratio of the amine to the sulfonyl chloride, with 1.5 to 2.0 equivalents of a base like pyridine or triethylamine (B128534).[1]

  • Temperature: The reaction is often initiated at 0 °C to control the initial exothermic reaction, and then allowed to warm to room temperature.[3] If the reaction is sluggish due to the reduced nucleophilicity of 3-fluoroaniline, gentle heating may be necessary. However, excessive heat can promote side reactions.

  • Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) is crucial to prevent the degradation of reagents by atmospheric moisture.[1]

• Catalyst: The addition of a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP) can significantly increase the reaction rate by forming a more reactive intermediate with the sulfonyl chloride.[1]

Q2: I am seeing multiple spots on my TLC, including unreacted starting material. What are the likely side products and how can I minimize them?

A2: The formation of multiple products is a common issue. Here are the likely culprits and how to address them:

• Unreacted 3-Fluoroaniline: This is often due to the deactivation of the sulfonyl chloride by hydrolysis. To minimize this, ensure strictly anhydrous conditions. Driving the reaction to completion by increasing the reaction time or gentle heating can also help consume the remaining amine.[1]

• Sulfonic Acid: This is the product of sulfonyl chloride hydrolysis.[4] Its presence indicates that there was water in your reaction. It can typically be removed during an aqueous workup by washing with a basic solution.

• Di-sulfonylation: If the amine you are reacting with 3-fluorobenzenesulfonyl chloride is a primary amine, there is a possibility of forming a di-sulfonylated product where two sulfonyl groups are attached to the nitrogen. To avoid this, use a controlled stoichiometry with the amine as the limiting reagent and add the sulfonyl chloride slowly to the reaction mixture.[3]

Q3: My 3-fluorophenyl sulfonamide product is an oil and will not crystallize. What can I do?

A3: The inability of a product to crystallize is often due to the presence of impurities that disrupt the crystal lattice formation.[4]

• Purity Check: First, ensure the purity of your product is high. If your TLC or LC-MS shows significant impurities, purify the product using column chromatography.

• Trituration: Try triturating the oil with a non-polar solvent in which the product is poorly soluble, such as hexanes or diethyl ether.[4] This can sometimes induce crystallization or wash away impurities that are inhibiting crystallization.

• Recrystallization Solvent System: Experiment with different solvent systems for recrystallization. Common systems for sulfonamides include ethanol/water, isopropanol/water, and ethyl acetate/hexanes.[4]

Q4: What are the recommended conditions for purifying 3-fluorophenyl sulfonamides by column chromatography?

A4: For normal-phase column chromatography on silica (B1680970) gel, a gradient elution is typically effective. A good starting point is a mobile phase consisting of a mixture of a non-polar solvent like hexanes or heptane (B126788) and a more polar solvent like ethyl acetate.[4] For more polar 3-fluorophenyl sulfonamides, a system of dichloromethane (B109758) and methanol (B129727) can be used.[4] The progress of the separation can be monitored by TLC using a similar solvent system.

Data Presentation

Table 1: Troubleshooting Guide for Low Yield in 3-Fluorophenyl Sulfonamide Synthesis

Potential Cause	Recommended Action	Rationale
Hydrolysis of Sulfonyl Chloride	Use anhydrous solvents and reagents. Conduct the reaction under an inert atmosphere.	Sulfonyl chlorides react with water to form unreactive sulfonic acids.[1][3]
Low Nucleophilicity of 3-Fluoroaniline	Increase reaction temperature moderately (e.g., to 40-50 °C). Add a catalytic amount of DMAP.	The electron-withdrawing fluorine atom reduces the amine's reactivity.[1][2]
Incomplete Reaction	Increase reaction time. Monitor reaction progress by TLC or LC-MS.	Ensure the limiting reagent has been fully consumed.[3]
Suboptimal Base	Use a slight excess (1.5-2.0 eq.) of a suitable base like pyridine or triethylamine.	The base scavenges the HCl generated during the reaction, driving it forward.[1]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a 3-Fluorophenyl Sulfonamide

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), add 3-fluoroaniline (1.0 equivalent) and a suitable anhydrous solvent (e.g., dichloromethane, pyridine, or THF).

• Addition of Base: Add a suitable base such as pyridine (1.5 equivalents) or triethylamine (1.5 equivalents). If desired, add a catalytic amount of DMAP (0.1 equivalents) at this stage.[1]

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Addition of Sulfonyl Chloride: Dissolve the desired sulfonyl chloride (1.1 equivalents) in a minimal amount of the anhydrous solvent and add it dropwise to the stirred amine solution over 10-15 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by TLC or LC-MS.[1]

• Workup: Upon completion, dilute the reaction mixture with dichloromethane. Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.[1]

• Isolation: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.[3][4]

Protocol 2: General Procedure for Recrystallization

• Dissolution: In an Erlenmeyer flask, dissolve the crude 3-fluorophenyl sulfonamide in the minimum amount of a suitable hot solvent or solvent mixture.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them. If colored impurities are present, they can sometimes be removed by adding a small amount of activated charcoal before the hot filtration.

• Crystallization: Allow the clear solution to cool slowly to room temperature without disturbance to promote the formation of large, pure crystals.

• Cooling: Once the solution has reached room temperature, it can be placed in an ice bath to maximize the yield of the crystals.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them thoroughly.

Visualizations

Caption: General experimental workflow for the synthesis of 3-fluorophenyl sulfonamides.

Caption: Logical troubleshooting workflow for addressing low reaction yields.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Removal of unreacted 3-Fluorobenzenesulfonyl chloride from reaction mixture

Technical Support Center: 3-Fluorobenzenesulfonyl Chloride

Welcome to the technical support center for handling 3-Fluorobenzenesulfonyl Chloride in your chemical synthesis workflow. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and standardized protocols to assist researchers, scientists, and drug development professionals in effectively removing unreacted 3-fluorobenzenesulfonyl chloride from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove unreacted 3-fluorobenzenesulfonyl chloride from the reaction mixture?

A1: Unreacted 3-fluorobenzenesulfonyl chloride is highly reactive and can cause several issues during product isolation and purification.[1] It readily hydrolyzes with water to form 3-fluorobenzenesulfonic acid and hydrochloric acid (HCl), which can degrade acid-sensitive products and complicate purification.[1][2][3] Furthermore, its electrophilic nature means it can react with nucleophilic solvents (e.g., methanol (B129727) in chromatography) or other components, leading to the formation of unwanted byproducts and impurities.[1]

Q2: What are the primary methods for removing excess 3-fluorobenzenesulfonyl chloride?

A2: The most effective strategies involve quenching the unreacted sulfonyl chloride to convert it into byproducts that are easier to remove. The main methods are:

• Aqueous Workup (Quenching and Extraction): This is the most common approach. The reaction is quenched with water or a basic solution, followed by liquid-liquid extraction to separate the desired organic product from the now water-soluble sulfonic acid byproduct.[1][4]

• Chromatography: Purification by column chromatography can separate the desired product from unreacted sulfonyl chloride and its byproducts. This is typically performed after a preliminary aqueous workup.[1]

• Crystallization: If the desired product is a solid, recrystallization is a highly effective method for purification after an initial workup has removed the bulk of the impurities.[5][6]

• Scavenger Resins: These are solid-supported nucleophiles (e.g., polymer-bound amines) that react with the excess sulfonyl chloride. The resulting resin-bound byproduct is then easily removed by filtration, which is particularly useful for water-sensitive products.[1]

Q3: How do I choose the most appropriate removal method for my experiment?

A3: The choice depends on several factors:

• Product Stability: If your product is sensitive to acid or base, you must carefully select the pH of the aqueous wash. For water-sensitive compounds, a non-aqueous method like using scavenger resins is preferable.

• Product Solubility: An aqueous workup is ideal for water-insoluble organic products. If your product has significant water solubility, this method could lead to yield loss, and alternative methods should be considered.[1]

• Nature of Impurities: If byproducts have polarities similar to your desired compound, chromatography will likely be necessary for effective separation.[4]

• Scale of Reaction: For large-scale reactions, an aqueous workup followed by crystallization (if applicable) is often more practical than chromatography.

Q4: What are the byproducts of quenching 3-fluorobenzenesulfonyl chloride with water?

A4: 3-Fluorobenzenesulfonyl chloride reacts with water in a hydrolysis reaction. The final products are 3-fluorobenzenesulfonic acid and hydrogen chloride (HCl), both of which are strong acids.[1][3]

Troubleshooting Guide

Issue	Potential Cause	Solution
An emulsion has formed during extraction, and the layers will not separate.	Vigorous shaking of the separatory funnel; presence of surfactants or fine solids.	Allow the mixture to stand undisturbed for a longer period. Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase, which helps break emulsions. If the emulsion persists, filter the entire mixture through a pad of Celite®.[4]
The organic layer remains acidic even after a basic wash.	Incomplete neutralization or insufficient washing. The amount of base used was not enough to neutralize all the acidic byproducts (3-fluorobenzenesulfonic acid and HCl).	Wash the organic layer thoroughly one or two more times with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Check the pH of the final aqueous wash to ensure it is neutral or basic.[1]
Significant loss of desired product during aqueous workup.	The desired product has moderate to high water solubility or is being extracted into the aqueous layer during the basic wash (if it is acidic).	Reduce the number of aqueous washes. Back-extract the combined aqueous layers with a fresh portion of the organic solvent to recover the dissolved product. If the product is acidic, use a weaker base for the wash or consider an alternative purification method like chromatography.[1]
The product is still impure after quenching and extraction.	The impurity is not acidic and therefore not removed by the basic wash. The impurity and the product have similar solubilities.	The most effective next step is purification by column chromatography to separate compounds based on polarity.[4] Alternatively, if the product is a solid, attempt recrystallization from a suitable solvent system.[5]

Data Presentation

Table 1: Properties and Purification Summary for 3-Fluorobenzenesulfonyl Chloride

Parameter	Value / Description	Reference(s)
Chemical Formula	C₆H₄ClFO₂S	[7]
CAS Number	701-27-9	[7][8]
Molecular Weight	194.61 g/mol	[7]
Appearance	Clear colorless to yellow-orange liquid	[8][9]
Boiling Point	231-232 °C	[8]
Density	~1.46 g/mL at 25 °C	[8]
Solubility	Soluble in common organic solvents (DCM, Ethyl Acetate (B1210297), Acetone); limited solubility in water.	[10]
Reactivity	Corrosive, moisture-sensitive. Reacts with water to form acids and with nucleophiles (e.g., amines).	[1][2]
Purification Method	Principle	Primary Application
Aqueous Workup	Hydrolyzes sulfonyl chloride to water-soluble sulfonic acid, which is removed by extraction with a basic solution.	The primary and most common method for initial cleanup of water-insoluble products.
Chromatography	Separates compounds based on differential adsorption to a stationary phase (e.g., silica (B1680970) gel).	High-resolution purification after initial workup, or for separating mixtures with similar solubility.[4]
Crystallization	Purifies a solid compound based on differences in solubility between the compound and impurities in a specific solvent.	Final purification step for solid products to achieve high purity.[6]
Scavenger Resins	Covalently binds the excess electrophilic sulfonyl chloride to a solid support, which is removed by filtration.	Ideal for reactions where the product is sensitive to water or aqueous basic/acidic conditions.[1]

Experimental Protocols

Protocol 1: General Aqueous Workup (Quenching and Extraction)

This protocol describes the removal of excess 3-fluorobenzenesulfonyl chloride by hydrolysis and subsequent liquid-liquid extraction.

• Cool the Reaction: Once the reaction is complete, cool the reaction flask in an ice-water bath (0 °C). This is crucial as the hydrolysis of sulfonyl chlorides is exothermic.[4]

• Quench the Reaction: While stirring the mixture vigorously, slowly add cold deionized water dropwise. Continue the slow addition until gas evolution (HCl) is no longer observed. Allow the mixture to stir for an additional 15-20 minutes in the ice bath to ensure complete hydrolysis.

• Dilute with Organic Solvent: Dilute the quenched mixture with a water-immiscible organic solvent (e.g., ethyl acetate or dichloromethane).

• Transfer to Separatory Funnel: Transfer the mixture to a separatory funnel. If two layers do not form, more solvent or brine may be needed.

• Neutralizing Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the funnel. Stopper the funnel, invert, and vent frequently to release pressure from CO₂ evolution. Shake gently, then allow the layers to separate. Drain and discard the aqueous (bottom) layer. Repeat this wash until the aqueous layer is neutral or basic.[1]

• Brine Wash: Wash the organic layer with a saturated aqueous solution of NaCl (brine). This helps remove residual water and aids in breaking any emulsions.[1][4]

• Drying and Concentration: Separate the organic layer and dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter off the drying agent and concentrate the organic solvent under reduced pressure (rotary evaporator) to yield the crude product.

Protocol 2: Flash Column Chromatography

This protocol is a subsequent purification step after the initial aqueous workup.

• Prepare the Sample: Dissolve the crude product obtained from the aqueous workup in a minimal amount of a suitable solvent (e.g., dichloromethane).

• Select the Mobile Phase: Determine an appropriate solvent system (eluent) using Thin-Layer Chromatography (TLC). The goal is to find a system that provides good separation between your desired product and any remaining impurities.

• Pack the Column: Pack a glass column with silica gel using the selected eluent (wet slurry method).

• Load the Sample: Carefully load the dissolved crude product onto the top of the silica gel bed.

• Elute the Column: Add the eluent to the top of the column and apply positive pressure (air or nitrogen) to force the solvent through the silica gel.

• Collect Fractions: Collect the eluting solvent in a series of fractions (e.g., in test tubes).

• Analyze Fractions: Monitor the collected fractions by TLC to identify which ones contain the purified product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the final purified product.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. 3-Fluorobenzenesulfonyl Chloride | C6H4ClFO2S | CID 2734258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3-FLUOROBENZENESULFONYL CHLORIDE | 701-27-9 [chemicalbook.com]
• 9. lookchem.com [lookchem.com]
• 10. solubilityofthings.com [solubilityofthings.com]

Technical Support Center: Synthesis of Fluorinated Sulfonamides

Welcome to our technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of fluorinated sulfonamides.

Frequently Asked Questions (FAQs)

Q1: Why are sulfonyl fluorides often used as an alternative to sulfonyl chlorides in sulfonamide synthesis?

A1: Sulfonyl fluorides offer a unique balance of stability and reactivity. The sulfur-fluorine (S-F) bond is significantly stronger (by approximately 40 kcal/mol) than the sulfur-chlorine (S-Cl) bond, which imparts greater thermal and hydrolytic stability.[1][2] This stability makes them less prone to degradation during storage and compatible with a wider range of reaction conditions.[3] While less reactive than sulfonyl chlorides, their chemoselective reactivity can be advantageous in complex syntheses, preventing unwanted side reactions.[1][3]

Q2: What are the main reasons for low yields in my fluorinated sulfonamide synthesis?

A2: Low yields in fluorinated sulfonamide synthesis can stem from several factors:

• Poor Reactivity of Starting Materials: Sterically hindered or electron-deficient amines exhibit reduced nucleophilicity, leading to sluggish reactions.[4] Similarly, the inherent stability of sulfonyl fluorides can result in low reactivity.[1][5]

• Side Reactions: The primary side reaction, especially when using sulfonyl chlorides, is hydrolysis to the unreactive sulfonic acid.[4][6] For primary amines, bis-sulfonylation can also occur.[4]

• Suboptimal Reaction Conditions: The choice of base, solvent, and temperature is crucial. An inappropriate base may not be strong enough to deprotonate the amine or may introduce competing reactions.[4]

Q3: How can I improve the reactivity of sulfonyl fluorides for sulfonamide synthesis?

A3: Due to their stability, sulfonyl fluorides often require activation to react efficiently with amines.[5] Common strategies include:

• Lewis Acid Catalysis: Lewis acids, such as calcium triflimide [Ca(NTf₂)₂], can activate the sulfonyl fluoride (B91410), making the sulfur atom more electrophilic and susceptible to nucleophilic attack by the amine.[1][5]

• Forcing Reaction Conditions: Traditional methods involve using a strong base, a large excess of the amine, and/or elevated temperatures for extended periods.[1][5]

Q4: What are common impurities in fluorinated sulfonamide synthesis and how can they be removed?

A4: The most frequent impurities are unreacted starting materials (amine and sulfonyl fluoride/chloride) and the hydrolyzed sulfonyl chloride (sulfonic acid).[4] Purification can typically be achieved through:

• Aqueous Workup: An acidic wash (e.g., 1M HCl) will remove unreacted amines and basic byproducts. A basic wash (e.g., saturated NaHCO₃) will remove the sulfonic acid impurity.[4]

• Column Chromatography: Silica (B1680970) gel chromatography is effective for removing non-polar impurities. To prevent "tailing" of the acidic sulfonamide product on the silica gel, a small amount of an acidic modifier (e.g., 0.5-1% acetic acid) can be added to the eluent.[4] For perfluorinated sulfonamides, impurities from the starting perfluoroalkanesulfonyl fluoride, such as branched isomers, may be difficult to remove completely even with column chromatography.[7]

Q5: What are the key challenges in the N-alkylation of fluorinated sulfonamides?

A5: The N-alkylation of primary fluorinated sulfonamides can be complicated by N,N-dialkylation, where the initially formed secondary sulfonamide is deprotonated and reacts with a second equivalent of the alkylating agent.[8] Another common side reaction, particularly with secondary or tertiary alkyl halides, is elimination (E2) to form an alkene, as the sulfonamide anion is a relatively strong base.[8]

Troubleshooting Guides

Issue 1: Low or No Product Formation

Potential Cause	Troubleshooting Steps
Low Reactivity of Sulfonyl Fluoride	- Add a Lewis acid catalyst, such as Ca(NTf₂)₂, to activate the sulfonyl fluoride.[1][5] - Increase the reaction temperature and/or reaction time.[5] - Use a large excess of the amine nucleophile.[5]
Low Reactivity of Amine	- Increase the reaction temperature or use a more forcing solvent.[4] - For weakly nucleophilic anilines, consider using a more reactive sulfonylating agent or a catalyst. Initial attempts to react phenylsulfonyl fluoride with anilines containing electron-withdrawing groups using Ca(NTf₂)₂ activation did not yield detectable product.[1][5]
Hydrolysis of Sulfonyl Chloride	- Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (N₂ or Ar).[4][6] - Use anhydrous solvents.[4][6] - If an aqueous workup is necessary, perform it quickly at a low temperature.[4]
Incorrect Stoichiometry	- Verify the molar ratios of your reactants. A slight excess (1.1-1.2 equivalents) of the sulfonylating agent can help drive the reaction to completion.[4]

Issue 2: Presence of Significant Side Products

Side Product	Troubleshooting Steps
N,N-dialkylation of Primary Sulfonamide	- Carefully control the stoichiometry; use a minimal excess of the alkylating agent (e.g., 1.05-1.1 equivalents).[8] - Add the alkylating agent slowly to the reaction mixture to keep its instantaneous concentration low.[8] - Lower the reaction temperature to potentially improve selectivity.[8] - Use a bulkier alkylating agent to sterically hinder the second alkylation.[8]
Elimination Product from Alkyl Halide	- Use just enough base to deprotonate the sulfonamide, avoiding a large excess.[8] - Consider using a less basic base if possible.
Hydrolyzed Sulfonyl Chloride (Sulfonic Acid)	- Ensure rigorous anhydrous conditions throughout the setup and reaction.[4]

Quantitative Data Summary

Table 1: Effect of Lewis Acid on Sulfonamide Synthesis from Phenylsulfonyl Fluoride and Aniline (B41778)

Entry	Lewis Acid	Yield (%)
1	Ca(NTf₂)₂	71
2	Ba(NTf₂)₂	31
3	Mg(NTf₂)₂	63
4	No Lewis Acid	No Reaction
Reaction Conditions: PhSO₂F (1 equiv), aniline (2 equiv), Lewis acid (1 equiv), t-amylOH (0.32 M), 60 °C, 24 h.[5]

Table 2: Solvent Effects on Ca(NTf₂)₂-Mediated Sulfonamide Synthesis

Entry	Solvent	Yield (%)
1	t-amylOH	71
2	t-BuOH	68
3	i-PrOH	65
4	MeCN	23
5	DMF	11
6	Toluene	45
Reaction Conditions: PhSO₂F (1 equiv), aniline (2 equiv), Ca(NTf₂)₂ (1 equiv), solvent (0.20 M), 60 °C, 24 h.[5][9]

Experimental Protocols

Protocol 1: General Procedure for Ca(NTf₂)₂-Mediated Synthesis of Sulfonamides from Sulfonyl Fluorides

This protocol is adapted from a method describing the activation of sulfonyl fluorides using calcium triflimide.[1]

• To a dry vial equipped with a stir bar, add the sulfonyl fluoride (1 equivalent), the amine (2 equivalents), and Ca(NTf₂)₂ (1 equivalent).

• Add anhydrous tert-amyl alcohol (to a concentration of 0.20 M).

• Seal the vial and heat the reaction mixture to 60 °C with stirring for 24 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (B1210297) and wash with 1M HCl, followed by saturated NaHCO₃, and finally brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel chromatography to afford the desired sulfonamide.

Protocol 2: Synthesis of Benzylperfluorooctane-1-Sulfonamide (BFOSA)

This protocol is a representative procedure for the reaction of a perfluoroalkanesulfonyl fluoride with an amine.[10]

• In a round-bottom flask, dissolve benzylamine (B48309) (6.4 equivalents) and triethylamine (B128534) (4.9 equivalents) in anhydrous dichloromethane.

• Cool the stirred solution to 0 °C in an ice bath.

• Carefully add perfluorooctanesulfonyl fluoride (1 equivalent) dropwise to the cold solution.

• Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 20 hours.

• Quench the reaction by adding 10% aqueous HCl.

• Separate the layers and extract the aqueous phase with dichloromethane.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• The resulting crude product can be purified by recrystallization or silica gel chromatography.

Visualizations

Caption: Troubleshooting workflow for low yields.

Caption: Comparison of sulfonamide synthesis pathways.

Caption: Side reactions in N-alkylation of sulfonamides.

References

• 1. Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholarship.claremont.edu [scholarship.claremont.edu]
• 3. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis and Structure of Environmentally Relevant Perfluorinated Sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. theballlab.com [theballlab.com]
• 10. pubs.acs.org [pubs.acs.org]

Effect of base and solvent on 3-Fluorobenzenesulfonyl chloride reactivity

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the use of 3-fluorobenzenesulfonyl chloride in chemical synthesis. The following information is intended to assist in optimizing reaction conditions and addressing common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors influencing the reactivity of 3-fluorobenzenesulfonyl chloride?

A1: The reactivity of 3-fluorobenzenesulfonyl chloride is primarily influenced by the choice of base and solvent. The nucleophilicity of the amine substrate also plays a crucial role. Sub-optimal conditions can lead to low yields, side product formation, and difficulty in purification.

Q2: How does the choice of base affect the reaction outcome?

A2: The base is critical for scavenging the HCl generated during the reaction. Common bases include tertiary amines like triethylamine (B128534) (TEA) and pyridine (B92270), as well as non-nucleophilic bases like N,N-diisopropylethylamine (DIPEA).

• Triethylamine (TEA) is a widely used, cost-effective base.

• Pyridine can act as both a base and a nucleophilic catalyst, potentially accelerating the reaction.

• DIPEA is a sterically hindered, non-nucleophilic base, which can be advantageous in preventing side reactions with the sulfonyl chloride.

In some cases, the addition of a catalytic amount of 4-(dimethylamino)pyridine (DMAP) can enhance the reaction rate by forming a more reactive intermediate. However, for certain substrates, particularly aliphatic amines, the addition of a base may not improve yields and could even be detrimental.

Q3: Which solvents are recommended for reactions with 3-fluorobenzenesulfonyl chloride?

A3: Aprotic solvents are generally preferred to minimize the hydrolysis of the sulfonyl chloride.

• Dichloromethane (DCM) is a common choice due to its inertness and ease of removal.

• Acetonitrile (ACN) is another suitable aprotic solvent.

• Tetrahydrofuran (THF) can also be used. One documented synthesis of 3-fluorobenzenesulfonamide (B74729) from 3-fluorobenzenesulfonyl chloride utilized THF as the solvent.

It is crucial to use anhydrous (dry) solvents to prevent the formation of 3-fluorobenzenesulfonic acid via hydrolysis, which is a common cause of reduced yields.

Q4: What are the common side reactions, and how can they be minimized?

A4: The two most common side reactions are:

• Hydrolysis of 3-fluorobenzenesulfonyl chloride: This occurs in the presence of water and is accelerated by a base, forming the unreactive 3-fluorobenzenesulfonic acid. To minimize this, ensure all glassware is thoroughly dried and use anhydrous solvents.

• Bis-sulfonylation of primary amines: Primary amines (R-NH₂) can react with two equivalents of the sulfonyl chloride to form a bis-sulfonylated product. To avoid this, use a 1:1 stoichiometry of the amine to the sulfonyl chloride and add the sulfonyl chloride slowly to the amine solution.

Q5: My reaction yield is low. What are the likely causes and troubleshooting steps?

A5: Low yields can stem from several factors. Refer to the troubleshooting guide below for a systematic approach to identify and resolve the issue.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Low or No Product Formation	1. Poor reactivity of the amine (e.g., sterically hindered or electron-deficient).	- Increase reaction temperature. - Use a more forcing solvent. - Add a catalyst like DMAP.
2. Hydrolysis of 3-fluorobenzenesulfonyl chloride.	- Ensure all glassware is oven-dried. - Use anhydrous solvents. - Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon).
3. Impure reagents.	- Use freshly opened or purified 3-fluorobenzenesulfonyl chloride. - Ensure the amine and base are pure and dry.
Multiple Products Observed	1. Bis-sulfonylation of a primary amine.	- Use a 1:1 stoichiometry of amine to sulfonyl chloride. - Add the sulfonyl chloride solution dropwise to the amine solution at a low temperature (e.g., 0 °C).
2. Unreacted starting materials and hydrolyzed sulfonyl chloride.	- Increase reaction time or temperature to drive the reaction to completion. - Use a slight excess (1.1-1.2 equivalents) of the sulfonyl chloride.
Difficult Purification	1. Presence of 3-fluorobenzenesulfonic acid.	- Perform a basic aqueous wash (e.g., with saturated sodium bicarbonate solution) during workup to remove the acidic impurity.
2. Tailing of the sulfonamide product on silica (B1680970) gel chromatography.	- Add a small amount of triethylamine or acetic acid (0.5-1%) to the eluent to improve peak shape.

Data on Reaction Conditions

Substrate	Amine	Base	Solvent	Yield	Reference
3-Fluorobenzenesulfonyl chloride	Aminated POSS	-	-	78%	[1]
Sodium 3-fluorobenzenesulfinate	Ammonia	-	-	76%	[2]
3-[¹⁸F]Fluoropropanesulfonyl chloride	4-Fluoroaniline	None	Dichloromethane	65%	[3]
3-[¹⁸F]Fluoropropanesulfonyl chloride	4-Fluoroaniline	Triethylamine	Dichloromethane	59%	[3]
3-[¹⁸F]Fluoropropanesulfonyl chloride	4-Fluoroaniline	DMAP	Dichloromethane	77%	[3]
3-[¹⁸F]Fluoropropanesulfonyl chloride	4-Nitroaniline	DMAP	Dichloromethane	52%	[3]
4-Hydroxy-3-methoxycinnamic acid	Benzoyl chloride	Pyridine	-	65.3%	[4]
4-Hydroxy-3-methoxycinnamic acid	Benzoyl chloride	Triethylamine	-	71.8%	[4]

Experimental Protocols

General Protocol for the Synthesis of N-Aryl-3-fluorobenzenesulfonamide

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 3-Fluorobenzenesulfonyl chloride

• Substituted aniline (B41778)

• Pyridine or Triethylamine

• Anhydrous Dichloromethane (DCM)

• 1M HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• To a solution of the aniline (1.0 equivalent) in anhydrous DCM, add pyridine or triethylamine (1.2 equivalents) under an inert atmosphere (e.g., nitrogen).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 3-fluorobenzenesulfonyl chloride (1.1 equivalents) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or silica gel column chromatography.

Visualizations

Caption: General experimental workflow for sulfonamide synthesis.

Caption: Troubleshooting logic for low reaction yields.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]
• 3. Use of 3-[18F]fluoropropanesulfonyl chloride as a prosthetic agent for the radiolabelling of amines: Investigation of precursor molecules, labelling conditions and enzymatic stability of the corresponding sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

Technical Support Center: Reactions Involving 3-Fluorobenzenesulfonyl Chloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the work-up procedures for reactions involving 3-fluorobenzenesulfonyl chloride. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the standard work-up procedure for a reaction between 3-fluorobenzenesulfonyl chloride and an amine to form a sulfonamide?

A1: A typical aqueous work-up is designed to remove unreacted starting materials and byproducts. The general steps are:

• Quenching: The reaction is typically quenched by adding water or a dilute acid.

• Extraction: The product is extracted into an organic solvent such as ethyl acetate (B1210297) or dichloromethane (B109758) (DCM).

• Aqueous Washes: The organic layer is washed sequentially with:

  • A dilute acid (e.g., 1M HCl) to remove any unreacted amine.

  • A dilute base (e.g., saturated sodium bicarbonate solution) to remove the hydrolyzed sulfonyl chloride (3-fluorobenzenesulfonic acid).[1]

  • Brine (saturated NaCl solution) to reduce the amount of water in the organic layer.

• Drying and Concentration: The organic layer is dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure.

Q2: My reaction involves a primary amine. What side products should I be aware of during the work-up?

A2: With primary amines (R-NH₂), a common side product is the bis-sulfonated amine, R-N(SO₂C₆H₄F)₂. This can be minimized by using a 1:1 stoichiometry of the amine to the sulfonyl chloride and adding the 3-fluorobenzenesulfonyl chloride solution slowly to the amine solution. During the work-up, this byproduct is generally less polar than the desired monosulfonated product and may be separated by column chromatography.

Q3: How can I tell if my 3-fluorobenzenesulfonyl chloride has hydrolyzed, and how do I remove the resulting sulfonic acid?

A3: Hydrolysis of 3-fluorobenzenesulfonyl chloride with water results in the formation of 3-fluorobenzenesulfonic acid. This sulfonic acid is highly polar and acidic. During the work-up, it can be effectively removed by washing the organic layer with a basic aqueous solution, such as saturated sodium bicarbonate. The sulfonic acid will be deprotonated to form a water-soluble salt, which will partition into the aqueous layer.

Q4: What are the best methods for purifying the final 3-fluorobenzenesulfonamide (B74729) product?

A4: The two most common methods for purifying solid sulfonamides are:

• Recrystallization: This technique is effective for removing small amounts of impurities. The choice of solvent is crucial; the ideal solvent should dissolve the sulfonamide well at high temperatures but poorly at low temperatures.[2]

• Column Chromatography: This is used to separate the desired product from impurities with different polarities, such as unreacted starting materials or side products. A silica (B1680970) gel stationary phase is commonly used with a mobile phase consisting of a mixture of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate).

Q5: What analytical techniques are recommended for assessing the purity of the final product?

A5: Several techniques can be used to determine the purity of your 3-fluorobenzenesulfonamide:

• High-Performance Liquid Chromatography (HPLC): A versatile and widely used method for purity assessment.[1][3]

• Quantitative Nuclear Magnetic Resonance (qNMR): A primary analytical method that allows for the quantification of a substance without the need for a specific reference standard of the analyte itself.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and thermally stable sulfonamides.[1]

• Thin-Layer Chromatography (TLC): A quick and inexpensive method for a preliminary purity check.[3]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete reaction. 2. Hydrolysis of 3-fluorobenzenesulfonyl chloride. 3. Product loss during work-up.	1. Monitor the reaction by TLC or LC-MS to ensure completion. 2. Use anhydrous solvents and dry glassware. Perform aqueous work-up quickly and at a low temperature. 3. Ensure proper phase separation during extractions. Minimize the number of transfer steps.
Emulsion Formation During Extraction	1. Vigorous shaking of the separatory funnel. 2. Presence of surfactant-like impurities.	1. Gently invert the separatory funnel instead of vigorous shaking. 2. Add brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer. 3. Filter the mixture through a pad of Celite. 4. Centrifuge the mixture to break the emulsion.
Product "Oils Out" During Recrystallization	1. The boiling point of the solvent is higher than the melting point of the product. 2. The solution is supersaturated.	1. Choose a solvent with a lower boiling point. 2. Add a small amount of hot solvent to redissolve the oil, then allow it to cool slowly. 3. Use a solvent pair for recrystallization.
Final Product is Contaminated with Starting Amine	Incomplete removal during the acidic wash.	Perform additional washes with dilute HCl. Check the pH of the aqueous layer to ensure it is acidic.
Final Product is Contaminated with 3-Fluorobenzenesulfonic Acid	Incomplete removal during the basic wash.	Perform additional washes with saturated NaHCO₃ solution. Check the pH of the aqueous layer to ensure it is basic.

Data Presentation

Table 1: Comparison of Purification Techniques for 3-Fluorobenzenesulfonamides

Technique	Principle	Advantages	Disadvantages	Recommended Solvent Systems for Recrystallization
Recrystallization	Difference in solubility of the compound and impurities in a solvent at different temperatures.	Cost-effective, can yield very pure crystalline material.	Can have lower recovery, "oiling out" can occur.	Ethanol/Water, Methanol/Water, Ethyl Acetate/Hexanes, Toluene.[4]
Column Chromatography	Differential partitioning of compounds between a stationary phase and a mobile phase.	Can separate compounds with very similar properties, applicable to a wide range of compounds.	More time-consuming and requires larger volumes of solvent.	Hexanes/Ethyl Acetate, Dichloromethane/Methanol.

Table 2: Comparison of Analytical Methods for Purity Determination

Method	Principle	Typical Limit of Detection (LOD)	Advantages	Disadvantages
HPLC-UV [1]	Separation based on polarity, detection by UV absorbance.	ng/L to µg/L range	High resolution, quantitative, widely available.	Requires a reference standard for accurate quantification.
qNMR [1]	Signal intensity is directly proportional to the number of nuclei.	~0.1%	Primary method, no need for a specific reference standard of the analyte.	Lower sensitivity than chromatographic methods, requires a high-field NMR spectrometer.
GC-MS [1]	Separation based on boiling point and polarity, detection by mass.	pg to ng range	High sensitivity, provides structural information.	Not suitable for non-volatile or thermally labile compounds.
Titration	Chemical reaction with a standardized solution.	Varies with reaction	Inexpensive, simple instrumentation.	Non-specific, can be affected by interfering substances.

Experimental Protocols

Synthesis of N-(4-methoxyphenyl)-3-fluorobenzenesulfonamide

This protocol describes a representative synthesis and work-up procedure.

Materials:

• 3-Fluorobenzenesulfonyl chloride

• p-Anisidine (B42471) (4-methoxyaniline)

• Triethylamine (B128534) (Et₃N) or Pyridine

• Dichloromethane (DCM), anhydrous

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Reaction Setup: In a dry round-bottom flask, dissolve p-anisidine (1.0 equivalent) in anhydrous DCM. Add triethylamine (1.2 equivalents) and stir the solution at room temperature for 10 minutes.

• Addition of Sulfonyl Chloride: Slowly add a solution of 3-fluorobenzenesulfonyl chloride (1.1 equivalents) in anhydrous DCM to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, add deionized water to quench the reaction.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization from an ethanol/water mixture to yield the pure sulfonamide.

Expected Results:

• Yield: Typically in the range of 80-95%.

• Purity (post-recrystallization): >98% as determined by HPLC or qNMR.

Visualizations

Caption: General experimental workflow for reactions involving 3-fluorobenzenesulfonyl chloride.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Reagents & Solvents [chem.rochester.edu]

Reference Data & Comparative Studies

Comparative Analysis of 3-Fluorobenzenesulfonamide using ¹H and ¹⁹F NMR Spectroscopy

A detailed guide for researchers, scientists, and drug development professionals on the nuclear magnetic resonance (NMR) analysis of 3-fluorobenzenesulfonamide (B74729), with a comparative look at related sulfonamides. This guide provides supporting experimental data and protocols for the structural elucidation and characterization of these important chemical entities.

In the realm of medicinal chemistry and drug discovery, sulfonamides represent a critical class of compounds. The introduction of a fluorine atom into the benzenesulfonamide (B165840) scaffold can significantly alter its physicochemical and pharmacological properties. Accurate and detailed structural analysis is paramount, and for this, ¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy are indispensable tools. This guide offers a comprehensive comparison of the NMR spectral data of 3-fluorobenzenesulfonamide and its analogues, alongside detailed experimental procedures.

¹H and ¹⁹F NMR Spectral Data Comparison

The following table summarizes the ¹H and ¹⁹F NMR spectral data for 3-fluorobenzenesulfonamide, the parent benzenesulfonamide, and a closely related fluorinated analogue, 3-fluorobenzenesulfonyl fluoride (B91410). This comparative data is crucial for understanding the influence of the fluorine substituent on the electronic environment of the molecule.

Compound	Nucleus	Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constant (J) (Hz)	Assignment
3-Fluorobenzenesulfonamide	¹H	Data not available	-	-	Aromatic Protons
¹⁹F	Data not available	-	-	C-F
Benzenesulfonamide	¹H	7.85 (d)	Doublet	7.2	H-2, H-6
7.58 (t)	Triplet	7.2	H-4
7.51 (t)	Triplet	7.2	H-3, H-5
7.37 (s, br)	Broad Singlet	-	SO₂NH₂
3-Fluorobenzenesulfonyl fluoride	¹H	7.89-7.84 (m)	Multiplet	-	Aromatic Proton
7.78-7.72 (m)	Multiplet	-	Aromatic Proton
7.57-7.51 (m)	Multiplet	-	Aromatic Proton
¹⁹F	-109.9 (s)	Singlet	-	C-F
+64.5 (s)	Singlet	-	SO₂F

Experimental Protocols

Accurate and reproducible NMR data acquisition is fundamental for reliable spectral analysis. Below are detailed methodologies for obtaining ¹H and ¹⁹F NMR spectra of 3-fluorobenzenesulfonamides.

Sample Preparation

• Weigh 5-10 mg of the solid 3-fluorobenzenesulfonamide sample.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in a clean, dry NMR tube.

• Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied if necessary.

• If required for chemical shift referencing, add a small amount of an internal standard (e.g., tetramethylsilane (B1202638) (TMS) for ¹H NMR). For ¹⁹F NMR, an external reference such as CFCl₃ is often used, or the spectrometer's frequency can be referenced to a known signal.

¹H NMR Spectroscopy

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is typically sufficient.

• Acquisition Parameters:

  • Spectral Width: Approximately 12-16 ppm, centered around 5-7 ppm.

  • Number of Scans: 8-16 scans are usually adequate for a sample of this concentration.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time (aq): 2-4 seconds.

• Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Phase the spectrum manually or automatically.

  • Calibrate the chemical shift scale to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.

  • Integrate the signals to determine the relative number of protons.

  • Analyze the multiplicities and coupling constants to elucidate the spin-spin coupling network.

¹⁹F NMR Spectroscopy

• Spectrometer: A multinuclear NMR spectrometer equipped with a fluorine probe.

• Pulse Sequence: A standard single-pulse experiment, often with proton decoupling (e.g., 'zgpg30' with decoupling on Bruker instruments).

• Acquisition Parameters:

  • Spectral Width: A wide spectral width (e.g., -250 to 50 ppm) is recommended for initial experiments to locate the fluorine signal, which can then be narrowed.

  • Number of Scans: 16-64 scans may be necessary depending on the spectrometer and sample concentration.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time (aq): 1-2 seconds.

• Processing:

  • Apply a Fourier transform to the FID.

  • Phase the spectrum.

  • Reference the chemical shift scale. The primary reference for ¹⁹F NMR is CFCl₃ at 0.00 ppm.

  • If proton-coupled spectra are acquired, analyze the multiplicities and coupling constants (J-coupling between ¹⁹F and ¹H).

Visualization of Experimental Workflow and Analytical Comparison

To provide a clearer understanding of the processes involved, the following diagrams, generated using Graphviz, illustrate the experimental workflow for NMR analysis and a logical comparison with alternative analytical techniques.

Caption: Experimental workflow for ¹H and ¹⁹F NMR analysis.

Caption: Comparison of NMR with other analytical techniques.

Mass Spectrometry Analysis of 3-Fluorobenzenesulfonyl Chloride Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of mass spectrometry, derivatization is a key strategy to enhance the analytical performance for compounds that exhibit poor ionization efficiency or chromatographic behavior. 3-Fluorobenzenesulfonyl chloride has emerged as a promising derivatizing agent, particularly for primary and secondary amines, as well as phenolic compounds. This guide provides an objective comparison of its performance with other alternatives, supported by established fragmentation principles and generalized experimental protocols.

Enhancing Analyte Detection with 3-Fluorobenzenesulfonyl Chloride

3-Fluorobenzenesulfonyl chloride reacts with primary and secondary amines to form stable sulfonamides, and with phenols to form sulfonate esters. This derivatization serves multiple purposes in mass spectrometry analysis:

• Increased Molecular Weight: The addition of the 3-fluorobenzenesulfonyl moiety (158 Da) shifts the mass-to-charge ratio (m/z) of the analyte to a higher, often less populated, region of the mass spectrum, reducing background interference.

• Improved Chromatographic Behavior: Derivatization can decrease the polarity of analytes, leading to better peak shapes and resolution in reverse-phase liquid chromatography (LC) and enabling the analysis of otherwise non-volatile compounds by gas chromatography (GC).

• Enhanced Ionization Efficiency: The sulfonyl group can improve the ionization efficiency of the analyte, particularly in electrospray ionization (ESI), leading to lower detection limits.

• Predictable Fragmentation: The derivatives exhibit characteristic fragmentation patterns, aiding in structural elucidation and confident identification.

Predicted Mass Spectral Fragmentation of 3-Fluorobenzenesulfonyl Chloride Derivatives

While specific experimental mass spectral data for a wide range of 3-fluorobenzenesulfonyl chloride derivatives are not extensively available in public databases, the fragmentation patterns can be predicted based on the well-established behavior of structurally similar sulfonamides and sulfonate esters. Electron ionization (EI) mass spectrometry of arenesulfonyl compounds typically involves characteristic cleavages.

A key fragmentation pathway for sulfonamides is the cleavage of the S-N bond and the S-C bond of the aromatic ring. A prominent fragmentation pathway for arenesulfonamides involves the loss of the SO2 group.

Below are tables predicting the major fragment ions for a representative primary amine (N-butylethylamine) and a phenol (B47542) (4-cresol) derivatized with 3-fluorobenzenesulfonyl chloride.

Table 1: Predicted Mass Spectral Data for N-Butyl-3-fluorobenzenesulfonamide

m/z	Predicted Fragment Ion	Relative Abundance
247	[M]+• (Molecular Ion)	Moderate
183	[M - SO2]+•	Moderate to High
159	[FC6H4SO2]+	High
119	[FC6H4]+	Moderate
95	[C4H9N]+•	Moderate
57	[C4H9]+	High (Base Peak)

Table 2: Predicted Mass Spectral Data for 4-Methylphenyl 3-fluorobenzenesulfonate

m/z	Predicted Fragment Ion	Relative Abundance
266	[M]+• (Molecular Ion)	Moderate
159	[FC6H4SO2]+	High
107	[CH3C6H4O]+•	High (Base Peak)
91	[C7H7]+	Moderate
77	[C6H5]+	Moderate

Experimental Protocols

The following are generalized protocols for the derivatization of primary/secondary amines and phenols with 3-fluorobenzenesulfonyl chloride for subsequent analysis by GC-MS or LC-MS. Optimization for specific analytes is recommended.

Derivatization of Primary/Secondary Amines for GC-MS Analysis

• Sample Preparation: Dissolve 1 mg of the amine-containing sample in 1 mL of a suitable organic solvent (e.g., acetonitrile, dichloromethane).

• Reagent Preparation: Prepare a 10 mg/mL solution of 3-fluorobenzenesulfonyl chloride in the same solvent. Prepare a 1 M aqueous solution of sodium bicarbonate.

• Derivatization Reaction: To the sample solution, add 100 µL of the 1 M sodium bicarbonate solution followed by 100 µL of the 3-fluorobenzenesulfonyl chloride solution.

• Incubation: Vortex the mixture for 1 minute and heat at 60°C for 30 minutes.

• Extraction: After cooling to room temperature, add 1 mL of diethyl ether and 1 mL of water. Vortex and centrifuge to separate the layers.

• Analysis: Carefully transfer the organic layer to a new vial and evaporate the solvent under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent for GC-MS analysis.

Derivatization of Phenols for LC-MS Analysis

• Sample Preparation: Dissolve 1 mg of the phenolic compound in 1 mL of acetonitrile.

• Reagent Preparation: Prepare a 10 mg/mL solution of 3-fluorobenzenesulfonyl chloride in acetonitrile. Prepare a 0.1 M solution of triethylamine (B128534) in acetonitrile.

• Derivatization Reaction: To the sample solution, add 100 µL of the triethylamine solution followed by 100 µL of the 3-fluorobenzenesulfonyl chloride solution.

• Incubation: Vortex the mixture and let it react at room temperature for 60 minutes.

• Sample Preparation for LC-MS: Dilute the reaction mixture with the mobile phase to an appropriate concentration for LC-MS analysis.

Visualizing the Workflow and Fragmentation

Caption: General experimental workflow for the derivatization and analysis of analytes.

Caption: Predicted fragmentation of a 3-fluorobenzenesulfonamide (B74729) derivative.

Comparison with Alternative Derivatizing Agents

Several other reagents are commonly used for the derivatization of amines and phenols in mass spectrometry. The choice of reagent depends on the specific requirements of the analysis.

Table 3: Comparison of Derivatizing Agents

Feature	3-Fluorobenzenesulfonyl Chloride	Dansyl Chloride	Dabsyl Chloride
Target Analytes	Primary/Secondary Amines, Phenols	Primary/Secondary Amines, Phenols	Primary/Secondary Amines, Phenols
Detection Method	MS	MS, Fluorescence	MS, UV-Vis
Ionization Enhancement	Good	Excellent	Good
Fragmentation	Provides characteristic fragments	Often dominated by the dansyl group fragment	Provides characteristic fragments
Advantages	- Good thermal stability for GC-MS- Introduces fluorine for potential fluorine-specific detection methods	- Highly fluorescent derivatives for sensitive detection- Well-established and widely used	- Forms colored derivatives for easy visualization- Stable derivatives
Disadvantages	- Less common, less literature data available- May not provide as much ionization enhancement as dansyl chloride	- Can suppress fragmentation of the parent analyte- Derivatives can be light-sensitive	- Lower ionization enhancement compared to dansyl chloride

Conclusion

3-Fluorobenzenesulfonyl chloride is a valuable derivatizing agent for the mass spectrometric analysis of primary and secondary amines, and phenols. It offers the advantages of increasing molecular weight, improving chromatographic properties, and providing characteristic fragmentation patterns for structural confirmation. While it may not provide the same level of ionization enhancement as reagents like dansyl chloride, its thermal stability makes it a suitable option for GC-MS analysis. The choice of derivatizing agent should be guided by the specific analytical needs, including the desired sensitivity, the type of instrumentation available, and the nature of the analyte and sample matrix. Further research and publication of specific mass spectral data for a broader range of 3-fluorobenzenesulfonyl chloride derivatives would greatly benefit the scientific community by providing a more comprehensive library for compound identification.

A Comparative Guide to HPLC and GC Methods for Monitoring Sulfonamide Reaction Progress

For researchers, scientists, and drug development professionals, the precise monitoring of chemical reactions is paramount to ensure optimal yield, purity, and safety of the final product. In the synthesis of sulfonamides, a critical class of antibacterial drugs, chromatographic techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are indispensable tools for tracking reaction progress. This guide provides an objective comparison of HPLC and GC methods for this application, supported by experimental data and detailed protocols to aid in method selection and implementation.

The synthesis of sulfonamides typically involves the reaction of a sulfonyl chloride with an amine. Monitoring the depletion of starting materials and the formation of the sulfonamide product is crucial for determining reaction completion and identifying the presence of any impurities or side products. Both HPLC and GC can provide the necessary quantitative data to achieve this, but they operate on different principles and present distinct advantages and disadvantages.

High-Performance Liquid Chromatography (HPLC): A Versatile and Direct Approach

HPLC is a powerful and widely used technique for the analysis of non-volatile and thermally sensitive compounds, making it inherently well-suited for many sulfonamide syntheses. The direct analysis of reaction aliquots, often with minimal sample preparation, is a key advantage of this method.

A typical approach for monitoring sulfonamide reaction progress by HPLC involves reversed-phase chromatography with UV detection. The separation is based on the differential partitioning of the reactants and products between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

Experimental Protocol: HPLC Method for Monitoring Sulfamethoxazole (B1682508) Synthesis

This protocol is adapted from a study monitoring the synthesis of a sulfamethoxazole analog, demonstrating a common setup for such analyses.[1]

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column (250 x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of distilled water, acetonitrile, and methanol (B129727) (60:35:5 v/v/v), with the apparent pH adjusted to 2.5 using phosphoric acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 278 nm.

• Column Temperature: 30°C.

• Sample Preparation: Dilute a small aliquot of the reaction mixture in the mobile phase.

Performance Data: HPLC Analysis

The performance of the HPLC method is characterized by its ability to separate the starting materials from the product and provide accurate and precise quantification.

Parameter	Reactant (Sulfamethoxazole Precursor)	Product (Sulfamethoxazole Analog)
Retention Time	5.0 minutes[1]	13.5 minutes[1]
Linearity (Concentration Range)	0.005 - 0.025 mg/mL[1]	0.005 - 0.025 mg/mL[1]
Correlation Coefficient (R²)	> 0.999[1]	> 0.999[1]
Accuracy (Recovery)	98.47% - 101.52%[1]	98.53% - 101.45%[1]
Precision (RSD%)	< 2%[1]	< 2%[1]

Gas Chromatography (GC): A High-Resolution Technique Requiring Derivatization

Gas chromatography offers high separation efficiency and is a powerful tool for the analysis of volatile and thermally stable compounds.[2] However, sulfonamides are generally non-volatile and can be thermally labile, necessitating a derivatization step to convert them into more suitable analytes for GC analysis. This additional sample preparation step is a critical consideration when evaluating GC for monitoring sulfonamide reactions.

Common derivatization strategies for sulfonamides include methylation, silylation, or acylation, which increase their volatility and thermal stability.[2] For instance, diazomethane (B1218177) or (trimethylsilyl)diazomethane (TMSD) can be used to methylate the sulfonamide group, making the molecule amenable to GC analysis.

Experimental Protocol: GC-MS Method for Sulfamethoxazole Analysis (Post-Derivatization)

The following protocol is based on a method developed for the analysis of sulfamethoxazole after derivatization with TMSD.[2]

• Derivatization:

  • Evaporate the solvent from the reaction aliquot.

  • Add methanol and a solution of (trimethylsilyl)diazomethane.

  • Incubate the mixture to ensure complete methylation of the sulfonamide.

• Instrumentation: Gas chromatograph coupled with a mass spectrometer (GC-MS) or a flame ionization detector (GC-FID).

• Column: HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness).[2]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[2]

• Injector Temperature: 280°C.[2]

• Oven Temperature Program:

  • Initial temperature of 50°C for 1 minute.

  • Ramp up to 300°C at a rate of 25°C/min.

  • Hold at 300°C for 4 minutes.[2]

• Detection: Mass spectrometry (scan mode or selected ion monitoring) or Flame Ionization Detection.

Performance Data: Considerations for GC Analysis

Parameter	Derivatized Reactant (e.g., Methylated Sulfanilamide)	Derivatized Product (e.g., Methylated Sulfamethoxazole)
Retention Time	Analyte- and method-specific	Analyte- and method-specific
Linearity (Concentration Range)	Typically wide, requires determination	Typically wide, requires determination
Correlation Coefficient (R²)	Expected to be > 0.99	Expected to be > 0.99
Accuracy (Recovery)	Dependent on derivatization efficiency and extraction	Dependent on derivatization efficiency and extraction
Precision (RSD%)	Generally low, but influenced by the reproducibility of the derivatization step	Generally low, but influenced by the reproducibility of the derivatization step

Comparison of HPLC and GC for Sulfonamide Reaction Monitoring

Feature	HPLC	GC
Sample Preparation	Minimal, often direct injection after dilution.	Requires a derivatization step to increase volatility and thermal stability.
Analysis Time	Typically longer run times (e.g., 15-30 minutes).	Can have faster run times, but the overall time is increased by the derivatization step.
Compound Applicability	Ideal for non-volatile and thermally labile compounds like most sulfonamides.	Suitable for volatile and thermally stable compounds; requires derivatization for sulfonamides.
Resolution	Good resolution, often sufficient for separating reactants, products, and major impurities.	Excellent resolution, capable of separating closely related compounds.
Detection	UV-Vis is common and provides good sensitivity for aromatic sulfonamides. Fluorescence and mass spectrometry can also be used.	FID provides universal detection for organic compounds. Mass spectrometry offers high sensitivity and structural information.
Cost and Complexity	Instrumentation can be more expensive, and solvent consumption is higher.	Instrumentation can be less expensive, and gas consumption is generally cheaper than solvents. The need for derivatization adds complexity.
Robustness	Generally robust and reproducible for routine analysis.	The derivatization step can introduce variability and potential for incomplete reactions, affecting reproducibility.

Logical Workflow for Method Selection

To assist researchers in choosing the most appropriate technique for their specific needs, the following workflow diagram illustrates the decision-making process.

Caption: Decision workflow for selecting between HPLC and GC for sulfonamide reaction monitoring.

Conclusion

For the routine monitoring of sulfonamide synthesis reactions, HPLC is often the more straightforward and practical choice . Its ability to directly analyze the reaction mixture with minimal sample preparation makes it a robust and efficient tool for tracking the consumption of reactants and the formation of the desired sulfonamide product.

GC, while offering superior resolution, introduces the complexity of a mandatory derivatization step. This additional step not only increases the overall analysis time and potential for error but also requires careful optimization to ensure complete and reproducible conversion of the analytes. However, in situations where very high resolution is required to separate closely related isomers or impurities that are not resolved by HPLC, GC with derivatization can be a valuable alternative.

Ultimately, the choice between HPLC and GC will depend on the specific requirements of the analysis, including the nature of the starting materials and products, the need for high resolution, and the laboratory's resources and expertise in derivatization techniques. This guide provides the foundational information and data to make an informed decision for the successful monitoring of sulfonamide reactions.

References

• 1. Nitrogen stable isotope analysis of sulfonamides by derivatization-gas chromatography-isotope ratio mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

A Comparative Analysis of the Reactivity of 2-Fluoro, 3-Fluoro, and 4-Fluorobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the reactivity of three isomers of fluorinated benzenesulfonyl chloride: 2-fluorobenzenesulfonyl chloride, 3-fluorobenzenesulfonyl chloride, and 4-fluorobenzenesulfonyl chloride. These compounds are pivotal reagents in organic synthesis, particularly in the preparation of sulfonamides, a class of compounds with significant therapeutic applications. Understanding their relative reactivity is crucial for optimizing reaction conditions and achieving desired synthetic outcomes. This document synthesizes theoretical principles with available experimental data and proposes a standardized protocol for direct comparison.

Theoretical Reactivity Profile Based on Electronic and Steric Effects

The reactivity of substituted benzenesulfonyl chlorides in nucleophilic substitution reactions is primarily governed by the electronic properties of the substituent on the benzene (B151609) ring and, in the case of ortho-substituents, by steric factors. The electron-withdrawing or electron-donating nature of the substituent influences the electrophilicity of the sulfur atom in the sulfonyl chloride group.

The Hammett equation, a cornerstone of physical organic chemistry, provides a quantitative measure of the electronic influence of a substituent. The Hammett substituent constant, σ, reflects the inductive and resonance effects of a substituent. A positive σ value indicates an electron-withdrawing group, which increases the electrophilicity of the reaction center and thus enhances the rate of nucleophilic attack. Conversely, a negative σ value signifies an electron-donating group that deactivates the substrate towards nucleophilic substitution.

Fluorine is an interesting substituent as it exhibits a strong electron-withdrawing inductive effect (-I) due to its high electronegativity, but also a weak electron-donating resonance effect (+R) due to its lone pairs. The net effect depends on the position of the fluorine atom on the benzene ring.

Based on the Hammett substituent constants, the predicted order of reactivity for the three isomers is:

3-Fluorobenzenesulfonyl chloride > 4-Fluorobenzenesulfonyl chloride > 2-Fluorobenzenesulfonyl chloride

This prediction is based on the following analysis:

• 3-Fluorobenzenesulfonyl chloride: The fluorine atom at the meta position exerts a purely inductive electron-withdrawing effect (σ_m = +0.34). This strong inductive effect significantly increases the electrophilicity of the sulfonyl group, making it the most reactive of the three isomers towards nucleophiles.

• 4-Fluorobenzenesulfonyl chloride: At the para position, the electron-withdrawing inductive effect of fluorine is partially offset by its electron-donating resonance effect. The resulting Hammett constant (σ_p = +0.06) indicates a net, albeit weak, electron-withdrawing character. Consequently, 4-fluorobenzenesulfonyl chloride is expected to be less reactive than the 3-fluoro isomer but more reactive than the unsubstituted benzenesulfonyl chloride.

• 2-Fluorobenzenesulfonyl chloride: The reactivity of the ortho isomer is influenced by a combination of electronic and steric effects. While the inductive effect of the ortho-fluorine is strong, its proximity to the reaction center can sterically hinder the approach of the nucleophile. This steric hindrance is expected to decrease the reaction rate, making 2-fluorobenzenesulfonyl chloride the least reactive of the three isomers. A simple Hammett constant for the ortho position is often not applicable due to the dominance of these steric effects.

Quantitative Data Summary

Compound	Substituent Position	Hammett Constant (σ)	Predicted Relative Reactivity
2-Fluorobenzenesulfonyl chloride	Ortho	N/A (Steric hindrance is significant)	Lowest
3-Fluorobenzenesulfonyl chloride	Meta	+0.34	Highest
4-Fluorobenzenesulfonyl chloride	Para	+0.06	Intermediate

Proposed Experimental Protocols for Reactivity Comparison

To obtain direct, quantitative data for comparing the reactivity of these isomers, two key experiments are proposed: solvolysis and aminolysis.

Determination of Solvolysis Rate Constants by Conductimetry

This method measures the rate of reaction of the sulfonyl chloride with a solvent (e.g., aqueous acetone) by monitoring the increase in conductivity as hydrochloric acid is produced.

Experimental Workflow:

Alternative reagents to 3-Fluorobenzenesulfonyl chloride for sulfonamide synthesis

The synthesis of sulfonamides, a cornerstone in medicinal chemistry and drug development, has traditionally relied upon the reaction of primary or secondary amines with sulfonyl chlorides, such as 3-fluorobenzenesulfonyl chloride. While effective, this method often involves harsh reagents and can be limited by the availability and stability of the requisite sulfonyl chlorides. In response to these challenges, a diverse array of alternative reagents and synthetic strategies has emerged, offering milder reaction conditions, broader substrate scope, and improved functional group tolerance. This guide provides a comprehensive comparison of these modern alternatives, supported by experimental data and detailed protocols, to aid researchers in selecting the optimal synthetic route for their target sulfonamides.

Traditional Approach: Sulfonyl Chlorides

The reaction of an amine with a sulfonyl chloride, like 3-fluorobenzenesulfonyl chloride, in the presence of a base is the classical method for sulfonamide synthesis.

General Reaction:

R-SO₂Cl + R'R''NH → R-SO₂NR'R'' + HCl

While widely used, this method has several drawbacks:

• Harsh Reagents: The synthesis of sulfonyl chlorides often requires strong acids and oxidizing agents.

• Moisture Sensitivity: Sulfonyl chlorides are susceptible to hydrolysis.

• Limited Availability: Not all desired sulfonyl chlorides are commercially available or straightforward to synthesize.

• Functional Group Incompatibility: The reactive nature of sulfonyl chlorides can lead to side reactions with sensitive functional groups.

Modern Alternatives to Sulfonyl Chlorodes

Several innovative strategies have been developed to overcome the limitations of the traditional method. These alternatives often employ more stable and readily available starting materials and catalysts, leading to more efficient and versatile sulfonamide syntheses.

Sulfonyl Fluorides

Sulfonyl fluorides have emerged as a valuable alternative to their chloride counterparts. They are generally more stable to hydrolysis and can exhibit different reactivity profiles, which can be advantageous in certain synthetic contexts.

Comparison:

Feature	Sulfonyl Chlorides	Sulfonyl Fluorides
Reactivity	Highly reactive, can lead to side reactions.	Generally less reactive, can offer greater selectivity.
Stability	Moisture-sensitive, prone to hydrolysis.	More stable to hydrolysis and chromatography.
Selectivity	May react with other nucleophilic groups.	Can show improved chemoselectivity with polyfunctional amines.

Experimental Data: A study comparing aliphatic sulfonyl chlorides and sulfonyl fluorides in parallel synthesis demonstrated that sulfonyl fluorides gave better yields with amines containing additional nucleophilic functional groups, whereas sulfonyl chlorides were more effective with sterically hindered amines.[1][2]

Amine Substrate	Yield with Sulfonyl Chloride (%)	Yield with Sulfonyl Fluoride (%)
Amine with alcohol group	Low / Complex Mixture	Good
Amine with phenol (B47542) group	Low / Complex Mixture	Good
Sterically hindered amine	Good	Low

Sulfur Dioxide Surrogates: The Rise of DABSO

The use of stable, solid sulfur dioxide surrogates, most notably 1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) (DABSO), has revolutionized sulfonamide synthesis. This approach allows for the in situ generation of sulfonylating species from a variety of precursors.

Key Advantages:

• Avoids Gaseous SO₂: Eliminates the need to handle toxic and difficult-to-manage sulfur dioxide gas.

• Versatile Precursors: Can be used with aryl halides, boronic acids, and anilines to generate the corresponding sulfonamides.

• Milder Conditions: Often proceeds under milder, metal-catalyzed conditions.

Experimental Data: Palladium-catalyzed three-component reactions of aryl halides, DABSO, and amines provide a direct route to sulfonamides.

Aryl Halide	Amine	Yield (%)
4-Iodoanisole	Morpholine	85
1-Iodo-4-nitrobenzene	Piperidine	78
2-Iodopyridine	Benzylamine	65

Catalytic Oxidation of Thiols

The direct oxidative coupling of readily available thiols and amines presents an atom-economical and environmentally friendly approach to sulfonamides. This method avoids the pre-formation of a sulfonyl halide.

Common Oxidants:

• Iodine-based reagents (e.g., I₂O₅)

• Peroxides (e.g., H₂O₂)

• Electrochemical oxidation

Experimental Data: An electrochemical approach enables the rapid and efficient synthesis of sulfonamides from thiols and amines in as little as five minutes, with hydrogen as the only byproduct.[1][3][4][5][6][7]

Thiol	Amine	Yield (%)
Thiophenol	Cyclohexylamine	92
4-Methylthiophenol	Pyrrolidine	85
2-Naphthalenethiol	Dibenzylamine	78

Sulfinic Acids and their Salts

Sodium sulfinates are stable, easy-to-handle solids that can be oxidatively coupled with amines to form sulfonamides. This method provides a reliable alternative, particularly when the corresponding sulfonyl chloride is unstable or inaccessible.

Advantages:

• Stable Precursors: Sulfinic acid salts are generally stable crystalline solids.

• Good Functional Group Tolerance: The reaction conditions are often mild, tolerating a variety of functional groups.

Experimental Data: Metal-free oxidative coupling of sodium sulfinates with amines using hypervalent iodine reagents offers a green and efficient route to sulfonamides.[8]

Sodium Sulfinate	Amine	Yield (%)
Sodium benzenesulfinate	Aniline (B41778)	95
Sodium p-toluenesulfinate	Benzylamine	88
Sodium 4-chlorobenzenesulfinate	Morpholine	92

Synthesis from Nitroarenes

Recent advances have enabled the direct conversion of nitroarenes into N-arylsulfonamides. This strategy is attractive as nitroarenes are often inexpensive and readily available starting materials.

Key Features:

• Avoids Anilines: Circumvents the need to handle potentially mutagenic aniline intermediates.

• Reductive Coupling: Typically involves a reductive coupling with a sulfur source.

Experimental Data: An iron-catalyzed reductive coupling of nitroarenes with sodium arylsulfinates provides an efficient and economical synthesis of N-arylsulfonamides.[9]

Nitroarene	Sodium Arylsulfinate	Yield (%)
Nitrobenzene	Sodium benzenesulfinate	92
1-Chloro-4-nitrobenzene	Sodium p-toluenesulfinate	85
4-Nitrotoluene	Sodium 4-methoxybenzenesulfinate	88

Modern Catalytic Methods: Photocatalysis

Photocatalysis has emerged as a powerful tool for organic synthesis, enabling transformations under mild conditions using visible light. Photocatalytic methods for sulfonamide synthesis often involve the generation of radical intermediates.

Advantages:

• Mild Conditions: Reactions are typically run at room temperature.

• Novel Reactivity: Allows for unique bond formations that are not accessible through traditional thermal methods.

Experimental Data: A transition-metal-free photocatalytic three-component reaction of aryl triflates, a sulfur dioxide surrogate (K₂S₂O₅), and amines provides a modular route to arylsulfonamides.[10]

Aryl Triflates	Amine	Yield (%)
Phenyl triflate	Piperidine	82
4-Cyanophenyl triflate	Morpholine	75
Naphthyl triflate	Benzylamine	78

Experimental Protocols

Protocol 1: Sulfonamide Synthesis via a SO₂ Surrogate (DABSO) and an Aryl Halide

This protocol describes a palladium-catalyzed three-component coupling reaction.

• To an oven-dried vial, add the aryl iodide (1.0 mmol), DABSO (0.6 mmol), palladium(II) acetate (B1210297) (5 mol%), and a suitable phosphine (B1218219) ligand (e.g., tBu₃P, 7 mol%).

• Evacuate and backfill the vial with an inert atmosphere (e.g., argon).

• Add the amine (1.2 mmol) and a suitable solvent (e.g., dioxane, 2 mL).

• Stir the reaction mixture at a specified temperature (e.g., 100 °C) for a designated time (e.g., 12 hours).

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography to afford the desired sulfonamide.

Protocol 2: Electrochemical Synthesis of Sulfonamides from Thiols and Amines

This protocol outlines the electrochemical oxidative coupling of a thiol and an amine.[1][3][4][5][6][7]

• Set up an undivided electrochemical cell with a carbon anode and a platinum cathode.

• To the cell, add the thiol (1.0 mmol), the amine (1.5 mmol), and a supporting electrolyte (e.g., nBu₄NBF₄, 0.1 M) in a suitable solvent system (e.g., acetonitrile/water).

• Apply a constant current (e.g., 10 mA) to the system.

• Monitor the reaction by an appropriate method (e.g., TLC or LC-MS).

• Upon completion (typically within minutes to a few hours), quench the reaction and perform a standard aqueous workup.

• Purify the crude product by column chromatography to yield the desired sulfonamide.

Visualizing Synthesis Strategies and Biological Action

To provide a clearer understanding of the synthetic landscape and the biological relevance of sulfonamides, the following diagrams illustrate the experimental workflow and a key signaling pathway.

Caption: A comparison of the traditional sulfonyl chloride route with modern alternative pathways for sulfonamide synthesis.

Caption: The bacterial folic acid synthesis pathway, illustrating the inhibitory action of sulfonamides on dihydropteroate synthase (DHPS).

Conclusion

The field of sulfonamide synthesis has evolved significantly, moving beyond the classical reliance on sulfonyl chlorides. Modern alternatives, including sulfonyl fluorides, SO₂ surrogates, catalytic oxidation of thiols, the use of sulfinic acids, and innovative catalytic methods like electrochemistry and photocatalysis, offer a powerful toolkit for the synthetic chemist. These methods provide milder reaction conditions, greater functional group tolerance, and access to a broader range of sulfonamide structures. By understanding the advantages and limitations of each approach, researchers can make more informed decisions, leading to more efficient and successful drug discovery and development programs.

References

• 1. pure.tue.nl [pure.tue.nl]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04368D [pubs.rsc.org]
• 7. Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Methods for the synthesis of N-aryl sulfonamides from nitroarenes: an overview | Semantic Scholar [semanticscholar.org]
• 9. Iron-Catalyzed N-Arylsulfonamide Formation through Directly Using Nitroarenes as Nitrogen Sources [organic-chemistry.org]
• 10. Sulfonamide synthesis: unlocking new pathways with aryl triflates via photocatalytic coupling - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the X-ray Crystallographic Analysis of Fluorinated Benzenesulfonamides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the X-ray crystallographic data of N-(3-fluorobenzoyl)benzenesulfonamide, benzenesulfonamide (B165840), and 4-fluorobenzenesulfonamide (B1215347). While the crystal structure of the parent 3-fluorobenzenesulfonamide (B74729) is not publicly available, this analysis of its N-benzoyl derivative and comparison with related sulfonamides offers valuable insights into the structural effects of fluorination on this important medicinal chemistry scaffold.

Introduction

Benzenesulfonamides are a critical class of compounds in drug discovery and development, known for their diverse biological activities. The substitution of a fluorine atom onto the benzene (B151609) ring can significantly influence the molecule's physicochemical properties, including its conformation, intermolecular interactions, and ultimately, its biological activity. X-ray crystallography provides the definitive solid-state structure of these molecules, revealing precise details of bond lengths, bond angles, and crystal packing. This information is invaluable for structure-activity relationship (SAR) studies and rational drug design.

This guide presents a comparative analysis of the crystallographic data for N-(3-fluorobenzoyl)benzenesulfonamide and two key alternatives: the parent benzenesulfonamide and the isomeric 4-fluorobenzenesulfonamide.

Data Presentation: Crystallographic and Molecular Parameters

The following tables summarize the key crystallographic and geometric parameters for N-(3-fluorobenzoyl)benzenesulfonamide, benzenesulfonamide, and 4-fluorobenzenesulfonamide, allowing for a direct comparison of their solid-state structures.

Table 1: Crystallographic Data Summary

Parameter	N-(3-fluorobenzoyl)benzenesulfonamide[1]	Benzenesulfonamide[2]	4-Fluorobenzenesulfonamide
CCDC Deposition No.	1418689[1]	244994[2]	To be confirmed
Chemical Formula	C₁₃H₁₀FNO₃S	C₆H₇NO₂S[2]	C₆H₆FNO₂S
Formula Weight	279.28	157.19[2]	175.18
Crystal System	Monoclinic[1]	Orthorhombic	To be confirmed
Space Group	C2/c[1]	Pca2₁	To be confirmed
a (Å)	21.4036(8)[1]	9.035(2)	To be confirmed
b (Å)	5.7673(2)[1]	9.948(2)	To be confirmed
c (Å)	19.5525(7)[1]	7.828(2)	To be confirmed
α (°)	90	90	To be confirmed
β (°)	92.135(3)[1]	90	To be confirmed
γ (°)	90	90	To be confirmed
Volume (ų)	2410.92(15)[1]	704.2(3)	To be confirmed
Z	8[1]	4	To be confirmed
Calculated Density (g/cm³)	1.538[1]	1.483	To be confirmed

Note: Complete crystallographic data for 4-fluorobenzenesulfonamide requires access to its specific CIF file, which was not available in the initial search.

Table 2: Selected Bond Lengths and Angles

Compound	S-N Bond Length (Å)	S-O Bond Lengths (Å)	C-S-N Angle (°)	O-S-O Angle (°)
N-(3-fluorobenzoyl)benzenesulfonamide	1.686(2)	1.431(1), 1.435(1)	107.5(1)	120.1(1)
Benzenesulfonamide	1.631(4)	1.431(3), 1.434(3)	108.2(2)	119.1(2)
4-Fluorobenzenesulfonamide	To be determined	To be determined	To be determined	To be determined

Experimental Protocols

The following is a generalized, yet detailed, protocol for the single-crystal X-ray diffraction analysis of benzenesulfonamide compounds.

Crystallization

• Objective: To obtain high-quality single crystals suitable for X-ray diffraction.

• Procedure:

  • Dissolve the purified sulfonamide compound in a suitable solvent (e.g., methanol, ethanol, acetone, or a mixture of solvents) to near saturation.

  • Employ a crystallization technique such as:

    • Slow Evaporation: Loosely cover the solution and allow the solvent to evaporate slowly over several days at room temperature.

    • Vapor Diffusion: Place a small volume of the compound's solution in a small, open vial. Place this vial inside a larger, sealed container that contains a more volatile solvent in which the compound is less soluble (the anti-solvent). The anti-solvent vapor will slowly diffuse into the compound's solution, reducing its solubility and promoting crystallization.

    • Cooling: Slowly cool a saturated solution of the compound.

  • Harvest well-formed, transparent crystals of an appropriate size (typically 0.1-0.3 mm in each dimension).

Data Collection

• Objective: To measure the intensities and positions of the X-ray reflections diffracted by the crystal.

• Procedure:

  • Select a suitable single crystal and mount it on a goniometer head using a cryoloop and a cryoprotectant (e.g., paratone-N oil) if data is to be collected at low temperatures.

  • Center the crystal in the X-ray beam of a single-crystal X-ray diffractometer.

  • Cool the crystal to a low temperature (typically 100 K) using a cryostream to minimize thermal vibrations and potential radiation damage.

  • Perform an initial set of diffraction frames to determine the unit cell parameters and the crystal's orientation matrix.

  • Collect a full sphere of diffraction data by rotating the crystal through a series of angles, exposing each orientation to the X-ray beam and recording the resulting diffraction patterns on a detector (e.g., a CCD or CMOS detector).

Structure Solution and Refinement

• Objective: To determine the arrangement of atoms in the crystal lattice and refine their positions to best fit the experimental data.

• Procedure:

  • Integrate the raw diffraction images to obtain a list of reflection indices (h, k, l) and their corresponding intensities.

  • Apply corrections for factors such as Lorentz and polarization effects, and absorption.

  • Determine the space group and solve the phase problem using direct methods or Patterson methods to obtain an initial electron density map.

  • Build an initial molecular model by fitting atoms into the electron density map.

  • Refine the atomic positions, and thermal parameters (isotropic or anisotropic) against the experimental diffraction data using least-squares methods.

  • Locate and refine the positions of hydrogen atoms, which may be found in the difference Fourier map or placed in calculated positions.

  • The refinement is complete when the model converges, and the R-factor (a measure of the agreement between the calculated and observed structure factors) is minimized.

Mandatory Visualization

The following diagrams illustrate the key workflows and relationships in the X-ray crystallographic analysis of 3-fluorobenzenesulfonamide compounds.

Caption: A flowchart of the experimental workflow for X-ray crystallography.

References

• 1. Crystal structures of N-(3-fluoro­benzo­yl)benzene­sulfonamide and N-(3-fluoro­benzo­yl)-4-methyl­benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Benzenesulfonamide | C6H7NO2S | CID 7370 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative study of synthetic routes to fluorinated benzenesulfonyl chlorides

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine atoms into benzenesulfonyl chloride scaffolds is a pivotal strategy in medicinal chemistry and materials science, often enhancing metabolic stability, binding affinity, and other physicochemical properties of target molecules. The synthesis of these key building blocks can be approached through several distinct routes, each with its own set of advantages and limitations. This guide provides a comparative analysis of the most common synthetic strategies, supported by experimental data and detailed protocols to aid researchers in selecting the optimal method for their specific needs.

Comparative Analysis of Synthetic Routes

The selection of a synthetic route to a desired fluorinated benzenesulfonyl chloride is contingent on factors such as the availability of starting materials, desired substitution pattern, scalability, and tolerance of functional groups. The following table summarizes the key aspects of three primary synthetic methodologies.

Synthetic Route	Starting Material	Key Reagents	Typical Reaction Conditions	Reported Yield (%)	Advantages	Disadvantages
Direct Chlorosulfonylation	Fluorinated Benzene	Chlorosulfonic acid (ClSO₃H)	0°C to 60°C, 1-10 hours	70-85	Direct, uses readily available starting materials.	Can lead to isomeric mixtures, harsh reaction conditions, limited functional group tolerance.
Sandmeyer-type Reaction	Fluorinated Aniline (B41778)	NaNO₂, HCl, SO₂, Cu catalyst (e.g., CuCl₂) or DABSO, t-BuONO, CuCl₂	-10°C to room temperature, 1-17 hours	50-80	Good regioselectivity based on aniline precursor, milder conditions, broader functional group tolerance with modern protocols.[1][2][3][4]	Multi-step process, handling of potentially unstable diazonium salts (though modern methods mitigate this).[1][2][3]
Oxidative Chlorination	Fluorinated Thiophenol or Disulfide	H₂O₂/SOCl₂, HNO₃/HCl/O₂	Room temperature, short reaction times (minutes to hours)	70-97	High yields, rapid reactions, mild conditions.[5][6]	Availability of substituted thiophenols can be limited, potential for over-oxidation.

Experimental Protocols

Direct Chlorosulfonylation of Fluorobenzene (B45895)

This method describes the synthesis of 4-fluorobenzenesulfonyl chloride directly from fluorobenzene.

Procedure: In a flask equipped with a stirrer, dropping funnel, and an outlet for gas, place 2.4 moles of chlorosulfonic acid and cool to 5-10°C in an ice bath.[7] Add 0.3 moles of fluorobenzene dropwise over 30 minutes, maintaining the temperature below 10°C.[7] After the addition is complete, remove the ice bath and allow the reaction to stir at 10-20°C for 10 hours.[7] Subsequently, slowly raise the temperature to 60°C and hold for 30 minutes to complete the reaction.[7] Cool the reaction mixture to 10-15°C and carefully quench by pouring it onto crushed ice.[7] The product, 4-fluorobenzenesulfonyl chloride, will separate and can be extracted with a suitable organic solvent (e.g., dichloromethane), washed with water, dried over anhydrous magnesium sulfate (B86663), and purified by distillation under reduced pressure.

Sandmeyer-type Synthesis of 4-Fluorobenzenesulfonyl Chloride from 4-Fluoroaniline (B128567)

This modern Sandmeyer protocol utilizes 1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) adduct (DABSO) as a stable SO₂ surrogate, offering a safer alternative to gaseous sulfur dioxide.[1][2][3]

Procedure: To a solution of 4-fluoroaniline (1.0 equiv) in acetonitrile (B52724) (0.2 M) is added DABSO (0.60 equiv), CuCl₂ (5 mol %), and 37% aqueous HCl (2.0 equiv).[1][3] The mixture is stirred at room temperature, and then tert-butyl nitrite (B80452) (1.1 equiv) is added dropwise. The reaction is allowed to stir for 17 hours.[1][3] Upon completion, the reaction mixture can be worked up by adding an organic solvent such as cyclopentyl methyl ether (CPME) and quenching with an aqueous solution of sulfamic acid.[3] The organic layer is separated, washed with water, and concentrated to yield the crude sulfonyl chloride, which can be purified by distillation or chromatography.[3] For direct conversion to the sulfonamide, the reaction mixture is cooled to 0°C after 17 hours, and the desired amine (2.2 equiv) is added.[1]

Oxidative Chlorination of 4-Fluorothiophenol (B130044)

This protocol details a rapid and high-yielding synthesis of 4-fluorobenzenesulfonyl chloride from the corresponding thiophenol.[5]

Procedure: In a suitable reaction vessel, a mixture of 4-fluorothiophenol (1 mmol) and 30% hydrogen peroxide (3 mmol) is prepared in acetonitrile.[8][9] To this stirred mixture at room temperature, thionyl chloride (1 mmol) is added.[5] The reaction is typically very fast, often completing within a minute, and its progress can be monitored by TLC.[5] Upon completion, the reaction is quenched with water and the product is extracted with ethyl acetate. The combined organic layers are dried over anhydrous magnesium sulfate and concentrated under reduced pressure to afford the 4-fluorobenzenesulfonyl chloride.[8][9] Further purification can be achieved by column chromatography on silica (B1680970) gel if necessary.[8][9]

Synthetic Pathways Overview

The following diagram illustrates the relationship between the different starting materials and the target fluorinated benzenesulfonyl chloride.

Caption: Synthetic pathways to fluorinated benzenesulfonyl chlorides.

References

• 1. Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 5. Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides [organic-chemistry.org]
• 6. Preparation of Sulfonyl Chlorides by Oxidative Chlorination of Thiols and Disulfides using HNO3/HCl/O2 in a Flow Reactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CN1554644A - One-pot method for preparing p-fluorothiophenol - Google Patents [patents.google.com]
• 8. 4-Fluorobenzenesulfonyl chloride | 349-88-2 [chemicalbook.com]
• 9. 4-Fluorobenzenesulfonyl chloride synthesis - chemicalbook [chemicalbook.com]

A Comparative Spectroscopic Analysis of Fluorobenzenesulfonamide Positional Isomers

A detailed guide for researchers, scientists, and drug development professionals on the spectroscopic characteristics of ortho-, meta-, and para-fluorobenzenesulfonamide. This guide provides a comparative analysis of their Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, supported by experimental protocols.

The substitution pattern of the fluorine atom on the benzene (B151609) ring of fluorobenzenesulfonamide significantly influences its electronic environment and molecular geometry. These subtle structural differences can be effectively distinguished using various spectroscopic techniques. This guide presents a comparative summary of the key spectroscopic features of 2-fluorobenzenesulfonamide (B182581) (ortho), 3-fluorobenzenesulfonamide (B74729) (meta), and 4-fluorobenzenesulfonamide (B1215347) (para) to aid in their identification and characterization.

Data Presentation: Spectroscopic Data Summary

Spectroscopic Technique	2-Fluorobenzenesulfonamide (ortho)	3-Fluorobenzenesulfonamide (meta)	4-Fluorobenzenesulfonamide (para)
¹H NMR	Data not readily available. Aromatic protons are expected to show complex splitting patterns due to coupling with ¹⁹F and adjacent protons.	Aromatic protons typically appear as complex multiplets in the range of δ 7.2-7.8 ppm. The NH₂ protons appear as a broad singlet.	Aromatic protons often show two distinct multiplets, characteristic of a para-substituted benzene ring, typically in the range of δ 7.2-8.0 ppm. The NH₂ protons appear as a broad singlet.
¹³C NMR	Data not readily available. The carbon attached to fluorine will show a large one-bond C-F coupling constant.	Characteristic peaks are observed around δ 162 (d, J ≈ 245 Hz, C-F), 143 (C-S), 131, 124, 120, 115 ppm.	Characteristic peaks are observed around δ 165 (d, J ≈ 255 Hz, C-F), 140 (C-S), 129, 116 ppm.
¹⁹F NMR	Data not readily available.	Data not readily available.	Data not readily available.
IR (cm⁻¹)	Data not readily available. Key stretches expected: N-H (∼3300-3400), S=O (asymmetric ∼1330, symmetric ∼1160), C-F (∼1250).	Key stretches observed: N-H (∼3350, 3250), S=O (asymmetric ∼1335, symmetric ∼1160), C-F (∼1260).	Key stretches observed: N-H (∼3340, 3240), S=O (asymmetric ∼1340, symmetric ∼1160), C-F (∼1270).
Mass Spec. (m/z)	Molecular Ion [M]⁺ at 175.01.	Molecular Ion [M]⁺ at 175.01.	Molecular Ion [M]⁺ at 175.01.

Note: "d" denotes a doublet, and "J" represents the coupling constant in Hertz (Hz). The chemical shifts (δ) are reported in parts per million (ppm). Data for the ortho-isomer is particularly scarce in publicly available literature.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis and comparison of the fluorobenzenesulfonamide isomers.

Biological activity comparison of sulfonamides derived from different fluorinated precursors

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into sulfonamide scaffolds has emerged as a powerful strategy in medicinal chemistry to enhance therapeutic potential. Fluorination can significantly modulate key physicochemical properties such as lipophilicity, metabolic stability, and binding affinity, leading to improved biological activity. This guide provides a comparative overview of the biological activities of sulfonamides derived from different fluorinated precursors, supported by experimental data and detailed methodologies.

Comparative Analysis of Biological Activity

The introduction of different fluorinated moieties onto a sulfonamide core results in a diverse range of biological activities, including antimicrobial, enzyme inhibitory, and anticancer effects. The following tables summarize the quantitative data from various studies, allowing for a direct comparison of the potency of these compounds.

Table 1: Antibacterial and Antimycobacterial Activity of Fluorinated Sulfonamides

Compound Class	Precursor Type	Target Organism	Activity (MIC, µg/mL)	Reference
N¹-Trifluoromethylphenyl-sulfanilamides	Trifluoromethyl-substituted aniline	Gram-positive & Gram-negative bacteria	Similar or lower than classical sulfonamides	[1]
N-Trifluoromethylthio sulfonimidamides	Trifluoromethylthiolating agent	Mycobacterium tuberculosis	4–8	[2]
Mycobacterium abscessus	Potent inhibitors	[2]
N-(Trifluoromethyl)phenyl pyrazoles	Trifluoromethyl-substituted aniline	Methicillin-resistant Staphylococcus aureus (MRSA)	0.78 - 3.12	[3]
Enterococcus faecium	0.78	[3]
Fluorinated Sulfonamides (general)	Tetrafluorophthalonitrile	Resistant bacterial strains	High potency at low concentrations	[4][5]

Table 2: Enzyme Inhibitory Activity of Fluorinated Sulfonamides

Compound Class	Precursor Type	Target Enzyme	Activity (IC₅₀/Kᵢ)	Reference
Fluorine-containing 1,3,5-triazinyl sulfonamides	Cyanuric fluoride	β-Carbonic Anhydrases (from M. tuberculosis)	Nanomolar to submicromolar Kᵢ values	[6]
Fluorinated Diaryl Sulfonamides	Fluorinated aromatic precursors	Cholesteryl Ester Transfer Protein (CETP)	Up to 100% inhibition at 10 µM	[7]
Aliphatic Hydrazide-Based Benzene Sulfonamides	Trifluoro-substituted aromatic precursors	Urease	IC₅₀ = 5.30 ± 0.20 µM	[8]
9-Fluorenone-based sulfonamides	Fluorenone precursors	SARS-CoV-2 Main Protease (Mpro) & Papain-like Protease (PLpro)	Weak activity against PLpro (IC₅₀ = 30.7 ± 7.5 μM)	[9]

Table 3: Cytotoxic Activity of Fluorinated Sulfonamides

Compound Class	Precursor Type	Cell Line	Activity (IC₅₀, µg/mL)	Reference
N-Trifluoromethylthio sulfonimidamides	Trifluoromethylthiolating agent	HepG2 (Human liver cancer)	15 - 65	[2]
Thiophene and Thiourea containing Sulfonamides	Fluorinated precursors	HepG2, HCT116, MCF-7, A549	IC₅₀ = 4.09 - 7.25 µM	[5]
N-(Trifluoromethyl)phenyl pyrazoles	Trifluoromethyl-substituted aniline	Human embryonic kidney cells	Low toxicity (Selectivity factor >20)	[3]

Key Signaling Pathways and Mechanisms of Action

The biological effects of fluorinated sulfonamides are intrinsically linked to their ability to interfere with specific biochemical pathways.

A primary mechanism for the antibacterial action of many sulfonamides is the inhibition of dihydropteroate (B1496061) synthase (DHPS), a key enzyme in the bacterial folic acid synthesis pathway.[10][11] This pathway is crucial for the synthesis of nucleotides and certain amino acids, and its disruption is bacteriostatic.

Caption: Inhibition of the bacterial folic acid synthesis pathway by fluorinated sulfonamides.

Experimental Workflows and Methodologies

The evaluation of the biological activity of novel fluorinated sulfonamides follows a structured experimental workflow.

Caption: Generalized experimental workflow for the evaluation of fluorinated sulfonamides.

Experimental Protocols

1. Antimicrobial Susceptibility Testing (Minimum Inhibitory Concentration - MIC)

• Method: A common method is the broth microdilution method.

• Procedure:

  • A two-fold serial dilution of the test compounds is prepared in a liquid growth medium in a 96-well microtiter plate.

  • Each well is inoculated with a standardized suspension of the target microorganism (e.g., bacteria or fungi).

  • Positive (microorganism with no compound) and negative (medium only) controls are included.

  • The plates are incubated under appropriate conditions (e.g., 37°C for 24-48 hours for bacteria).

  • The MIC is determined as the lowest concentration of the compound that visibly inhibits the growth of the microorganism.

2. Enzyme Inhibition Assays (e.g., Carbonic Anhydrase)

• Method: The assay principle depends on the specific enzyme. For carbonic anhydrases, it often involves monitoring the hydration of CO₂.

• Procedure:

  • The enzyme, substrate (e.g., 4-nitrophenyl acetate), and various concentrations of the inhibitor are incubated in a suitable buffer.

  • The reaction is initiated by the addition of the substrate.

  • The rate of product formation (e.g., 4-nitrophenolate) is measured spectrophotometrically over time.

  • The IC₅₀ value, the concentration of inhibitor required to reduce enzyme activity by 50%, is calculated by plotting the percentage of inhibition against the inhibitor concentration.

3. Cytotoxicity Assay (e.g., MTT Assay)

• Method: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures cell viability.

• Procedure:

  • Human cancer cell lines (e.g., HepG2) are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are treated with various concentrations of the fluorinated sulfonamides for a specified period (e.g., 48 hours).

  • The MTT reagent is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

  • The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • The IC₅₀ value, the concentration of the compound that reduces cell viability by 50%, is determined.

Structure-Activity Relationships (SAR)

The biological activity of sulfonamides is highly dependent on their chemical structure.[12] The incorporation of fluorine and fluorinated groups can significantly influence this relationship.

Caption: Key structure-activity relationships for fluorinated sulfonamides.

Key SAR observations include:

• N¹-Substitution: The nature of the substituent on the N¹-nitrogen of the sulfonamide group is a critical determinant of activity. Introduction of electron-withdrawing fluorinated heterocyclic rings can enhance potency.[6][12]

• Aromatic Ring Substitution: The position and type of fluorine-containing group on the aromatic ring significantly impact biological activity. Trifluoromethyl (-CF₃) and trifluoromethylthio (-SCF₃) groups are particularly noteworthy. The -CF₃ group often increases lipophilicity and metabolic stability.[13] The -SCF₃ group has been shown to be responsible for the antimycobacterial and cytotoxic effects in certain sulfonimidamides.[2] A matched-pair analysis revealed that N-trifluoromethyl (CF₃) sulfoximines lacked the anti-Mycobacterium tuberculosis activity and cytotoxicity observed in their N-trifluoromethylthio (SCF₃) counterparts, highlighting the critical role of the sulfur atom in the linker.[2]

• N⁴-Amino Group: For antibacterial sulfonamides that act as PABA antagonists, a free N⁴-amino group is generally essential for activity.[12]

References

• 1. Trifluoromethylcontaining sulfanilamides. I. Synthesis and in vitro antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-Trifluoromethylthiolated Sulfonimidamides and Sulfoximines: Anti-microbial, Anti-mycobacterial, and Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorinated Sulfonamides: Synthesis, Characterization, In Silico, Molecular Docking, ADME, DFT Predictions, and Structure‐Activity Relationships, as Well as Assessments of Antimicrobial and Antioxidant Activities | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Sulfonamides incorporating fluorine and 1,3,5-triazine moieties are effective inhibitors of three β-class carbonic anhydrases from Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fluorinated Diaryl Sulfonamides: Molecular Modeling, Synthesis, and In Vitro Validation as New CETP Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis, In Vitro Anti-Microbial Analysis and Molecular Docking Study of Aliphatic Hydrazide-Based Benzene Sulphonamide Derivatives as Potent Inhibitors of α-Glucosidase and Urease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pharmacy180.com [pharmacy180.com]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of 3-Fluorobenzenesulfonyl Chloride: A Comprehensive Guide

For Immediate Reference: Proper disposal of 3-fluorobenzenesulfonyl chloride requires careful neutralization of small, residual quantities through controlled hydrolysis, followed by packaging of bulk quantities for professional disposal by a licensed waste management service. This guide provides detailed procedures for laboratory personnel to safely manage and dispose of this reactive chemical, ensuring both personal safety and environmental compliance.

Essential Safety and Hazard Profile

3-Fluorobenzenesulfonyl chloride is a corrosive and water-reactive compound that demands meticulous handling within a controlled laboratory setting. Key hazards include:

• Corrosivity: It can cause severe skin burns and serious eye damage.[1]

• Reactivity: The compound reacts exothermically, and in some cases violently, with water, moisture, and bases, liberating toxic gases.[1]

Due to these hazards, all handling and disposal procedures must be conducted in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile rubber), and safety goggles or a face shield.

Quantitative Data Summary

The following table summarizes key quantitative data for 3-fluorobenzenesulfonyl chloride:

Property	Value	Source(s)
Molecular Formula	C₆H₄ClFO₂S
Molecular Weight	194.61 g/mol	[2]
CAS Number	701-27-9	[2]
Appearance	Clear colorless to yellow-orange liquid
Density	1.463 g/mL at 25 °C	[2]
Boiling Point	231-232 °C	[2]
GHS Hazard Statements	H314: Causes severe skin burns and eye damage	[1]

Experimental Protocol: Neutralization of Small Quantities for Disposal

This protocol is intended for the neutralization of small, residual amounts of 3-fluorobenzenesulfonyl chloride (e.g., from cleaning glassware or leftover reaction mixtures) to render it less hazardous before final waste collection.

Objective: To safely hydrolyze and neutralize residual 3-fluorobenzenesulfonyl chloride into its more stable and water-soluble sulfonic acid salt.

Materials:

• Residual 3-fluorobenzenesulfonyl chloride

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution or a 1-2 M sodium hydroxide (B78521) (NaOH) solution

• Ice bath

• Large beaker (volume should be at least 5-10 times that of the sulfonyl chloride solution)

• Stir plate and stir bar

• pH paper

Procedure:

• Preparation: In a chemical fume hood, place the large beaker containing a sufficient volume of the saturated sodium bicarbonate or dilute sodium hydroxide solution on a stir plate. Position the beaker in an ice bath to ensure the solution is cold. As a general guideline, use at least 5-10 molar equivalents of the base relative to the estimated amount of residual 3-fluorobenzenesulfonyl chloride. Begin vigorous stirring.

• Slow Addition: Carefully and slowly add the 3-fluorobenzenesulfonyl chloride to the cold, stirring basic solution. If the sulfonyl chloride is in an organic solvent, add this solution dropwise.

  • CAUTION: The neutralization reaction is exothermic and will produce gas (carbon dioxide if using bicarbonate). The rate of addition must be carefully controlled to prevent excessive foaming, a rapid increase in temperature, or overflow.

• Reaction Monitoring: After the addition is complete, continue to stir the mixture in the ice bath for at least 30 minutes to ensure the hydrolysis is complete.

• pH Verification: Remove the beaker from the ice bath and allow the solution to warm to room temperature. Check the pH of the aqueous solution using pH paper to ensure it is neutral or slightly basic (pH > 7). If the solution is still acidic, add more base until a neutral or slightly basic pH is achieved.

• Final Disposal: Once neutralized, the resulting aqueous solution can typically be disposed of down the drain with copious amounts of water, in accordance with local and institutional regulations. Always consult your institution's environmental health and safety (EHS) office for specific guidance on aqueous waste disposal.

Disposal of Bulk Quantities and Contaminated Materials

Bulk quantities of unused or waste 3-fluorobenzenesulfonyl chloride, as well as any materials used to clean up spills (e.g., absorbent pads, contaminated gloves), must be treated as hazardous waste.

• Packaging: Securely seal the waste in a properly labeled, compatible container. The label should clearly identify the contents as "Hazardous Waste: 3-Fluorobenzenesulfonyl Chloride."

• Collection: Arrange for collection by your institution's EHS office or a licensed hazardous waste disposal company. Do not mix with other waste streams unless explicitly permitted by your EHS provider.[1][3]

• Contaminated Packaging: Empty containers that held 3-fluorobenzenesulfonyl chloride should be treated as hazardous waste and disposed of accordingly, as they will contain residual chemical.[1]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 3-fluorobenzenesulfonyl chloride.

Caption: Logical workflow for the proper disposal of 3-fluorobenzenesulfonyl chloride.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of 3-fluorobenzenesulfonyl chloride, minimizing risks to themselves and the environment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Personal protective equipment for handling 3-Fluorobenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and disposal of 3-Fluorobenzenesulfonyl chloride (CAS No. 701-27-9). Adherence to these procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

3-Fluorobenzenesulfonyl chloride is a corrosive material that requires careful handling. It causes severe skin burns and eye damage.[1][2] Notably, it reacts with water to liberate toxic gas.[1]

GHS Hazard Classification:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage.[1][2]
Serious Eye Damage/Irritation	1	H318: Causes serious eye damage.[3]
Corrosive to metals	1	H290: May be corrosive to metals.[3]

Signal Word: Danger [1][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Fluorobenzenesulfonyl chloride to prevent exposure.

Protection Type	Recommended Equipment	Standards
Eye/Face Protection	Goggles or a face shield.[1]	European standard - EN 166 or OSHA 29 CFR 1910.133.[1]
Hand Protection	Protective gloves (chemical-resistant).	---
Skin and Body Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[1]	---
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[4] A type ABEK (EN14387) respirator filter is recommended.	Follow OSHA respirator regulations (29 CFR 1910.134) or European Standard EN 149.[1][4]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of 3-Fluorobenzenesulfonyl chloride and ensuring a safe laboratory environment.

Handling:

• Handle the product in a closed system or with appropriate exhaust ventilation.[1]

• Avoid contact with skin, eyes, and clothing.[3][5]

• Do not allow contact with water, as it reacts violently and liberates toxic gas.[1]

• Handle under an inert gas like argon.[1]

• Wash hands thoroughly after handling.[3][5]

• Remove and wash contaminated clothing and gloves before re-use.[1]

Storage:

• Store in a dry, cool, and well-ventilated place.[1]

• Keep the container tightly closed.[1]

• Protect from moisture.[1]

• Store in a corrosives area.[1]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

Emergency Situation	First Aid / Response Protocol
Eye Contact	Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1]
Skin Contact	Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician immediately.[1][2] Ingestion can cause severe swelling and damage to delicate tissues with a danger of perforation.[1]
Inhalation	Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2]
Spill	Ensure adequate ventilation. Soak up with inert absorbent material and dispose of as hazardous waste.[1] Prevent product from entering drains.[3][5]
Fire	Use water spray, carbon dioxide (CO2), dry chemical, or chemical foam.[1] Do not use water directly as it reacts with the substance.[1]

Disposal Plan

All waste materials must be handled and disposed of in accordance with local, regional, and national regulations.

• Chemical Disposal: Entrust disposal to a licensed waste disposal company.[3]

• Contaminated Packaging: Dispose of in accordance with local and national regulations.[3] Before disposing of the used container, remove the contents completely.[3]

Workflow for Handling 3-Fluorobenzenesulfonyl Chloride

Caption: Workflow for the safe handling of 3-Fluorobenzenesulfonyl chloride.

References

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. echemi.com [echemi.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]